Ethyl 3-(benzyloxy)propanoate

• CAS: 127113-02-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of Ethyl 3-(benzyloxy)propanoate

Introduction

Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) is a bifunctional organic molecule featuring both an ester and a benzyl ether moiety. This structure makes it a valuable intermediate and building block in synthetic organic chemistry, particularly in the fields of pharmaceutical and materials science. The benzyl group serves as a robust and readily cleavable protecting group for the hydroxyl functionality, while the ethyl ester provides a handle for various chemical transformations such as hydrolysis, amidation, or reduction. This guide offers a comprehensive overview of the synthesis, purification, characterization, and chemical reactivity of Ethyl 3-(benzyloxy)propanoate, providing researchers and drug development professionals with the technical insights necessary for its effective application.

Physicochemical and Structural Properties

Ethyl 3-(benzyloxy)propanoate is a stable derivative of ethyl 3-hydroxypropanoate, where the hydroxyl group is protected as a benzyl ether. This protection strategy is crucial for reactions where the free hydroxyl group would interfere with desired chemical transformations.

Property	Value	Source
CAS Number	127113-02-4	N/A
Molecular Formula	C₁₂H₁₆O₃	N/A
Molecular Weight	208.25 g/mol	N/A
Appearance	Colorless to pale yellow liquid (predicted)	N/A
Boiling Point	Not reported; estimated to be >200 °C at atmospheric pressure	N/A
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF, Toluene). Insoluble in water.	N/A

Synthesis and Purification

The most direct and common route to Ethyl 3-(benzyloxy)propanoate is the benzylation of the hydroxyl group of Ethyl 3-hydroxypropanoate. This reaction typically proceeds via a Williamson ether synthesis.

Synthesis Pathway: Williamson Ether Synthesis

The core of this synthesis involves the deprotonation of the alcohol in Ethyl 3-hydroxypropanoate to form an alkoxide, which then acts as a nucleophile, attacking an electrophilic benzyl source like benzyl bromide.

Caption: Synthesis workflow for Ethyl 3-(benzyloxy)propanoate via Williamson ether synthesis.

Detailed Experimental Protocol: Synthesis

This protocol describes a standard laboratory-scale synthesis. All operations should be conducted in a well-ventilated fume hood.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add a 60% dispersion of sodium hydride (NaH) (1.2 equivalents) in mineral oil.

  • Causality: NaH is a strong, non-nucleophilic base, ideal for deprotonating the alcohol without competing in the subsequent SN2 reaction.[1] The reaction is performed under an inert nitrogen atmosphere to prevent NaH from reacting with atmospheric moisture.

• Solvent Addition: Wash the NaH with anhydrous hexane to remove the mineral oil, then suspend the washed NaH in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C using an ice bath.

  • Causality: THF is an excellent aprotic polar solvent that solvates the resulting sodium alkoxide. Cooling to 0 °C helps to control the initial exothermic reaction during the addition of the alcohol.

• Alcohol Addition: Slowly add a solution of Ethyl 3-hydroxypropanoate (1.0 equivalent) in anhydrous THF to the stirred NaH suspension via the dropping funnel. After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes.

  • Causality: Slow addition prevents a dangerous exotherm and excessive hydrogen gas evolution. Stirring ensures complete formation of the sodium alkoxide intermediate.

• Benzylation: Add Benzyl bromide (BnBr) (1.1 equivalents) dropwise to the reaction mixture. Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Causality: Benzyl bromide is a highly reactive primary halide, making it an excellent substrate for the SN2 reaction with the alkoxide.[1] TLC is used to confirm the consumption of the starting material.

• Reaction Quench: Once the reaction is complete, cautiously quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

  • Causality: This step safely neutralizes any unreacted NaH and protonates the alkoxide. An aqueous quench is necessary to prepare the mixture for extraction.

Detailed Experimental Protocol: Purification

• Extraction: Transfer the quenched reaction mixture to a separatory funnel. Add ethyl acetate and water. Shake and separate the layers. Extract the aqueous layer twice more with ethyl acetate.

  • Causality: The desired product is organic-soluble and will partition into the ethyl acetate layer, while inorganic salts remain in the aqueous layer.

• Washing: Combine the organic extracts and wash sequentially with water and then brine.

  • Causality: Washing with brine helps to remove residual water from the organic layer, initiating the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Causality: Na₂SO₄ is a neutral drying agent that efficiently removes trace water. Rotary evaporation removes the volatile solvent to yield the crude product.

• Chromatography: Purify the crude oil by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

  • Causality: Silica gel chromatography separates the target compound from non-polar impurities (e.g., mineral oil, excess BnBr) and more polar byproducts. A gradient from low to high polarity (increasing ethyl acetate concentration) ensures efficient separation.

Spectroscopic and Analytical Characterization

Accurate characterization is essential to confirm the structure and purity of the synthesized product. Below are the expected spectroscopic data based on the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)	¹³C NMR (Predicted)
Chemical Shift (ppm)	Multiplicity
7.25-7.40	m
4.55	s
4.15	q
3.75	t
2.60	t
1.25	t

Infrared (IR) Spectroscopy

• ~1735 cm⁻¹: Strong, sharp absorbance corresponding to the C=O stretch of the ester group.

• ~1100 cm⁻¹: Strong C-O stretching vibration from the ether linkage.

• ~3030 cm⁻¹: C-H stretching for the aromatic (benzyl) protons.

• ~2980 cm⁻¹: C-H stretching for the aliphatic (ethyl and propanoate chain) protons.

Mass Spectrometry (MS)

• Expected M⁺: 208.1099 (for C₁₂H₁₆O₃).

• Key Fragmentation Patterns: A prominent peak at m/z 91 corresponding to the stable benzyl cation ([C₇H₇]⁺) is expected. Other fragments may arise from the loss of the ethoxy group (-OCH₂CH₃, m/z 45) or the entire ethyl ester group.

Chemical Reactivity and Applications

The utility of Ethyl 3-(benzyloxy)propanoate in drug development stems from its dual functionality, which allows for selective transformations.

Reactivity Profile

The molecule has two primary sites of reactivity: the ester and the benzyl ether.

Caption: Key chemical transformations of Ethyl 3-(benzyloxy)propanoate.

• Ester Hydrolysis: Saponification with a base (e.g., NaOH) followed by acidic workup will yield 3-(benzyloxy)propanoic acid.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce the ester to the corresponding primary alcohol, 3-(benzyloxy)propan-1-ol.

• Benzyl Ether Cleavage (Deprotection): The benzyl ether is stable to a wide range of conditions but can be selectively cleaved via catalytic hydrogenolysis (H₂ gas over a palladium-on-carbon catalyst).[2] This reaction is exceptionally clean, yielding the deprotected alcohol (Ethyl 3-hydroxypropanoate) and toluene as a byproduct.[1] This specific reactivity makes the benzyl group one of the most useful protecting groups in organic synthesis.[3] Oxidative methods using reagents like DDQ can also be employed for deprotection.[4]

Role as a Synthon in Drug Development

In medicinal chemistry, small, functionalized building blocks, or "synthons," are essential for constructing complex drug molecules.[5] Ethyl 3-(benzyloxy)propanoate serves as a protected synthon for the 3-hydroxypropanoate unit.

• Scaffold Elaboration: The ester can be converted into an amide or coupled with other fragments, while the protected alcohol remains inert.

• Late-Stage Deprotection: After building a more complex molecular architecture, the benzyl group can be removed under mild hydrogenolysis conditions that often do not affect other functional groups, revealing the hydroxyl group.[2] This newly exposed alcohol can then serve as a handle for further functionalization or as a key pharmacophoric feature for biological target binding.

• Chiral Applications: If synthesized from a chiral source of ethyl 3-hydroxypropanoate, the benzyloxy derivative can be used to introduce stereocenters into drug candidates, which is critical for specificity and efficacy.[6]

Safety and Handling

While a specific safety data sheet (SDS) for Ethyl 3-(benzyloxy)propanoate is not widely available, general precautions for handling laboratory chemicals should be observed.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle in a well-ventilated chemical fume hood.

• Avoid inhalation, ingestion, and skin contact.

• Store in a cool, dry place away from strong oxidizing agents.

Conclusion

Ethyl 3-(benzyloxy)propanoate is a versatile and valuable chemical intermediate. Its synthesis is straightforward, relying on established Williamson ether synthesis protocols. The compound's key attribute is the presence of a benzyl ether, which serves as a stable and selectively removable protecting group for a hydroxyl function. This feature, combined with the reactivity of the ethyl ester, makes it an important synthon for researchers in drug discovery and organic synthesis, enabling the controlled and strategic construction of complex molecular architectures.

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An In-depth Technical Guide to the Synthesis of Ethyl 3-(benzyloxy)propanoate from Ethyl 3-hydroxypropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction and Strategic Importance

Ethyl 3-(benzyloxy)propanoate serves as a valuable building block in the synthesis of complex organic molecules. Its structure, featuring a protected hydroxyl group and an ester functionality, allows for selective chemical manipulations at other parts of a molecule. The benzyl ether provides robust protection for the alcohol, which can be readily removed under specific conditions, making it an ideal protecting group strategy in multi-step syntheses.

The conversion of ethyl 3-hydroxypropanoate to its benzylated counterpart is a fundamental yet crucial transformation. A thorough understanding of the underlying reaction mechanism, optimization of reaction conditions, and adherence to rigorous safety protocols are paramount for achieving high yields and purity of the desired product. This guide is structured to provide not just a recipe, but a deep, causal understanding of the entire synthetic process.

The Core Chemistry: Williamson Ether Synthesis

The synthesis of ethyl 3-(benzyloxy)propanoate from ethyl 3-hydroxypropanoate is a classic example of the Williamson ether synthesis . This reaction, first developed by Alexander Williamson in 1850, is a robust and widely used method for preparing both symmetrical and asymmetrical ethers.[1][2]

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] The core principle involves the deprotonation of an alcohol to form a more nucleophilic alkoxide ion, which then attacks an alkyl halide, displacing the halide and forming the ether linkage.

Mechanism Breakdown:

• Deprotonation: The hydroxyl group of ethyl 3-hydroxypropanoate is weakly acidic. To initiate the reaction, a strong base is required to deprotonate the alcohol, forming a potent nucleophile, the corresponding alkoxide. Sodium hydride (NaH) is a common and effective choice for this step.

• Nucleophilic Attack: The newly formed alkoxide ion then acts as a nucleophile, attacking the electrophilic carbon of the benzyl halide (in this case, benzyl bromide).

• Displacement: In a concerted step, the alkoxide attacks the benzylic carbon, and the bromide ion is simultaneously ejected as a leaving group, resulting in the formation of the desired ether, ethyl 3-(benzyloxy)propanoate.

The SN2 nature of this reaction dictates a preference for primary or secondary alkyl halides to minimize competing elimination reactions (E2).[2][3] Benzyl bromide is an excellent substrate for this reaction due to the stability of the transition state and the primary nature of the benzylic carbon.

Reaction Mechanism Diagram:

Caption: Williamson Ether Synthesis of Ethyl 3-(benzyloxy)propanoate.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the synthesis of ethyl 3-(benzyloxy)propanoate on a laboratory scale. All operations involving sodium hydride and benzyl bromide must be conducted in a well-ventilated fume hood.

3.1. Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier	Notes
Ethyl 3-hydroxypropanoate	C₅H₁₀O₃	118.13	≥98%	e.g., Sigma-Aldrich	-
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	60%	e.g., Sigma-Aldrich	Highly reactive with water.
Benzyl Bromide	C₇H₇Br	171.03	≥98%	e.g., Sigma-Aldrich	Lachrymator, handle with care.[4]
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	Anhydrous	e.g., Sigma-Aldrich	Use a freshly opened bottle or dried solvent.
Saturated Ammonium Chloride Solution	NH₄Cl (aq)	-	-	-	For quenching the reaction.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Anhydrous	e.g., Sigma-Aldrich	For drying the organic phase.

3.2. Equipment

• Round-bottom flask (appropriate size for the reaction scale)

• Magnetic stirrer and stir bar

• Septa and needles for inert atmosphere operations

• Schlenk line or nitrogen/argon balloon setup

• Addition funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

3.3. Detailed Synthetic Procedure

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of Ethyl 3-(benzyloxy)propanoate.

Step-by-Step Instructions:

• Preparation: Under an inert atmosphere (nitrogen or argon), add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask to create a slurry.

• Deprotonation: Cool the flask to 0°C using an ice bath. Dissolve ethyl 3-hydroxypropanoate (1.0 equivalent) in anhydrous THF and add it dropwise to the sodium hydride suspension via an addition funnel over 30 minutes.

• Alkoxide Formation: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour. The evolution of hydrogen gas should be observed.

• Benzylation: Cool the reaction mixture back down to 0°C. Add benzyl bromide (1.1 equivalents) dropwise to the flask.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask to 0°C and carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield pure ethyl 3-(benzyloxy)propanoate.[5][6]

Safety and Hazard Management: A Critical Priority

The synthesis of ethyl 3-(benzyloxy)propanoate involves the use of hazardous materials that require strict adherence to safety protocols.

4.1. Reagent-Specific Hazards

• Sodium Hydride (NaH):

  • Hazard: Highly reactive with water, releasing flammable hydrogen gas which can ignite spontaneously.[7] It is also corrosive and can cause severe skin and eye burns.[8][9]

  • Handling: Always handle in an inert, dry atmosphere, such as a glovebox or under a nitrogen/argon blanket.[7] Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a flame-retardant lab coat.[7][8]

  • Extinguishing Media: In case of fire, use a Class D fire extinguisher (for combustible metals) or dry sand. DO NOT use water, carbon dioxide, or foam extinguishers. [7]

• Benzyl Bromide:

  • Hazard: A strong lachrymator (causes tearing) and is corrosive.[4] It is harmful if inhaled, swallowed, or absorbed through the skin.

  • Handling: Always handle in a well-ventilated fume hood. Wear gloves, safety goggles, and a lab coat. Avoid inhalation of vapors.[4]

4.2. General Laboratory Practices

• Always wear appropriate PPE.

• Ensure a safety shower and eyewash station are readily accessible.

• Maintain a clean and organized workspace.

• Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

The Williamson ether synthesis provides a reliable and efficient method for the preparation of ethyl 3-(benzyloxy)propanoate from ethyl 3-hydroxypropanoate. By understanding the SN2 mechanism, carefully controlling reaction conditions, and prioritizing safety, researchers can successfully synthesize this valuable intermediate for a wide range of applications in drug discovery and organic chemistry. The protocol and insights provided in this guide are intended to empower scientists to perform this synthesis with confidence and precision.

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An In-depth Technical Guide to Ethyl 3-(benzyloxy)propanoate

This guide provides a comprehensive technical overview of Ethyl 3-(benzyloxy)propanoate, a valuable intermediate in organic synthesis, particularly within the pharmaceutical and fine chemical industries. Intended for researchers, scientists, and professionals in drug development, this document delineates the compound's synthesis, properties, characterization, and applications, grounded in established chemical principles and supported by authoritative references.

Introduction and Strategic Importance

Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) is a carboxylic acid ester characterized by the presence of a benzyl ether moiety.[1] This structural feature, specifically the benzyloxy group, serves as a crucial protecting group for a hydroxyl function, enabling selective transformations at other parts of a molecule. Its stability under a range of reaction conditions, coupled with the relative ease of its removal via hydrogenolysis, makes it an indispensable tool in the multi-step synthesis of complex molecular architectures, including active pharmaceutical ingredients (APIs).

The strategic importance of this compound lies in its utility as a building block. The propanoate backbone offers a versatile three-carbon chain that can be further elaborated, while the protected hydroxyl group allows for delayed functionalization, a key strategy in convergent synthetic routes.

Physicochemical and Structural Characteristics

A thorough understanding of a compound's physical and chemical properties is paramount for its effective use in synthesis. The key identifiers and properties of Ethyl 3-(benzyloxy)propanoate are summarized below.

Property	Value	Source
IUPAC Name	Ethyl 3-(benzyloxy)propanoate
Synonyms	Ethyl 3-(phenylmethoxy)propanoate, 3-Benzyloxy-propionic acid ethyl ester	[2]
CAS Number	127113-02-4	[1]
Molecular Formula	C₁₂H₁₆O₃	[1]
Molecular Weight	208.25 g/mol	[1]
SMILES	CCOC(=O)CCOCc1ccccc1	[2]

Note: Experimentally determined values for properties such as boiling point and density for this specific compound are not widely reported. However, data from analogous structures like ethyl 3-phenylpropanoate suggest a boiling point in the range of 247-249 °C and a density of approximately 1.1 g/mL.

Synthesis of Ethyl 3-(benzyloxy)propanoate: A Validated Protocol

The synthesis of Ethyl 3-(benzyloxy)propanoate can be efficiently achieved through a two-step process: Williamson ether synthesis to introduce the benzyl protecting group, followed by Fischer esterification to form the ethyl ester. This approach ensures high yields and purity.

Synthetic Workflow Overview

The logical flow of the synthesis is depicted below, starting from 3-hydroxypropanoic acid.

Caption: Synthetic pathway for Ethyl 3-(benzyloxy)propanoate.

Step-by-Step Experimental Protocol

Part A: Synthesis of 3-(Benzyloxy)propanoic Acid via Williamson Ether Synthesis

This step is foundational, creating the benzyl ether linkage that is central to the target molecule's structure. The reaction proceeds via an SN2 mechanism, where the alkoxide of 3-hydroxypropanoic acid displaces the bromide from benzyl bromide.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-hydroxypropanoic acid (1.0 eq) and potassium carbonate (1.5 eq) in a suitable solvent such as acetone or DMF.

• Addition of Reagent: To the stirred suspension, add benzyl bromide (1.1 eq) dropwise at room temperature.

• Reaction: Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and filter to remove inorganic salts. The filtrate is then concentrated under reduced pressure. The residue is dissolved in an organic solvent like ethyl acetate and washed with a dilute acid solution and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield crude 3-(benzyloxy)propanoic acid, which can be purified further by recrystallization or column chromatography.

Part B: Synthesis of Ethyl 3-(benzyloxy)propanoate via Fischer Esterification

This classic esterification reaction is an equilibrium process driven to completion by using an excess of the alcohol (ethanol) and removing the water formed.

• Reaction Setup: In a round-bottom flask, dissolve the 3-(benzyloxy)propanoic acid (1.0 eq) from Part A in a large excess of anhydrous ethanol.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (a few drops), to the solution.

• Reaction: Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by TLC.

• Work-up: Upon completion, cool the mixture and remove the excess ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The resulting crude product, Ethyl 3-(benzyloxy)propanoate, can be purified by silica gel column chromatography.

Spectroscopic Characterization

The structural integrity of the synthesized Ethyl 3-(benzyloxy)propanoate must be confirmed through spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the benzylic protons (a singlet), the aromatic protons of the benzyl group (a multiplet), and the two methylene groups of the propanoate chain (two triplets).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display distinct peaks for the carbonyl carbon of the ester, the carbons of the ethyl group, the benzylic carbon, the aromatic carbons, and the carbons of the propanoate backbone.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound (208.25 g/mol ).

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band characteristic of the C=O stretch of the ester group (around 1735 cm⁻¹) and C-O stretching bands.

Applications in Drug Development and Organic Synthesis

Ethyl 3-(benzyloxy)propanoate is a versatile intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical sector.

• As a Protected Building Block: The primary application stems from the use of the benzyloxy group as a protecting group for a hydroxyl functionality. This allows for chemical modifications at other sites of the molecule without affecting the hydroxyl group. The benzyl group can be readily removed under mild conditions by catalytic hydrogenation.

• Intermediate in API Synthesis: While direct applications in final drug structures are less common, its role as an intermediate is crucial. For instance, related N-benzyl-β-alanine ethyl ester is used in the synthesis of dipivaloyloxyphenyl aminopropionate β-agonist prodrugs for treating conditions like psoriasis.[3] The structural motif of a protected 3-hydroxypropanoate is found in the backbones of various biologically active compounds.

• Synthesis of Heterocyclic Compounds: The functional groups present in Ethyl 3-(benzyloxy)propanoate make it a suitable precursor for the synthesis of various heterocyclic systems, which are prevalent in many drug scaffolds.

• Antiproliferative Agents: Research has shown that derivatives of benzyloxy-substituted aromatic compounds can exhibit significant biological activity. For example, N-alkyl 3-(3-benzyloxyquinoxalin-2-yl) propanamides have been synthesized and tested as antiproliferative agents.[4][5]

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

Ethyl 3-(benzyloxy)propanoate is a valuable and versatile chemical intermediate. Its synthesis is straightforward, relying on fundamental and well-understood organic reactions. The strategic use of the benzyl ether as a protecting group makes this compound a key component in the synthetic chemist's toolbox, particularly for the construction of complex molecules in the field of drug discovery and development. A thorough understanding of its synthesis, properties, and handling is essential for its effective and safe utilization in a research and development setting.

References

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• MDPI. Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study.[Link]

• ResearchGate. Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study.[Link]

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Navigating the Synthetic Landscape of Ethyl 3-(benzyloxy)propanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(benzyloxy)propanoate (CAS Number: 127113-02-4), a versatile yet often overlooked intermediate in organic synthesis, presents a unique combination of a protected hydroxyl group and a reactive ester functionality. This guide provides a comprehensive technical overview of its core properties, synthesis, and potential applications, with a focus on its role as a valuable building block in the construction of complex molecular architectures. While detailed experimental data in publicly accessible literature is sparse, this document synthesizes available information and provides logical frameworks for its utilization in a research and development setting.

Core Molecular Characteristics

Ethyl 3-(benzyloxy)propanoate is characterized by the presence of a benzyl ether protecting a 3-hydroxypropanoate ester. This structural motif is key to its synthetic utility, allowing for a range of chemical transformations at the ester group while the hydroxyl functionality remains masked.

Physicochemical Properties

Property	Value	Source
CAS Number	127113-02-4	[1]
Molecular Formula	C₁₂H₁₆O₃	[1]
Molecular Weight	208.25 g/mol	[1]
Synonyms	3-(Benzyloxy)propionic acid ethyl ester, 3-(Phenylmethoxy)propanoic acid ethyl ester	[1]

Synthesis and Reaction Pathways

The synthesis of Ethyl 3-(benzyloxy)propanoate is not extensively detailed in readily available literature. However, logical synthetic routes can be proposed based on fundamental principles of organic chemistry.

Proposed Synthesis Workflow

A plausible and efficient synthesis involves the benzylation of a 3-hydroxypropanoate ester.

Caption: Proposed Williamson Ether Synthesis for Ethyl 3-(benzyloxy)propanoate.

Experimental Protocol: A Representative Williamson Ether Synthesis

This is a generalized protocol and should be optimized for specific laboratory conditions.

• Preparation: To a solution of ethyl 3-hydroxypropanoate (1.0 eq.) in an anhydrous aprotic solvent (e.g., DMF or THF) under an inert atmosphere (e.g., nitrogen or argon), add a suitable base (e.g., sodium hydride, 1.1 eq.) portion-wise at 0 °C.

• Alkylation: After stirring for 30 minutes, add benzyl bromide (1.1 eq.) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Spectroscopic Characterization (Predicted)

• ¹H NMR: Expected signals would include a triplet for the methyl protons and a quartet for the methylene protons of the ethyl ester group. Methylene protons adjacent to the ester carbonyl and the benzyloxy group would appear as triplets. The aromatic protons of the benzyl group would likely appear as a multiplet, and the benzylic methylene protons as a singlet.

• ¹³C NMR: Characteristic signals would be present for the ester carbonyl carbon, the carbons of the ethyl group, the methylene carbons of the propanoate backbone, the benzylic carbon, and the aromatic carbons.

• IR Spectroscopy: Key absorption bands would be expected for the C=O stretch of the ester (around 1735 cm⁻¹) and C-O stretches of the ether and ester functionalities.

• Mass Spectrometry: The molecular ion peak (M+) would be observed, along with characteristic fragmentation patterns, including the loss of the ethoxy group and the formation of a stable benzyl cation.

Synthetic Utility and Applications

The primary utility of Ethyl 3-(benzyloxy)propanoate lies in its role as a versatile intermediate in multi-step organic synthesis. The benzyl ether serves as a robust protecting group for the hydroxyl functionality, which can be removed under various conditions.

Role as a Protected Building Block

The ester functionality of Ethyl 3-(benzyloxy)propanoate can undergo a variety of transformations, such as:

• Hydrolysis: To yield 3-(benzyloxy)propanoic acid, which can then be coupled with amines to form amides.

• Reduction: To produce 3-(benzyloxy)propan-1-ol.

• Transesterification: To generate other esters.

Deprotection Strategies

The benzyl protecting group can be cleaved to reveal the free hydroxyl group, a crucial step in the synthesis of many target molecules.

Caption: Common deprotection methods for the benzyl ether in Ethyl 3-(benzyloxy)propanoate.

General protocols for ester deprotection are widely available and can be adapted for this specific substrate.[2]

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling Ethyl 3-(benzyloxy)propanoate. It is recommended to handle the compound in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

Ethyl 3-(benzyloxy)propanoate is a potentially valuable, yet under-documented, synthetic intermediate. Its structure allows for the strategic manipulation of an ester functionality while a hydroxyl group remains protected. Although a comprehensive body of literature detailing its specific applications is lacking, its utility can be inferred from the well-established chemistry of benzyl ethers and ethyl esters. This guide provides a foundational understanding for researchers to explore the potential of this compound in their synthetic endeavors, particularly in the fields of natural product synthesis and drug discovery. Further research into the specific reactivity and applications of Ethyl 3-(benzyloxy)propanoate is warranted to fully elucidate its capabilities as a synthetic building block.

References

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• Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules, 2023, 28(1), 35.
• Short Synthesis of Ethyl 3-(3-Aminophenyl)propanoate (V). Archiv der Pharmazie, 2011, 344(12), 840-842.
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Physical and chemical characteristics of Ethyl 3-(benzyloxy)propanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(benzyloxy)propanoate, with the CAS number 127113-02-4, is a valuable intermediate in organic synthesis. Its structure, incorporating a benzyl ether and an ethyl ester, offers a versatile platform for the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and drug development. The benzyl group serves as a common protecting group for the hydroxyl functionality, which can be selectively removed under various conditions to reveal a reactive site for further modification. This guide provides a comprehensive overview of the physical and chemical characteristics of Ethyl 3-(benzyloxy)propanoate, its synthesis, spectral properties, chemical reactivity, and safety considerations.

Physicochemical Characteristics

Property	Value	Source
CAS Number	127113-02-4	[2][3]
Molecular Formula	C₁₂H₁₆O₃	[2]
Molecular Weight	208.26 g/mol	[1]
Physical Form	Liquid	[1]
Purity	Typically ≥95%	[1]
Storage Temperature	Room temperature, sealed in a dry environment	[1][4]

Synthesis and Purification

The most common and straightforward method for the synthesis of Ethyl 3-(benzyloxy)propanoate is the Fischer esterification of its corresponding carboxylic acid precursor, 3-(benzyloxy)propanoic acid, with ethanol in the presence of an acid catalyst.[5][6][7] This is a reversible reaction, and to drive the equilibrium towards the product, an excess of the alcohol is typically used.[6]

Experimental Protocol: Fischer Esterification

Objective: To synthesize Ethyl 3-(benzyloxy)propanoate from 3-(benzyloxy)propanoic acid and ethanol.

Materials:

• 3-(benzyloxy)propanoic acid

• Absolute ethanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexane

Procedure:

• To a solution of 3-(benzyloxy)propanoic acid in a large excess of absolute ethanol, slowly add a catalytic amount of concentrated sulfuric acid.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the excess ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 3-(benzyloxy)propanoate.

• Purify the crude product by silica gel column chromatography using a suitable eluent system, such as a gradient of ethyl acetate in hexane.

Synthesis Workflow Diagram

Caption: Proposed synthesis workflow for Ethyl 3-(benzyloxy)propanoate.

Spectral Characterization

Detailed experimental spectra for Ethyl 3-(benzyloxy)propanoate are not widely published. However, based on its chemical structure and data from analogous compounds, the following spectral characteristics can be predicted.

Predicted ¹H NMR Spectrum (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.35	m	5H	Aromatic protons of the benzyl group
~4.55	s	2H	-O-CH₂ -Ph
~4.15	q	2H	-O-CH₂ -CH₃
~3.75	t	2H	-O-CH₂ -CH₂-COO-
~2.65	t	2H	-O-CH₂-CH₂ -COO-
~1.25	t	3H	-O-CH₂-CH₃

Predicted ¹³C NMR Spectrum (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~172.0	C =O (ester)
~138.0	Quaternary aromatic carbon of the benzyl group
~128.5	Aromatic C H of the benzyl group
~127.8	Aromatic C H of the benzyl group
~73.0	-O-C H₂-Ph
~67.0	-O-C H₂-CH₂-COO-
~60.5	-O-C H₂-CH₃
~35.0	-O-CH₂-C H₂-COO-
~14.0	-O-CH₂-C H₃

Predicted Infrared (IR) Spectrum

Wavenumber (cm⁻¹)	Functional Group
~3030	Aromatic C-H stretch
~2980, ~2870	Aliphatic C-H stretch
~1735	C=O stretch (ester)
~1200, ~1100	C-O stretch (ester and ether)
~740, ~700	Aromatic C-H bend

Predicted Mass Spectrum

The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 208. Key fragmentation patterns would likely involve the loss of the ethoxy group (-OCH₂CH₃, m/z = 45) and the benzyl group (-CH₂Ph, m/z = 91), which is a very stable carbocation.

Chemical Reactivity

The chemical reactivity of Ethyl 3-(benzyloxy)propanoate is primarily centered around two functional groups: the ethyl ester and the benzyl ether.

• Ester Hydrolysis: The ethyl ester can be hydrolyzed under acidic or basic conditions to yield 3-(benzyloxy)propanoic acid.

• Transesterification: The ethyl ester can undergo transesterification with other alcohols in the presence of a suitable catalyst.

• Reduction: The ester can be reduced to the corresponding alcohol, 3-(benzyloxy)propan-1-ol, using reducing agents like lithium aluminum hydride (LiAlH₄).

• Deprotection of the Benzyl Ether: The benzyl group is a versatile protecting group for the hydroxyl functionality and can be removed under various conditions.[8] The most common method is catalytic hydrogenation using palladium on carbon (Pd/C) and a hydrogen source.[9] This reaction is generally clean and efficient, yielding the deprotected alcohol and toluene as a byproduct.[9] Other methods for benzyl ether cleavage include the use of strong acids or oxidizing agents.[8][10]

Deprotection of Benzyl Ether Diagram

Caption: Common deprotection reaction of the benzyl ether group.

Safety and Handling

Based on supplier safety data, Ethyl 3-(benzyloxy)propanoate is associated with the following hazards:[1]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures: [1]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

It is essential to handle this compound in a well-ventilated area, preferably in a chemical fume hood, while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][12][13]

Applications in Research and Development

While specific, large-scale industrial applications of Ethyl 3-(benzyloxy)propanoate are not widely documented, its structure makes it a valuable intermediate in synthetic organic chemistry. The presence of the benzyl-protected hydroxyl group allows for transformations at the ester functionality without affecting the hydroxyl group. Subsequent deprotection unmasks the hydroxyl group for further synthetic manipulations. This strategy is particularly useful in the multi-step synthesis of complex molecules, such as natural products and active pharmaceutical ingredients (APIs). For instance, the related compound, Ethyl 3-(benzylamino)propanoate, is used in the synthesis of pharmaceuticals for treating conditions like psoriasis.[14]

Conclusion

Ethyl 3-(benzyloxy)propanoate is a versatile synthetic intermediate with significant potential in research and development, particularly in the pharmaceutical industry. Its key features, the readily cleavable benzyl ether protecting group and the modifiable ethyl ester, provide a strategic advantage in the design and synthesis of complex target molecules. A thorough understanding of its synthesis, reactivity, and handling precautions is crucial for its effective and safe utilization in the laboratory.

References

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A Technical Guide to the Spectroscopic Characterization of Ethyl 3-(benzyloxy)propanoate

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data for Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4), a significant intermediate in pharmaceutical and fine chemical synthesis. Due to the limited availability of published experimental spectra for this specific compound, this guide employs a predictive approach grounded in the empirical data of the structurally analogous compound, Ethyl 3-phenylpropanoate. We will dissect the anticipated features in Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering a robust framework for researchers, scientists, and drug development professionals to identify and characterize this molecule. This document emphasizes the causal relationships between molecular structure and spectral output, providing field-proven insights into experimental design and data interpretation.

Introduction: The Structural and Synthetic Importance of Ethyl 3-(benzyloxy)propanoate

Ethyl 3-(benzyloxy)propanoate is a bifunctional molecule incorporating an ethyl ester and a benzyl ether moiety. This unique combination makes it a versatile building block in organic synthesis. The ester group can undergo hydrolysis, amidation, or reduction, while the benzyloxy group serves as a stable protecting group for a primary alcohol, which can be deprotected under specific hydrogenolysis conditions. These characteristics are highly valuable in the multi-step synthesis of complex pharmaceutical agents and other high-value chemical entities.

Accurate and unambiguous characterization of such intermediates is paramount to ensure the integrity of the synthetic pathway and the purity of the final product. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed fingerprint of the molecular structure. This guide will provide a detailed walkthrough of the expected spectroscopic data for Ethyl 3-(benzyloxy)propanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of each atom.

Experimental Protocol for NMR Spectrum Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Workflow for NMR Sample Preparation and Data Acquisition

Caption: Standard workflow for acquiring a neat IR spectrum of a liquid sample.

Expected IR Absorptions

The IR spectrum of Ethyl 3-(benzyloxy)propanoate is expected to be dominated by absorptions from the ester and ether functional groups, as well as the aromatic ring.

Predicted Major IR Absorptions for Ethyl 3-(benzyloxy)propanoate

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
~3030	Medium	Aromatic C-H	Stretch
~2980, ~2870	Medium	Aliphatic C-H	Stretch
~1735	Strong	Ester C=O	Stretch
~1600, ~1495	Medium-Weak	Aromatic C=C	Stretch
~1250-1050	Strong	C-O	Stretch (Ester and Ether)
~740, ~700	Strong	Aromatic C-H	Out-of-plane bend (monosubstituted)

Comparative Analysis with Ethyl 3-phenylpropanoate: [1] The IR spectrum of Ethyl 3-phenylpropanoate shows a strong C=O stretch around 1730 cm⁻¹ and aromatic C-H and C=C absorptions. The key difference in the spectrum of Ethyl 3-(benzyloxy)propanoate will be a more complex and likely stronger C-O stretching region between 1250-1050 cm⁻¹ due to the presence of both an ester and an ether C-O bond.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural information through the analysis of its fragmentation pattern upon ionization. Electron Ionization (EI) is a common technique for volatile compounds like esters.

Experimental Protocol for Electron Ionization Mass Spectrometry (EI-MS)

The sample is typically introduced into the mass spectrometer via direct injection or after separation by Gas Chromatography (GC).

Workflow for EI-MS Analysis

Caption: Generalized workflow for Electron Ionization Mass Spectrometry.

Predicted Mass Spectrum and Fragmentation Pattern

The molecular formula of Ethyl 3-(benzyloxy)propanoate is C₁₂H₁₆O₃, with a molecular weight of 208.25 g/mol .

Predicted Key Fragments in the EI Mass Spectrum

m/z	Proposed Fragment	Rationale for Formation
208	[C₁₂H₁₆O₃]⁺•	Molecular Ion (M⁺•)
163	[M - OCH₂CH₃]⁺	Loss of the ethoxy radical from the ester.
108	[C₇H₈O]⁺•	McLafferty rearrangement followed by loss of ethyl acrylate.
91	[C₇H₇]⁺	Tropylium ion, a very stable fragment from the benzyl group.
77	[C₆H₅]⁺	Phenyl cation.

Comparative Analysis with Ethyl 3-phenylpropanoate: [2] The mass spectrum of Ethyl 3-phenylpropanoate (MW = 178.23) shows a molecular ion at m/z 178. A prominent peak is often observed at m/z 104, corresponding to a McLafferty rearrangement. For Ethyl 3-(benzyloxy)propanoate, the most characteristic and intense fragment is expected to be the tropylium ion at m/z 91, arising from the cleavage of the benzylic C-O bond, which is a hallmark of benzyl ethers. The McLafferty rearrangement would lead to a fragment at m/z 108.

Conclusion: A Unified Spectroscopic Portrait

This guide has provided a detailed, predictive framework for the spectroscopic characterization of Ethyl 3-(benzyloxy)propanoate. By integrating the principles of NMR, IR, and MS, and drawing parallels with the known data of a close structural analog, we have constructed a comprehensive analytical profile. Researchers and professionals in drug development can leverage this guide to confidently identify and assess the purity of this important synthetic intermediate, ensuring the quality and success of their scientific endeavors. The presented protocols and interpretive logic serve as a self-validating system for the structural elucidation of this and other related molecules.

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Solubility profile of Ethyl 3-(benzyloxy)propanoate in organic solvents

An In-depth Technical Guide to the Solubility Profile of Ethyl 3-(benzyloxy)propanoate in Organic Solvents

Abstract

The solubility of a chemical entity in various solvents is a critical physicochemical parameter that governs its application, formulation, and efficacy, particularly in the fields of pharmaceutical sciences and materials chemistry. This technical guide provides a comprehensive analysis of the solubility profile of Ethyl 3-(benzyloxy)propanoate. In the absence of extensive public experimental data, this document establishes a predicted solubility profile based on first-principles chemical theory, structural analysis, and data from analogous compounds. Furthermore, it presents a detailed, field-proven experimental protocol for the precise determination of its equilibrium solubility. This guide is intended for researchers, scientists, and drug development professionals, offering the foundational knowledge and practical methodology required to effectively work with this compound.

Introduction: The Critical Role of Solubility

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a cornerstone of chemical and pharmaceutical development. For a drug candidate, solubility directly influences bioavailability, formulation strategies, and dosage forms. In materials science and process chemistry, it dictates reaction kinetics, purification methods, and product purity. Ethyl 3-(benzyloxy)propanoate, an ester containing both aromatic and aliphatic moieties, presents a unique solubility challenge due to its dual hydrophobic and polar characteristics. Understanding its behavior across a spectrum of organic solvents is paramount for its effective utilization. This guide bridges the current data gap by providing a robust theoretical framework and a practical, self-validating experimental workflow.

Physicochemical Characterization of Ethyl 3-(benzyloxy)propanoate

A molecule's structure dictates its properties and interactions. Ethyl 3-(benzyloxy)propanoate (CAS: 127113-02-4) possesses distinct structural features that are central to its solubility behavior.

• Molecular Formula: C₁₂H₁₆O₃[1]

• Molecular Weight: 208.25 g/mol

• Structural Features:

  • Ester Group (-COO-): A polar functional group that can act as a hydrogen bond acceptor.

  • Ether Linkage (-CH₂-O-CH₂-): Another polar region capable of hydrogen bond acceptance.

  • Benzyl Group (-CH₂-C₆H₅): A large, nonpolar, aromatic moiety that contributes to hydrophobic character and can participate in π-π stacking interactions.

  • Ethyl Group (-CH₂CH₃): A nonpolar, aliphatic chain contributing to hydrophobicity.

• Hydrogen Bonding Potential:

  • Hydrogen Bond Acceptors: 3 (the two oxygen atoms of the ester group and the one oxygen of the ether group)[1]

  • Hydrogen Bond Donors: 0[1]

This combination of a polar core (ester and ether) flanked by significant nonpolar groups (benzyl and ethyl) suggests an amphiphilic nature, predicting solubility in a range of solvents, but poor solubility in highly polar, aqueous environments.

Caption: Molecular Structure of Ethyl 3-(benzyloxy)propanoate.

Theoretical Framework: Predicting Solubility

The principle of "similia similibus solvuntur" or "like dissolves like" is the guiding tenet for predicting solubility.[2] A solute's solubility is maximized in a solvent that shares similar intermolecular forces.

• Polarity: Ethyl 3-(benzyloxy)propanoate has both polar (ester, ether) and nonpolar (benzyl, ethyl) regions. This predicts solubility in solvents of intermediate polarity and in certain polar and nonpolar solvents where specific interactions can occur.

• Hydrogen Bonding: The absence of hydrogen bond donor sites makes it unlikely to dissolve well in highly structured hydrogen-bonding networks like water. However, its hydrogen bond acceptor sites will interact favorably with polar protic solvents like alcohols.

• Van der Waals Forces: The large nonpolar surface area, especially the benzyl ring, will facilitate strong van der Waals (specifically, London dispersion forces) and potential π-π stacking interactions with aromatic and nonpolar solvents.[3]

Based on these principles and solubility data for analogous compounds like benzyl esters, a qualitative solubility profile can be predicted.[3][4][5]

Predicted Solubility Profile of Ethyl 3-(benzyloxy)propanoate

The following table summarizes the predicted solubility of Ethyl 3-(benzyloxy)propanoate in common organic solvents, categorized by solvent class. This profile is predictive and serves as a starting point for experimental verification.

Solvent Class	Solvent Examples	Predicted Solubility	Rationale for Prediction
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF)	Very Soluble	The solvent's strong dipoles interact favorably with the polar ester and ether functionalities of the solute.[3]
Halogenated	Dichloromethane (DCM), Chloroform	Very Soluble	These solvents are highly effective at dissolving a wide range of organic compounds with moderate polarity and aromatic character.[3]
Polar Protic	Methanol, Ethanol, Isopropanol	Soluble	The alkyl portion of the alcohol interacts with the nonpolar groups, while the hydroxyl group can hydrogen-bond with the solute's ether and ester oxygen atoms. Data on similar benzyl esters show high solubility in alcohols.[5]
Aromatic	Toluene, Benzene	Soluble	Favorable π-π stacking interactions between the aromatic rings of the solute and solvent are expected, alongside van der Waals forces.[3]
Ethers	Diethyl ether, Dioxane	Moderately Soluble	Ethers are less polar than ketones but can still effectively solvate the molecule through dipole-dipole and dispersion forces.
Nonpolar	Hexane, Cyclohexane	Sparingly to Moderately Soluble	Solubility is driven by van der Waals forces between the solvent and the solute's nonpolar regions. The polar ester group may limit high solubility.
Aqueous	Water	Insoluble	The large hydrophobic benzyl and ethyl groups dominate, and the lack of hydrogen bond donation prevents effective integration into the water's H-bond network.

Experimental Protocol: Isothermal Equilibrium Shake-Flask Method

To move from prediction to quantitative data, a rigorous experimental approach is essential. The isothermal shake-flask method is the gold standard for determining equilibrium (thermodynamic) solubility.[6][7]

Objective

To determine the precise equilibrium solubility of Ethyl 3-(benzyloxy)propanoate in a selection of organic solvents at a controlled temperature (e.g., 25°C).[8]

Materials

• Ethyl 3-(benzyloxy)propanoate (solid, of known high purity)

• Selected organic solvents (analytical or HPLC grade)

• Glass vials with PTFE-lined screw caps

• Temperature-controlled orbital shaker or rotator

• Analytical balance (readable to ±0.01 mg)

• Syringes (glass, solvent-compatible)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)[8]

• Volumetric flasks and pipettes (Class A)

• Quantification instrument: High-Performance Liquid Chromatography with a UV detector (HPLC-UV) is recommended.

Experimental Workflow Diagram

Caption: Experimental workflow for the Shake-Flask solubility determination method.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • To a series of glass vials, add an excess amount of solid Ethyl 3-(benzyloxy)propanoate. An excess is confirmed visually by the presence of undissolved solid at the end of the experiment.[9]

  • Pipette a precise, known volume (e.g., 5.00 mL) of the desired organic solvent into each vial.

  • Securely cap each vial to prevent solvent evaporation during equilibration.[8]

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C).

  • Agitate the mixtures for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is typical.[6][9]

  • Trustworthiness Check: To validate that equilibrium has been achieved, samples can be taken at multiple time points (e.g., 24h, 36h, and 48h). Equilibrium is confirmed when the measured concentration no longer changes significantly over time.[7]

• Sample Collection and Preparation:

  • After the equilibration period, remove the vials from the shaker and allow them to stand undisturbed to let the excess solid settle. For colloidal suspensions, centrifugation may be required.[7]

  • Carefully withdraw a sample of the clear supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean, labeled vial. This step must be performed quickly to prevent temperature changes that could cause precipitation.[8]

• Quantification and Calculation:

  • Prepare a validated calibration curve using standard solutions of Ethyl 3-(benzyloxy)propanoate of known concentrations in the same solvent.

  • Accurately dilute the filtered, saturated sample with the solvent to a concentration that falls within the linear range of the calibration curve. The dilution factor must be precisely recorded.[7]

  • Analyze the diluted sample using the validated HPLC-UV method to determine its concentration.

  • Calculate the solubility (S) of Ethyl 3-(benzyloxy)propanoate in the solvent using the following equation:

    • S (mg/mL) = Measured Concentration (mg/mL) × Dilution Factor

Conclusion

Ethyl 3-(benzyloxy)propanoate is a molecule with a predicted amphiphilic character, suggesting high solubility in polar aprotic and halogenated solvents, good solubility in alcohols and aromatic solvents, and poor solubility in water. This technical guide provides the theoretical basis for this prediction and, more importantly, a rigorous, self-validating experimental protocol based on the industry-standard shake-flask method to obtain definitive, quantitative solubility data. By employing this methodology, researchers can generate the reliable data needed to advance formulation, process development, and fundamental chemical research involving this compound.

References

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• Solubility of Things. (n.d.). Esters: Structure, Properties, and Reactions. Retrieved from [Link]

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically? Retrieved from [Link]

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• Quora. (2017). How can you determine the solubility of organic compounds? Retrieved from [Link]

• Cengage. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

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• Wikipedia. (n.d.). Benzyl alcohol. Retrieved from [Link]

• Chemistry For Everyone. (2025). How To Determine Solubility Of Organic Compounds? YouTube. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Physics-Based Solubility Prediction for Organic Molecules. National Institutes of Health. Retrieved from [Link]

• PubMed Central (PMC). (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. National Institutes of Health. Retrieved from [Link]

• ACS Publications. (n.d.). Prediction of aqueous solubility of organic chemicals based on molecular structure. Environmental Science & Technology. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemical Properties and Significance of Ethyl 3-(benzylamino)propanoate. Retrieved from [Link]

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• Chemcd. (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. Retrieved from [Link]

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An In-depth Technical Guide to the Key Functional Groups of Ethyl 3-(benzyloxy)propanoate

Abstract

Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) is a bifunctional molecule that serves as a valuable intermediate and building block in modern organic synthesis.[1][2][3] Its utility, particularly in the synthesis of complex pharmaceutical agents and fine chemicals, stems directly from the distinct and complementary reactivity of its two core functional groups: an ethyl ester and a benzyl ether .[4] This guide provides a detailed technical analysis of these functional groups within the molecular framework. We will explore the specific chemical reactivity, spectroscopic signatures, and validated experimental protocols for the transformation and characterization of each group, offering field-proven insights for their strategic manipulation in complex synthetic routes.

Molecular Structure and Overview

At its core, Ethyl 3-(benzyloxy)propanoate is composed of a propanoate backbone modified with an ethyl ester at one terminus and a benzyloxy group at the C3 position. This structure provides two orthogonal sites for chemical modification, a feature highly prized in multi-step synthesis.

• Chemical Formula: C₁₂H₁₆O₃[5][6]

• Molecular Weight: 208.25 g/mol [5][6]

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Unlocking the Potential of Ethyl 3-(benzyloxy)propanoate: A Technical Guide for Researchers

Introduction: A Molecule of Latent Possibilities

In the vast landscape of chemical entities, Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) emerges as a molecule of significant untapped potential.[1][2][3][4] Its structure, a simple yet elegant combination of a benzyloxy protective group and an ethyl propanoate chain, positions it as a versatile building block for a multitude of applications, from the intricate world of medicinal chemistry to the innovative frontiers of materials science. This in-depth technical guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive overview of this compound, delving into its synthesis, chemical properties, and, most importantly, illuminating promising avenues for future research. Our exploration will be grounded in established chemical principles, drawing parallels from analogous structures to chart a course for unlocking the full scientific value of Ethyl 3-(benzyloxy)propanoate.

Physicochemical Properties and Spectroscopic Profile

A thorough understanding of a molecule's fundamental properties is the bedrock of any scientific investigation. Herein, we summarize the key physicochemical data for Ethyl 3-(benzyloxy)propanoate and provide an estimated spectroscopic profile based on its structural motifs and data from related compounds.

Property	Value	Source
CAS Number	127113-02-4	[1][2][3][4]
Molecular Formula	C₁₂H₁₆O₃	[1][3]
Molecular Weight	208.25 g/mol	[1][3]
Appearance	Colorless liquid (predicted)
Boiling Point	Not available
Density	Not available
Solubility	Soluble in common organic solvents (e.g., DCM, ethyl acetate, THF)

Estimated Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.35-7.25 (m, 5H, Ar-H)

  • δ 4.50 (s, 2H, -OCH₂Ph)

  • δ 4.15 (q, J = 7.1 Hz, 2H, -OCH₂CH₃)

  • δ 3.70 (t, J = 6.5 Hz, 2H, -CH₂COOEt)

  • δ 2.60 (t, J = 6.5 Hz, 2H, -CH₂CH₂COOEt)

  • δ 1.25 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ 172.0 (C=O)

  • δ 138.0 (Ar-C)

  • δ 128.5 (Ar-CH)

  • δ 127.8 (Ar-CH)

  • δ 127.6 (Ar-CH)

  • δ 73.0 (-OCH₂Ph)

  • δ 68.0 (-OCH₂CH₂-)

  • δ 60.5 (-OCH₂CH₃)

  • δ 35.0 (-CH₂COOEt)

  • δ 14.2 (-OCH₂CH₃)

• IR (neat, cm⁻¹):

  • 3030 (Ar C-H stretch)

  • 2980, 2870 (Aliphatic C-H stretch)

  • 1735 (C=O ester stretch)

  • 1100 (C-O ether stretch)

• Mass Spectrometry (EI):

  • m/z 208 (M⁺)

  • m/z 91 (C₇H₇⁺, tropylium ion - characteristic of benzyl group)

Synthesis of Ethyl 3-(benzyloxy)propanoate: Established and Proposed Methodologies

The synthesis of Ethyl 3-(benzyloxy)propanoate can be approached through several well-established organic transformations. The choice of method will depend on the availability of starting materials, desired scale, and purity requirements.

Williamson Ether Synthesis

A classic and reliable method for ether formation is the Williamson ether synthesis.[5][6][7][8][9] This Sₙ2 reaction involves the nucleophilic attack of an alkoxide on an alkyl halide. For the synthesis of Ethyl 3-(benzyloxy)propanoate, this would involve the reaction of benzyl alcohol with ethyl 3-halopropanoate or the reaction of a benzyl halide with ethyl 3-hydroxypropanoate. The latter is generally preferred to avoid potential elimination side reactions with the more hindered ethyl 3-halopropanoate.

Proposed Experimental Protocol:

• Objective: To synthesize Ethyl 3-(benzyloxy)propanoate via Williamson ether synthesis.

• Materials:

  • Ethyl 3-hydroxypropanoate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Benzyl bromide

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of NaH (1.2 equivalents) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of ethyl 3-hydroxypropanoate (1.0 equivalent) in anhydrous THF to the NaH suspension.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour, or until hydrogen gas evolution ceases.

  • Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 equivalents) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 3-(benzyloxy)propanoate.

Causality in Experimental Choices: The use of a strong, non-nucleophilic base like NaH is crucial for the complete deprotonation of the alcohol, forming the alkoxide in situ. Anhydrous conditions are essential to prevent the quenching of the highly reactive NaH. The reaction is performed at low temperatures initially to control the exothermic reaction and then warmed to ensure the reaction goes to completion.

Michael Addition

The Michael addition, or conjugate addition, of an alcohol to an α,β-unsaturated ester is another viable route.[10][11][12] In this case, benzyl alcohol can be added to ethyl acrylate in the presence of a suitable catalyst.

Proposed Experimental Protocol:

• Objective: To synthesize Ethyl 3-(benzyloxy)propanoate via Michael addition.

• Materials:

  • Benzyl alcohol

  • Ethyl acrylate

  • A suitable catalyst (e.g., a strong base like sodium benzyloxide, or a Lewis acid)

  • Anhydrous solvent (e.g., THF or toluene)

• Procedure:

  • To a solution of benzyl alcohol (1.0 equivalent) in an anhydrous solvent, add the catalyst (catalytic amount, e.g., 0.1 equivalents).

  • Add ethyl acrylate (1.1 equivalents) dropwise to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

  • Upon completion, quench the reaction appropriately (e.g., with a mild acid if a basic catalyst is used).

  • Perform an aqueous workup and extraction with a suitable organic solvent.

  • Dry the organic layer, concentrate, and purify the product by column chromatography.

Self-Validating System: The progress of both reactions can be meticulously monitored by TLC, observing the disappearance of the starting materials and the appearance of the product spot. The final product's identity and purity should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS), comparing the obtained data with the estimated values.

Potential Research Areas: A Roadmap for Discovery

The true value of Ethyl 3-(benzyloxy)propanoate lies in its potential as a versatile intermediate. We have identified three key areas where this molecule could make a significant impact.

Medicinal Chemistry and Drug Discovery

The ester and benzyloxy moieties are prevalent in a vast array of pharmaceuticals. Esters are often employed as prodrugs to enhance the bioavailability of a parent drug, while the benzyloxy group can serve as a protected phenol or alcohol, or as a key pharmacophoric element.[13]

a) As a Scaffold for Novel Bioactive Molecules:

Ethyl 3-(benzyloxy)propanoate can serve as a starting point for the synthesis of more complex molecules with potential biological activity. For instance, derivatives of a similar compound, methyl 3-(3-benzyloxyquinoxalin-2-yl) propanoate, have shown promising antiproliferative activity against various cancer cell lines.[13][14] This suggests that the benzyloxypropanoate core could be a valuable scaffold for the development of new anticancer agents.

Proposed Research Workflow:

Caption: Workflow for generating and screening a library of bioactive amides.

b) As a Linker in Prodrug Design:

The propanoate chain can act as a linker to attach a drug molecule, with the benzyloxy group providing a point for further modification or acting as a lipophilic moiety to improve cell permeability. Upon enzymatic or chemical cleavage of the ester, the active drug would be released.

Materials Science and Polymer Chemistry

Esters are fundamental building blocks in polymer chemistry, particularly for the synthesis of polyesters. Ethyl propanoate and similar esters are being explored as precursors for biodegradable polymers and as eco-friendly solvents in polymer synthesis.[15]

a) Monomer for Novel Polyesters:

Transesterification of Ethyl 3-(benzyloxy)propanoate with a diol could lead to the formation of novel polyesters with unique properties.[16][17][18][19][20] The pendant benzyloxy groups could influence the polymer's thermal properties, solubility, and potential for post-polymerization modification.

Proposed Experimental Protocol: Synthesis of a Polyester

• Objective: To synthesize a polyester from Ethyl 3-(benzyloxy)propanoate and a diol.

• Materials:

  • Ethyl 3-(benzyloxy)propanoate

  • A diol (e.g., 1,4-butanediol)

  • A transesterification catalyst (e.g., zinc acetate)

• Procedure:

  • Combine Ethyl 3-(benzyloxy)propanoate and the diol in a reaction vessel equipped with a distillation apparatus.

  • Add the catalyst.

  • Heat the mixture under an inert atmosphere, gradually increasing the temperature.

  • Collect the ethanol byproduct as it distills off, driving the equilibrium towards the polymer.

  • Once the reaction is complete (as indicated by the cessation of ethanol distillation and increased viscosity), cool the mixture.

  • The resulting polymer can be purified by precipitation in a non-solvent.

b) As a Functional Additive or Plasticizer:

The structure of Ethyl 3-(benzyloxy)propanoate suggests it could be investigated as a functional additive or plasticizer in existing polymer formulations. Its benzyloxy group could impart specific properties, such as altered refractive index or enhanced compatibility with aromatic polymers.

Fragrance and Flavor Industry

Many simple esters have pleasant, fruity odors and are widely used in the fragrance and flavor industry. Ethyl propanoate, for example, has a fruity, rum-like aroma.[21] The presence of the benzyloxy group in Ethyl 3-(benzyloxy)propanoate could contribute to a more complex and potentially valuable fragrance profile.

Proposed Research Area:

• Olfactory Evaluation: The primary step would be the sensory evaluation of purified Ethyl 3-(benzyloxy)propanoate by trained perfumers to characterize its scent profile.

• Application in Fragrance Compositions: Investigation into its use as a modifier or fixative in fragrance formulations, and its stability in various consumer product bases (e.g., lotions, soaps).

Conclusion: A Call to Investigation

Ethyl 3-(benzyloxy)propanoate, while a seemingly simple molecule, holds a wealth of potential waiting to be explored. Its versatile structure makes it a prime candidate for investigation across multiple scientific disciplines. This guide has laid out a foundational understanding of its properties and synthesis, and has proposed several promising research avenues. It is our hope that this technical resource will inspire and equip researchers to unlock the full potential of this intriguing compound, leading to innovations in medicine, materials, and beyond.

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of Ethyl 3-(benzyloxy)propanoate via Williamson Ether Synthesis

Abstract

This document provides a comprehensive, field-proven protocol for the synthesis of ethyl 3-(benzyloxy)propanoate. The synthesis is achieved through the benzylation of ethyl 3-hydroxypropanoate using a Williamson ether synthesis methodology. This application note details the reaction mechanism, provides a step-by-step experimental procedure, outlines critical safety considerations, and includes methods for purification and characterization. The guide is intended for researchers in organic chemistry and drug development who require a reliable method for preparing this and structurally similar compounds.

Introduction and Scientific Principle

Ethyl 3-(benzyloxy)propanoate is a valuable chemical intermediate in organic synthesis. The presence of a benzyl-protected hydroxyl group allows for selective transformations at the ester functionality. Subsequent deprotection of the benzyl ether can then reveal the hydroxyl group for further modification, making it a useful building block in the synthesis of more complex molecules[1].

The protocol described herein employs the Williamson ether synthesis, a robust and widely utilized method for preparing ethers, first developed in 1850[2][3]. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism[4]. The core of this process involves two key steps:

• Deprotonation: The hydroxyl group of ethyl 3-hydroxypropanoate is deprotonated by a strong, non-nucleophilic base, sodium hydride (NaH), to form a potent sodium alkoxide nucleophile.

• Nucleophilic Substitution: The resulting alkoxide attacks the electrophilic benzylic carbon of benzyl chloride, displacing the chloride leaving group to form the desired ether linkage[5].

The choice of a primary halide like benzyl chloride is critical, as it minimizes the competing E2 elimination side reaction that can be prevalent with secondary or tertiary halides[2][4]. The reaction is performed under anhydrous conditions, as sodium hydride reacts violently with water[6][7].

Reaction Scheme

Caption: Williamson ether synthesis of ethyl 3-(benzyloxy)propanoate.

Critical Safety and Handling

This protocol involves hazardous materials that require strict adherence to safety procedures. A thorough risk assessment should be conducted before commencing any work.

• Sodium Hydride (NaH): Typically supplied as a 60% dispersion in mineral oil. NaH is a water-reactive and flammable solid[8]. In contact with water, it releases flammable hydrogen gas, which can ignite spontaneously[7][9]. It causes severe skin burns and eye damage[9]. All operations involving NaH must be performed under an inert atmosphere (e.g., dry nitrogen or argon) in a chemical fume hood. Do NOT use water to extinguish a sodium hydride fire; use a Class D fire extinguisher (e.g., dry sand, soda ash)[6].

• Benzyl Chloride: A combustible liquid that is toxic, carcinogenic, mutagenic, and a potent lachrymator (tear-inducing)[10][11][12]. It is fatal if inhaled and causes severe skin and eye damage[10][12]. Handle only in a well-ventilated chemical fume hood.

• Anhydrous Solvents (THF): Tetrahydrofuran (THF) is a flammable liquid. It can form explosive peroxides upon prolonged exposure to air. Always use freshly distilled or inhibitor-stabilized anhydrous THF.

• Personal Protective Equipment (PPE): At all times, wear appropriate PPE, including a flame-retardant lab coat, chemical splash goggles, a face shield, and chemical-resistant gloves (e.g., nitrile)[10][13].

Materials and Equipment

Reagents

Reagent	CAS No.	MW ( g/mol )	Purity
Ethyl 3-hydroxypropanoate	623-72-3	118.13	≥98%
Sodium Hydride (60% in oil)	7646-69-7	24.00
Benzyl Chloride	100-44-7	126.58	≥99%
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	≥99.9%
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade
Hexanes	110-54-3	86.18	ACS Grade
Saturated aq. NH₄Cl	N/A
Saturated aq. NaCl (Brine)	N/A
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Septa

• Nitrogen/Argon gas inlet

• Pressure-equalizing dropping funnel (60 mL)

• Thermometer or thermocouple

• Reflux condenser

• Ice-water bath

• Syringes and needles

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for column chromatography

Detailed Experimental Protocol

This protocol is for a 20 mmol scale synthesis.

Summary of Reagents

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Ethyl 3-hydroxypropanoate	118.13	2.36 g (2.25 mL)	20.0	1.0
Sodium Hydride (60%)	24.00 (as NaH)	0.88 g	22.0	1.1
Benzyl Chloride	126.58	2.66 g (2.41 mL)	21.0	1.05
Anhydrous THF	-	100 mL	-	-

Step-by-Step Procedure

• Inert Atmosphere Setup: Assemble the 250 mL three-neck flask with a magnetic stir bar, a septum, a nitrogen inlet, and a thermometer. Flame-dry the glassware under vacuum and cool under a positive pressure of dry nitrogen.

• Addition of Sodium Hydride: In the fume hood, carefully weigh 0.88 g of 60% NaH dispersion and add it to the reaction flask. Add 40 mL of anhydrous THF to the flask to create a suspension.

• Alkoxide Formation: Prepare a solution of ethyl 3-hydroxypropanoate (2.25 mL, 20.0 mmol) in 20 mL of anhydrous THF. Transfer this solution to the dropping funnel. Cool the NaH suspension to 0 °C using an ice-water bath. Add the ethyl 3-hydroxypropanoate solution dropwise over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C. Vigorous hydrogen gas evolution will be observed.

  • Expertise Note: The slow addition is crucial to control the exothermic reaction and the rate of hydrogen evolution. A needle connected to an oil bubbler can be used to vent the system safely.

• Stirring: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the alkoxide. The mixture should become a grayish, homogeneous suspension.

• Benzylation: Cool the reaction mixture back down to 0 °C. Add benzyl chloride (2.41 mL, 21.0 mmol) dropwise via syringe over 20 minutes. A white precipitate (NaCl) will begin to form.

• Reaction Completion: Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) (e.g., using 20% ethyl acetate in hexanes as eluent) until the starting alcohol spot has disappeared (typically 3-5 hours).

• Quenching: After the reaction is complete, cool the flask to 0 °C. CAUTIOUSLY quench the reaction by slowly adding 15 mL of saturated aqueous NH₄Cl solution dropwise to destroy any unreacted NaH. Continue stirring until gas evolution ceases.

  • Trustworthiness Note: This step is highly exothermic and produces hydrogen gas. The slow, controlled addition at 0 °C is a critical safety measure.

• Work-up and Extraction: Transfer the mixture to a 500 mL separatory funnel. Add 50 mL of deionized water and 100 mL of ethyl acetate. Shake the funnel, venting frequently. Separate the layers and extract the aqueous layer twice more with 50 mL portions of ethyl acetate[3][14].

• Washing: Combine the organic layers and wash them sequentially with 50 mL of deionized water and 50 mL of brine. This removes residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter the solution, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., starting with 5% EtOAc/Hexanes and gradually increasing to 20%) to isolate the pure ethyl 3-(benzyloxy)propanoate[14]. Combine the pure fractions and remove the solvent under reduced pressure.

Workflow Visualization

Caption: Experimental workflow for the synthesis and purification.

Expected Results and Characterization

The procedure should yield the pure product as a colorless oil with an expected yield of 75-90%. The identity and purity of the final compound should be confirmed by standard analytical techniques:

• ¹H NMR: Expect characteristic peaks for the ethyl ester (triplet and quartet), the benzylic protons (singlet ~4.5 ppm), the aromatic protons of the benzyl group, and the two methylene groups of the propanoate backbone.

• ¹³C NMR: Expect signals corresponding to all 12 unique carbons.

• FT-IR (neat): Expect strong C=O stretch (~1730 cm⁻¹), C-O stretches (~1100-1200 cm⁻¹), and aromatic C-H stretches.

• Mass Spectrometry (MS): Expect the molecular ion peak corresponding to the product's mass.

References

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Application Note & Protocol: Williamson Ether Synthesis for Ethyl 3-(benzyloxy)propanoate

Introduction and Strategic Overview

The Williamson ether synthesis, a cornerstone of organic chemistry since its development by Alexander Williamson in 1850, remains one of the most reliable and versatile methods for preparing both symmetrical and asymmetrical ethers.[1][2] The reaction's enduring utility lies in its straightforward and robust nature, typically involving the reaction of an alkoxide ion with a primary alkyl halide via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2]

This guide provides a detailed protocol and in-depth analysis for the synthesis of Ethyl 3-(benzyloxy)propanoate, a valuable chemical intermediate. The benzyl ether moiety is a frequently employed protecting group for alcohols in multi-step syntheses due to its stability across a wide range of reaction conditions and its convenient removal via catalytic hydrogenation.[3] This application note is designed for researchers and professionals in drug development and synthetic chemistry, offering not just a protocol, but a strategic framework for understanding the critical parameters that govern reaction success.

The synthesis proceeds in two fundamental steps: the deprotonation of Ethyl 3-hydroxypropanoate to form a potent alkoxide nucleophile, followed by its reaction with a suitable benzyl halide to forge the target ether linkage. We will explore the mechanistic rationale behind reagent selection and reaction conditions to ensure a high-yielding and clean transformation.

Reaction Mechanism and Key Scientific Rationale

A thorough understanding of the underlying mechanism is critical for troubleshooting and optimizing the synthesis. The Williamson ether synthesis proceeds via a classic SN2 pathway.

Step 1: Alkoxide Formation The reaction is initiated by deprotonating the hydroxyl group of Ethyl 3-hydroxypropanoate. Alcohols are generally weak nucleophiles, but their corresponding conjugate bases, alkoxides, are powerful nucleophiles.[4] This transformation requires a strong, non-nucleophilic base. Sodium hydride (NaH) is an excellent choice for this purpose. It irreversibly deprotonates the alcohol, and the reaction is driven to completion as the only byproduct, hydrogen gas (H₂), evolves from the reaction mixture.[5][6][7]

Step 2: Nucleophilic Substitution (SN2) The newly formed alkoxide ion performs a backside attack on the electrophilic benzylic carbon of the benzyl halide.[5] This concerted mechanism, where the new C-O bond forms simultaneously as the carbon-halide bond breaks, results in an inversion of stereochemistry at the electrophilic carbon (though this is not relevant for an achiral substrate like benzyl bromide).[5]

Strategic Considerations for Reagent Selection:

• Disconnection Strategy: For an unsymmetrical ether like Ethyl 3-(benzyloxy)propanoate, two synthetic routes are theoretically possible.

  • Route A (Preferred): Ethyl 3-hydroxypropanoate (alkoxide) + Benzyl halide

  • Route B (Disfavored): Benzyl alcohol (alkoxide) + Ethyl 3-halopropanoate

  Route A is vastly superior. The SN2 reaction is highly sensitive to steric hindrance at the electrophilic carbon.[8] Benzyl halides are primary halides and lack β-hydrogens, making them ideal substrates that minimize the competing E2 elimination side reaction.[3][5] Conversely, Route B would involve a secondary halide (at the 3-position of the propanoate), which would lead to significant amounts of the undesired alkene via E2 elimination.[4][8][9]

• Base Selection: As mentioned, NaH is ideal.[7] Its use ensures the complete and irreversible formation of the alkoxide before the electrophile is introduced. Weaker bases, such as hydroxides or carbonates, can establish an equilibrium and may contain water, which would quench the highly reactive alkoxide and NaH.[10]

• Solvent Effects: The choice of solvent is crucial for an SN2 reaction. Polar aprotic solvents such as Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO) are optimal.[11] These solvents effectively solvate the sodium cation (Na⁺) but leave the alkoxide anion relatively "naked" and highly nucleophilic, thereby accelerating the reaction rate.[11] Protic solvents (e.g., ethanol) would solvate and stabilize the alkoxide through hydrogen bonding, drastically reducing its nucleophilicity and slowing the reaction.[1][5]

Detailed Experimental Protocol

This protocol details the synthesis on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Reagent and Materials Table

Reagent/Material	Formula	MW ( g/mol )	Amount	Equivalents	Properties & Hazards
Ethyl 3-hydroxypropanoate	C₅H₁₀O₃	118.13	5.00 g	1.0	Irritant
Sodium Hydride (60% disp. in mineral oil)	NaH	24.00	2.03 g	1.2	Flammable solid, water-reactive
Benzyl Bromide	C₇H₇Br	171.04	8.00 g (5.4 mL)	1.1	Lachrymator, toxic, corrosive
Tetrahydrofuran (THF), Anhydrous	C₄H₈O	72.11	100 mL	-	Flammable, peroxide-former
Saturated NH₄Cl (aq)	NH₄Cl	53.49	~50 mL	-	Mild irritant
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~150 mL	-	Flammable, irritant
Brine (Saturated NaCl aq)	NaCl	58.44	~50 mL	-	Non-hazardous
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	-	Non-hazardous
Silica Gel (for chromatography)	SiO₂	60.08	As needed	-	Inhalation hazard

Step-by-Step Methodology

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of dry nitrogen.

• Alkoxide Formation:

  • To the reaction flask, add Ethyl 3-hydroxypropanoate (5.00 g, 42.3 mmol) and anhydrous THF (80 mL).

  • Cool the resulting solution to 0 °C using an ice-water bath.

  • While stirring vigorously, carefully add the sodium hydride (2.03 g of 60% dispersion, 50.8 mmol) in small portions over 15-20 minutes. Caution: H₂ gas evolution will occur. Ensure adequate ventilation and maintain the inert atmosphere.

  • After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Continue stirring for an additional 1 hour, or until gas evolution has completely ceased. The formation of a cloudy white suspension is expected.[7]

• Ether Formation:

  • Re-cool the reaction mixture to 0 °C.

  • Add benzyl bromide (5.4 mL, 46.5 mmol) dropwise via syringe over 10 minutes, ensuring the internal temperature does not exceed 10 °C.

  • After the addition, remove the ice bath and allow the reaction to stir at room temperature.

• Reaction Monitoring:

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC) (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). Spot the starting material (Ethyl 3-hydroxypropanoate) and the reaction mixture. The reaction is complete upon the disappearance of the starting alcohol spot. The reaction typically takes 4-12 hours.[2] If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Work-up Procedure:

  • Once the reaction is complete, cool the mixture to 0 °C.

  • Carefully and slowly quench the reaction by adding saturated aqueous ammonium chloride solution (~50 mL) to destroy any excess NaH.

  • Transfer the mixture to a separatory funnel and add deionized water (50 mL).

  • Extract the aqueous phase with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash sequentially with deionized water (50 mL) and then brine (50 mL).[12]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude oil should be purified by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., starting with 95:5 Hexanes:EtOAc and gradually increasing the polarity) to isolate the pure Ethyl 3-(benzyloxy)propanoate.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the final product as a colorless oil.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Workflow for the synthesis of Ethyl 3-(benzyloxy)propanoate.

Troubleshooting and Process Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Wet solvent or reagents.	1. Use freshly opened anhydrous solvent. Ensure glassware is meticulously dried. Water quenches the base and alkoxide.[10]
2. Inactive NaH.	2. Use fresh NaH from a sealed container. Old NaH can be coated with an inactive layer of NaOH.
3. Incomplete reaction.	3. Increase reaction time. If still incomplete, gently heat the reaction mixture to 40-50 °C for several hours.[12]
Significant Alkene Byproduct	1. Reaction temperature is too high.	1. E2 elimination is favored at higher temperatures. Maintain the reaction at room temperature or apply only gentle heat if necessary.[8][11]
2. Incorrect disconnection strategy (using a secondary halide).	2. Ensure the synthetic strategy uses a primary halide (benzyl halide) as the electrophile.[8]
Recovery of Unreacted Alcohol	1. Insufficient base.	1. Ensure 1.1-1.2 equivalents of NaH are used to drive the deprotonation to completion.
2. Insufficient reaction time.	2. Monitor carefully by TLC to ensure the starting material is fully consumed before work-up.

Alternative: Phase-Transfer Catalysis

For larger-scale syntheses or to avoid strictly anhydrous conditions, phase-transfer catalysis (PTC) offers a valuable alternative.[1] A catalyst like tetrabutylammonium bromide can transport the alkoxide (generated in an aqueous phase with NaOH) into the organic phase containing the benzyl halide.[13][14] This method can simplify the procedure, though it may require more optimization to suppress side reactions.[10][13]

References

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• Chemistry LibreTexts. (2022-07-20). 8.9: Nucleophilic substitution in the Lab. [Link]

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• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• Journal of Chemical Education. An Ether Synthesis Using Phase Transfer Catalysis. [Link]

• ACS Publications. An Ether Synthesis Using Phase Transfer Catalysis. [Link]

• OrgoSolver. Williamson Ether Synthesis (NaH + R′–X) — Alkoxide Formation, SN2 Coupling, Intramolecular Rings. [Link]

• ResearchGate. New Method for the Synthesis of Benzyl Alkyl Ethers Mediated by FeSO4. [Link]

• Chemistry LibreTexts. (2023-11-16). 18.2 Synthesis of Ethers. [Link]

• Osunstate. Mastering The Williamson Ether Synthesis. [Link]

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• Jetir.Org. Contribution of phase transfer catalyst to green chemistry: A review. [Link]

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• TailoredRead. Mastering the Williamson Ether Synthesis Book: A Complete Guide to Mechanism, Applications, and Modern Variations. [Link]

• Semantic Scholar. An improved Williamson ether synthesis using phase transfer catalysis. [Link]

• RSC Publishing. (2021-01-28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. [Link]

• Chemistry Notes. (2018-05-01). Williamson ether synthesis: simple mechanism, 3 examples. [Link]

• YouTube. (2018-05-01). Williamson Ether Synthesis Reaction Mechanism. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• NIH. (2023-11-16). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

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The Strategic Application of Ethyl 3-(benzyloxy)propanoate in the Synthesis of Chiral Pharmaceutical Intermediates

Introduction: Unveiling the Potential of a Protected Chiral Building Block

In the landscape of pharmaceutical synthesis, the quest for efficient and stereoselective routes to complex active pharmaceutical ingredients (APIs) is paramount. Ethyl 3-(benzyloxy)propanoate, a seemingly unassuming ester, emerges as a strategic and versatile intermediate for the construction of key chiral synthons. Its core value lies in providing a stable, protected form of the highly valuable ethyl 3-hydroxypropanoate, a cornerstone in the synthesis of a diverse range of pharmaceuticals. The benzyl ether moiety serves as a robust protecting group for the C3 hydroxyl group, allowing for extensive chemical manipulation of the ester functionality or other parts of the molecule without compromising the sensitive hydroxyl group. This application note will delve into the practical applications of Ethyl 3-(benzyloxy)propanoate, providing detailed protocols for its deprotection and subsequent elaboration into crucial pharmaceutical intermediates.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Ethyl 3-(benzyloxy)propanoate is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	28280-47-9	N/A
Molecular Formula	C₁₂H₁₆O₃	[1]
Molecular Weight	208.25 g/mol	[1]
Appearance	Colorless liquid	N/A
Boiling Point	Not specified	N/A
Solubility	Soluble in most organic solvents	N/A

The Benzyl Ether: A Strategic Protecting Group

The benzyl group is a widely employed protecting group for alcohols in multi-step organic synthesis due to its general stability under a variety of reaction conditions, including acidic, basic, and some oxidative and reductive environments. Its removal, or deprotection, can be achieved under specific and mild conditions, most commonly through catalytic hydrogenation. This orthogonality allows for the selective unmasking of the hydroxyl group at a desired stage of the synthesis.

Core Application: A Gateway to Chiral β-Hydroxy Esters

The primary application of Ethyl 3-(benzyloxy)propanoate is its role as a precursor to enantiomerically pure ethyl (R)- or (S)-3-hydroxypropanoate. These chiral β-hydroxy esters are fundamental building blocks in the synthesis of numerous pharmaceuticals.[2]

Deprotection Protocol: Catalytic Hydrogenolysis

This protocol describes the removal of the benzyl protecting group from Ethyl 3-(benzyloxy)propanoate to yield Ethyl 3-hydroxypropanoate.

Objective: To efficiently deprotect Ethyl 3-(benzyloxy)propanoate via catalytic hydrogenation.

Materials:

• Ethyl 3-(benzyloxy)propanoate

• Palladium on carbon (10% Pd/C)

• Ethanol (or other suitable solvent like ethyl acetate)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

Experimental Protocol:

• Reaction Setup: In a flask equipped with a magnetic stir bar, dissolve Ethyl 3-(benzyloxy)propanoate (1.0 eq) in a suitable solvent such as ethanol.

• Inerting: Purge the flask with an inert gas (nitrogen or argon) to remove air.

• Catalyst Addition: Carefully add 10% Palladium on carbon (typically 5-10 mol% of palladium) to the solution.

• Hydrogenation: Evacuate the inert gas and introduce hydrogen gas (H₂) to the flask, typically via a balloon or a hydrogenation apparatus. Maintain a positive pressure of hydrogen.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully purge the flask with an inert gas to remove excess hydrogen.

• Filtration: Filter the reaction mixture through a pad of filter aid (e.g., Celite®) to remove the palladium catalyst. Wash the filter cake with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude Ethyl 3-hydroxypropanoate.

• Purification: If necessary, purify the product by vacuum distillation or column chromatography.

Causality Behind Experimental Choices:

• Palladium on Carbon: This is a highly efficient and commonly used catalyst for the hydrogenolysis of benzyl ethers.

• Hydrogen Gas: Acts as the reducing agent to cleave the carbon-oxygen bond of the benzyl ether.

• Inert Atmosphere: Essential for safety, as hydrogen gas is flammable and palladium on carbon can be pyrophoric.

• Filter Aid: Prevents the fine palladium catalyst from passing through the filter paper, ensuring a clean product solution.

Caption: Workflow for the deprotection of Ethyl 3-(benzyloxy)propanoate.

Application in the Synthesis of a Sitagliptin Intermediate

Sitagliptin is a potent inhibitor of dipeptidyl peptidase 4 (DPP-4) used for the treatment of type 2 diabetes. A key intermediate in its synthesis is a chiral β-amino acid derivative. While various synthetic routes exist, a common strategy involves the use of a chiral β-hydroxy ester which is subsequently converted to the corresponding amine.[3] Ethyl 3-(benzyloxy)propanoate can serve as a protected precursor in such a synthesis.

Synthetic Pathway Overview

Caption: Synthesis of a chiral β-amino ester from Ethyl 3-(benzyloxy)propanoate.

Protocol: Conversion to a Chiral β-Amino Ester Intermediate

This protocol outlines the conversion of the deprotected Ethyl (R)-3-hydroxypropanoate to the corresponding (S)-β-amino ester, a valuable intermediate.

Objective: To synthesize Ethyl (S)-3-aminopropanoate from Ethyl (R)-3-hydroxypropanoate.

Part 1: Activation of the Hydroxyl Group (Mesylation)

Materials:

• Ethyl (R)-3-hydroxypropanoate

• Triethylamine (Et₃N)

• Methanesulfonyl chloride (MsCl)

• Dichloromethane (DCM), anhydrous

Experimental Protocol:

• Reaction Setup: Dissolve Ethyl (R)-3-hydroxypropanoate (1.0 eq) in anhydrous dichloromethane in a flask under an inert atmosphere and cool to 0 °C.

• Base Addition: Add triethylamine (1.2 eq) to the solution.

• Mesylation: Slowly add methanesulfonyl chloride (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC.

• Work-up: Quench the reaction with water. Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude mesylate. This intermediate is often used in the next step without further purification.

Part 2: Azide Displacement and Reduction

Materials:

• Crude ethyl (R)-3-(methylsulfonyloxy)propanoate

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Palladium on carbon (10% Pd/C)

• Ethanol

• Hydrogen gas (H₂)

Experimental Protocol:

• Azide Formation: Dissolve the crude mesylate in DMF and add sodium azide (1.5 eq). Heat the mixture (e.g., to 60-80 °C) and stir until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture, pour it into water, and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate to give crude Ethyl (S)-3-azidopropanoate.

• Azide Reduction: Dissolve the crude azide in ethanol. Following the deprotection protocol described earlier, add 10% Pd/C and hydrogenate the mixture until the azide is fully reduced to the amine.

• Final Work-up and Purification: After filtration to remove the catalyst and concentration of the solvent, the resulting Ethyl (S)-3-aminopropanoate can be purified by distillation or by salt formation and recrystallization.

Broader Applications and Future Perspectives

The utility of Ethyl 3-(benzyloxy)propanoate extends beyond the synthesis of Sitagliptin intermediates. The resulting chiral β-hydroxy and β-amino esters are versatile building blocks for a wide array of pharmaceuticals, including:

• Atorvastatin: A key chiral side chain in this top-selling cholesterol-lowering drug can be synthesized from a β-hydroxy ester.[4][5]

• β-Blockers: The chiral propanolamine side chain characteristic of many β-blockers can be derived from chiral 3-hydroxypropanoate precursors.[6][7][8][9]

• Anticancer Agents: For example, the synthesis of Roscovitine, a cyclin-dependent kinase inhibitor, involves a chiral amino alcohol side chain that can be accessed from similar precursors.[10][11]

• Antibiotics: The synthesis of certain peptide antibiotics incorporates non-standard amino acids that can be derived from chiral β-amino esters.[12]

The strategic use of Ethyl 3-(benzyloxy)propanoate allows for the introduction of a key chiral center in a protected and stable form, making it an invaluable tool for medicinal chemists and process development scientists. Future applications may involve its use in the synthesis of novel APIs and in the development of more efficient and sustainable manufacturing processes.

Conclusion

Ethyl 3-(benzyloxy)propanoate is a highly valuable and versatile intermediate in pharmaceutical synthesis. Its primary role as a protected precursor to chiral ethyl 3-hydroxypropanoate provides a reliable and efficient route to essential building blocks for a wide range of APIs. The straightforward deprotection via catalytic hydrogenolysis and the subsequent facile conversion to other key intermediates, such as β-amino esters, underscore its strategic importance in modern drug development. The protocols and synthetic strategies outlined in this application note provide a practical guide for researchers and scientists to harness the full potential of this important molecule.

References

• Huang, Y., & Liu, T. (2017). The synthesis of atorvastatin intermediates. In 5th International Conference on Mechatronics, Electronic, Industrial and Control Engineering (MEIC-17).
• Google Patents. (n.d.). CN101838221A - Manufacturing method of atorvastatin intermediate (R)-(-)-4-nitrile-3-hydroxybutyrate.
• Payne, J. T., et al. (2023). Synthesis and Stereochemical Determination of the Peptide Antibiotic Novo29. ACS Chemical Biology.

• Chemcd. (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. Retrieved from [Link]

• Cicenas, J., et al. (2015). Roscovitine in cancer and other diseases.
• García-Morales, P., et al. (2007). (R)-roscovitine (CYC202, Seliciclib) sensitizes SH-SY5Y neuroblastoma cells to nutlin-3-induced apoptosis. Molecular Cancer Therapeutics, 6(11), 2984-2993.

• New Drug Approvals. (2013). ATORVASTATIN SYNTHESIS. Retrieved from [Link]

• Wikipedia. (n.d.). Discovery and development of beta-blockers. Retrieved from [Link]

• Mohamed, A. M., et al. (2022). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules, 27(14), 4587.
• Google Patents. (n.d.). WO2009045507A2 - Processes for preparing an intermediate of sitagliptin via enzymatic reduction.
• Google Patents. (n.d.). US20220213099A1 - Prodrug compounds.

• ResearchGate. (n.d.). Synthesis of CYC-202 ((R)-Roscovitine). Reagents and conditions. Retrieved from [Link]

• Šunjic, V. (2017). Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters. Arhiv za higijenu rada i toksikologiju, 68(1), 1-10.
• Hsiao, Y., et al. (2004). A highly efficient synthesis of sitagliptin. Organic Letters, 6(16), 2773-2776.
• Google Patents. (n.d.). EP0693475A1 - 1-Phenyl-3-dimethylamino-propane derivatives having pharmacological activity.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Ethyl 3-(benzylamino)propanoate in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• Journal of Medicinal and Medical Chemistry. (n.d.). A Comprehensive Review on Beta Blockers Synthesis Methods. Retrieved from [Link]

• Li, J., et al. (2018). Recent Advances in the Synthesis and Analysis of Atorvastatin and its Intermediates. Current Medicinal Chemistry, 25(33), 4064-4091.
• Google Patents. (n.d.). US Patent for Prodrug compounds.
• Li, J., et al. (2018). Recent Advances in the Synthesis and Analysis of Atorvastatin and its Intermediates. Current Medicinal Chemistry, 25(33), 4064-4091.
• Mohamed, A. M., et al. (2022). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules, 27(14), 4587.

• Mondaq. (2023). Application Of Section 3(d) On The Intermediate Pharmaceutical Compounds. Retrieved from [Link]

• Google Patents. (n.d.). WO2014023930A1 - Process for the preparation of sitagliptin and intermediate compounds.

• ResearchGate. (n.d.). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• Justia Patents. (n.d.). Process for the preparation of dabigatran etexilate mesylate and polymorphs of intermediates thereof. Retrieved from [Link]

• Patsnap. (n.d.). Sitagliptin intermediates as well as preparation method and application of intermediate. Retrieved from [Link]

• Mehvar, R., & Brocks, D. R. (2001). Stereospecific Pharmacokinetics and Pharmacodynamics of Beta-Adrenergic Blockers in Humans. Journal of Pharmacy & Pharmaceutical Sciences, 4(2), 185-200.

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Application Notes and Protocols for the Benzylation of Ethyl 3-Hydroxypropanoate

Abstract

This technical guide provides a comprehensive overview of the reaction conditions for the benzylation of ethyl 3-hydroxypropanoate, yielding ethyl 3-(benzyloxy)propanoate. This transformation is a crucial step in multi-step organic synthesis, where the benzyl group serves as a robust protecting group for the hydroxyl functionality. We will delve into the mechanistic underpinnings of the reaction, explore various methodologies, and present a detailed, optimized protocol suitable for implementation in research and development laboratories. The causality behind experimental choices, potential side reactions, and purification strategies are discussed to ensure scientific integrity and reproducibility.

Introduction and Scientific Context

The benzylation of alcohols is a cornerstone transformation in organic chemistry, particularly in the synthesis of complex molecules such as pharmaceuticals and natural products. The benzyl ether linkage is prized for its general stability across a wide range of reaction conditions—including acidic, basic, and many oxidative and reductive environments—and its susceptibility to selective cleavage, most commonly via catalytic hydrogenolysis.[1]

Ethyl 3-hydroxypropanoate is a valuable chiral building block, and the protection of its secondary hydroxyl group is often a prerequisite for subsequent chemical modifications at other positions of the molecule. The target molecule, ethyl 3-(benzyloxy)propanoate, retains the ester functionality for further elaboration while the hydroxyl group is masked. The primary method for this conversion is the Williamson ether synthesis, an SN2 reaction between an alkoxide and an alkyl halide.[2] This guide will focus on the practical application of this century-old reaction to our specific substrate, providing researchers with the necessary details to achieve high yields and purity.

Reaction Mechanism: The Williamson Ether Synthesis

The benzylation of ethyl 3-hydroxypropanoate proceeds via the Williamson ether synthesis, a classic SN2 pathway.[2] Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting potential issues.

Step 1: Deprotonation A strong base is used to deprotonate the hydroxyl group of ethyl 3-hydroxypropanoate, forming a more nucleophilic alkoxide ion. The choice of base is critical; it must be strong enough to quantitatively deprotonate the alcohol without promoting side reactions involving the ester group, such as hydrolysis or enolization.

Step 2: Nucleophilic Attack The newly formed alkoxide acts as a nucleophile, attacking the electrophilic benzylic carbon of the benzyl halide (e.g., benzyl bromide). In a concerted fashion, the carbon-oxygen bond forms as the carbon-halide bond breaks. This backside attack results in an inversion of stereochemistry if the electrophilic carbon were chiral; however, in the case of a benzyl group, this is not a factor.[3]

The reaction's success hinges on the SN2 mechanism's requirements:

• Unhindered Electrophile: Benzyl bromide and benzyl chloride are ideal as they are primary halides and lack β-hydrogens, which minimizes the competing E2 elimination reaction.[1]

• Good Nucleophile: The alkoxide is an excellent nucleophile.

• Polar Aprotic Solvent: Solvents like THF and DMF are preferred as they solvate the cation of the base but do not solvate the nucleophilic anion, thus increasing its reactivity.[4]

Comparative Analysis of Reaction Conditions

The choice of base, solvent, benzylating agent, and temperature significantly impacts the reaction's efficiency, yield, and purity of the final product. Below is a summary of common conditions, with a discussion of their respective advantages and disadvantages.

Condition	Base	Solvent	Benzylating Agent	Temperature	Typical Yield	Key Considerations & Insights	Reference
Method A (Standard)	Sodium Hydride (NaH)	THF	Benzyl Bromide (BnBr)	0 °C to RT	>90%	Most common and high-yielding. NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol. Requires anhydrous conditions. Washing the commercial NaH dispersion to remove mineral oil is crucial for reproducibility.	[4]
Method B (Alternative Solvent)	Sodium Hydride (NaH)	DMF	Benzyl Bromide (BnBr)	0 °C to RT	High	DMF can accelerate SN2 reactions. However, NaH can react with DMF, especially at elevated temperatures, leading to byproduct formation. Use of freshly distilled DMF is recommended.[5]	[5]
Method C (Milder Base)	Potassium Carbonate (K₂CO₃)	Acetone	Benzyl Chloride (BnCl)	Reflux (56 °C)	~60-70%	Milder and safer alternative to NaH. Suitable for substrates sensitive to very strong bases. The reaction is slower and requires heating. K₂CO₃ is less basic and may not lead to complete deprotonation, resulting in lower yields.	[6]
Method D (Phase-Transfer)	Potassium Hydroxide (KOH)	Toluene / H₂O	Benzyl Bromide (BnBr)	RT to 50 °C	Variable	Avoids strictly anhydrous conditions. A phase-transfer catalyst (e.g., TBAB) is required to shuttle the hydroxide or alkoxide into the organic phase. Optimization of catalyst and solvent is necessary.

Detailed Experimental Protocols

Protocol A: High-Yield Benzylation using Sodium Hydride and Benzyl Bromide

This protocol is adapted from a high-yielding procedure for the benzylation of (S)-ethyl lactate, a structurally similar substrate, and is considered the gold standard for this transformation.[4]

Materials:

• Ethyl 3-hydroxypropanoate (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Benzyl Bromide (BnBr) (1.2 - 1.4 eq)

• Anhydrous Tetrahydrofuran (THF)

• Petroleum Ether or Hexanes (for washing NaH)

• 2 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Equipment:

• Flame-dried, two-neck round-bottom flask with a magnetic stir bar

• Septa and nitrogen/argon inlet

• Syringes

• Ice bath

• Rotary evaporator

• Separatory funnel

• Chromatography column

Procedure:

• Preparation of NaH: In the reaction flask, weigh the required amount of NaH (60% dispersion). Under a gentle stream of nitrogen, wash the NaH three times with petroleum ether or hexanes to remove the mineral oil. Decant the solvent carefully each time using a cannula or syringe. Dry the resulting grey powder under a vacuum or a steady stream of nitrogen.

• Reaction Setup: Suspend the oil-free NaH powder in anhydrous THF (approx. 5-10 mL per mmol of substrate). Cool the suspension to 0 °C using an ice bath.

• Substrate Addition: Add ethyl 3-hydroxypropanoate (1.0 eq) dropwise to the stirred NaH suspension at 0 °C. Hydrogen gas evolution will be observed.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes after the addition is complete to ensure full formation of the sodium alkoxide.

• Benzylating Agent Addition: Add benzyl bromide (1.2-1.4 eq) dropwise to the reaction mixture at 0 °C. A white precipitate of sodium bromide (NaBr) will form.

• Reaction Progression: After stirring for approximately 45 minutes at 0 °C, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a mixture of hexanes and ethyl acetate (e.g., 4:1 v/v). The product spot should be significantly less polar than the starting material.

• Workup - Quenching: Once the reaction is complete, carefully cool the flask back to 0 °C and quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride or water.

• Extraction: Concentrate the reaction mixture under reduced pressure to remove most of the THF. Acidify the aqueous residue with 2 M HCl to a pH of ~2-3. Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and then with brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate in vacuo to yield the crude product.

• Purification: Purify the crude oil by silica gel column chromatography, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure ethyl 3-(benzyloxy)propanoate.

Visual Workflow and Logic

The following diagram illustrates the logical flow of the optimized experimental protocol.

Caption: Experimental workflow for the synthesis of ethyl 3-(benzyloxy)propanoate.

Safety and Handling Considerations

• Sodium Hydride (NaH): Highly flammable solid. Reacts violently with water to produce flammable hydrogen gas. Must be handled under an inert atmosphere (nitrogen or argon). Mineral oil dispersion reduces pyrophoricity, but the oil should be removed for best results.

• Benzyl Bromide (BnBr): Lachrymatory and corrosive. It is a suspected carcinogen. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Anhydrous Solvents: THF can form explosive peroxides upon storage. Use freshly distilled or commercially available anhydrous solvents.

Conclusion

The benzylation of ethyl 3-hydroxypropanoate is most reliably achieved using the Williamson ether synthesis with sodium hydride as the base and benzyl bromide as the alkylating agent in an anhydrous THF solvent system. This method consistently provides high yields of the desired ethyl 3-(benzyloxy)propanoate. While milder conditions using bases like potassium carbonate are available, they often result in lower yields and require longer reaction times or higher temperatures. Careful attention to anhydrous conditions and reagent purity is paramount for the successful and reproducible execution of this important synthetic transformation.

References

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• Organic Syntheses. (1990). Ethyl 3,3-diethoxypropanoate. Available at: [Link]

• Choudary, A., et al. (2009). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. The Journal of Organic Chemistry. Available at: [Link]

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• National Center for Biotechnology Information. (2021). Benzylation of hydroxyl groups by Williamson reaction. Glycoscience Protocols. Available at: [Link]

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• 6. francis-press.com [francis-press.com]

Step-by-step synthesis of N-benzyl-3-(3-(benzyloxy)phenyl)propanamide using related compounds

Application Notes and Protocols: A Step-by-Step Synthesis of N-benzyl-3-(3-(benzyloxy)phenyl)propanamide

Introduction

N-benzyl-3-(3-(benzyloxy)phenyl)propanamide is a versatile chemical intermediate whose structural motifs are of significant interest in medicinal chemistry and materials science. The molecule incorporates a benzyloxy-protected phenol, a flexible propyl chain, and a secondary amide linkage to a benzyl group. This arrangement provides a scaffold that can be further elaborated, for instance, by deprotection of the benzyl ether to reveal a phenolic hydroxyl group for subsequent functionalization.[1][2] The amide bond itself is a cornerstone of peptide and protein chemistry, making this compound a relevant model for studying amide formation reactions.[1][3][4]

This document provides a comprehensive, step-by-step guide for the synthesis of N-benzyl-3-(3-(benzyloxy)phenyl)propanamide, intended for researchers, scientists, and professionals in drug development. The synthesis is presented in two main stages: the protection of the phenolic hydroxyl group of 3-(3-hydroxyphenyl)propanoic acid and the subsequent amide coupling with benzylamine. The protocols are designed to be reproducible and offer insights into the rationale behind the chosen reagents and conditions, ensuring scientific integrity and trustworthiness.

Overall Synthetic Scheme

The synthesis of N-benzyl-3-(3-(benzyloxy)phenyl)propanamide is achieved through a two-step process starting from 3-(3-hydroxyphenyl)propanoic acid. The first step involves the protection of the phenolic hydroxyl group as a benzyl ether via a Williamson ether synthesis.[5] The second step is the formation of the amide bond between the resulting carboxylic acid and benzylamine using a carbodiimide coupling agent.[1]

Caption: Mechanism of Williamson Ether Synthesis.

Materials and Reagents

Reagent	Molecular Formula	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
3-(3-hydroxyphenyl)propanoic acid	C₉H₁₀O₃	166.17	5.00	30.1	1.0
Benzyl Bromide	C₇H₇Br	171.04	6.18 (4.3 mL)	36.1	1.2
Potassium Carbonate (K₂CO₃), anhydrous	K₂CO₃	138.21	10.4	75.3	2.5
Acetone, anhydrous	C₃H₆O	58.08	100 mL	-	-
Diethyl ether	C₄H₁₀O	74.12	As needed	-	-
Water (deionized)	H₂O	18.02	As needed	-	-
Brine (saturated NaCl solution)	NaCl(aq)	-	As needed	-	-
Sodium Sulfate (Na₂SO₄), anhydrous	Na₂SO₄	142.04	As needed	-	-

Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-(3-hydroxyphenyl)propanoic acid (5.0 g, 30.1 mmol) and anhydrous potassium carbonate (10.4 g, 75.3 mmol). [5]2. Solvent Addition: Add 100 mL of anhydrous acetone to the flask. [5]3. Reagent Addition: Stir the suspension at room temperature for 15 minutes. Slowly add benzyl bromide (4.3 mL, 36.1 mmol) to the reaction mixture using a dropping funnel or syringe. [5]4. Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 56°C for acetone) with vigorous stirring. [5]5. Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 12-24 hours). [5]6. Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Wash the filter cake with a small amount of acetone.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in diethyl ether (100 mL) and transfer to a separatory funnel. Wash the organic layer with water (50 mL) and then with brine (50 mL). [5]8. Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product. [5]9. Purification: Recrystallize the crude product from a mixture of ethyl acetate and hexanes to yield pure 3-(3-(benzyloxy)phenyl)propanoic acid as a white solid. [5] Expected Yield: 85-95% [5]Physicochemical Properties:

• Appearance: White to off-white solid [1][5]* Molecular Formula: C₁₆H₁₆O₃ [1][5]* Molecular Weight: 256.29 g/mol [1][5]* Melting Point: 79.5-88.5 °C [1][5]

Part 2: Synthesis of N-benzyl-3-(3-(benzyloxy)phenyl)propanamide

The second step involves the formation of an amide bond between the carboxylic acid synthesized in Part 1 and benzylamine. Direct reaction between a carboxylic acid and an amine is generally inefficient due to the formation of a stable ammonium carboxylate salt. [6]Therefore, a coupling agent is required to activate the carboxylic acid. In this protocol, N,N'-Dicyclohexylcarbodiimide (DCC) is used as the coupling agent, with 4-Dimethylaminopyridine (DMAP) as a catalyst. [1][4]

Reaction Mechanism: DCC/DMAP Mediated Amide Coupling

The mechanism begins with the activation of the carboxylic acid by DCC. The carboxylic acid protonates one of the nitrogen atoms of DCC, making the carbodiimide carbon more electrophilic. The carboxylate then attacks this carbon to form a highly reactive O-acylisourea intermediate. [7][8]DMAP can then act as an acyl transfer agent, reacting with the O-acylisourea to form a more reactive acylpyridinium species. Finally, benzylamine attacks the carbonyl carbon of this activated intermediate, leading to the formation of a tetrahedral intermediate which then collapses to form the desired amide and releases dicyclohexylurea (DCU) as a byproduct. [4]

Caption: Mechanism of DCC-mediated amide coupling.

Materials and Reagents

Reagent	Molecular Formula	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
3-(3-(benzyloxy)phenyl)propanoic acid	C₁₆H₁₆O₃	256.29	2.56	10.0	1.0
Benzylamine	C₇H₉N	107.15	1.07 (1.1 mL)	10.0	1.0
N,N'-Dicyclohexylcarbodiimide (DCC)	C₁₃H₂₂N₂	206.33	2.27	11.0	1.1
4-Dimethylaminopyridine (DMAP)	C₇H₁₀N₂	122.17	0.12	1.0	0.1
Dichloromethane (DCM), anhydrous	CH₂Cl₂	84.93	50 mL	-	-
Sodium Bicarbonate (NaHCO₃), saturated solution	NaHCO₃(aq)	-	As needed	-	-
Brine (saturated NaCl solution)	NaCl(aq)	-	As needed	-	-
Magnesium Sulfate (MgSO₄), anhydrous	MgSO₄	120.37	As needed	-	-
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-	-
Hexanes	C₆H₁₄	86.18	As needed	-	-

Experimental Protocol

• Reaction Setup: To a solution of 3-(3-(benzyloxy)phenyl)propanoic acid (2.56 g, 10.0 mmol) in 50 mL of anhydrous dichloromethane (DCM) in a 100 mL round-bottom flask under a nitrogen atmosphere, add DCC (2.27 g, 11.0 mmol) and DMAP (0.12 g, 1.0 mmol). [1]2. Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Reagent Addition: Stir the mixture for 10 minutes, then add benzylamine (1.1 mL, 10.0 mmol) dropwise. [1]4. Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. [1]5. Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct. [1]Wash the filtrate sequentially with a saturated aqueous NaHCO₃ solution and brine. [1]7. Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. [1]8. Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure N-benzyl-3-(3-(benzyloxy)phenyl)propanamide. [1] Expected Yield: Typically 70-90% Characterization Data:

• The final product can be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Safety Precautions

• Benzyl bromide is a lachrymator and should be handled in a well-ventilated fume hood. [9]* DCC is a potent skin sensitizer and should be handled with appropriate personal protective equipment (gloves, lab coat, safety glasses).

• All reactions involving anhydrous solvents should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of moisture.

Conclusion

This application note provides a detailed and reliable two-step protocol for the synthesis of N-benzyl-3-(3-(benzyloxy)phenyl)propanamide. The procedures are based on well-established chemical transformations and are supported by mechanistic insights. By following these protocols, researchers can efficiently synthesize this valuable intermediate for a variety of applications in chemical and pharmaceutical research. The benzyl ether protecting group can be readily removed in subsequent steps to unmask the phenolic hydroxyl group, further enhancing the synthetic utility of this compound. [1]

References

• BenchChem. (2025). Application Notes and Protocols for 3-(3-(benzyloxy)phenyl)propanoic acid in Organic Synthesis.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of 3-(3-(benzyloxy)phenyl)propanoic acid.
• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation.
• ACS Earth and Space Chemistry. (n.d.). Direct Synthesis of Amides from Amines and Carboxylic Acids under Hydrothermal Conditions.
• JoVE. (2023). Video: Preparation of Amides.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Peptide Synthesis: The Advantage of EDC HCl with Additives.
• Fisher Scientific. (n.d.). Amide Synthesis.
• PMC - NIH. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols.
• BenchChem. (2025). Application Notes and Protocols for 3-(3-(benzyloxy)phenyl)propanoic acid.
• Chem-Station Int. Ed. (2014). Benzyl (Bn) Protective Group.

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Fischer esterification protocol for related benzyloxy compounds

Application Note & Protocol

Topic: Strategic Implementation of Fischer-Speier Esterification for the Synthesis of Benzyloxy-Protected Aromatic Esters

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Fischer Esterification for Benzyloxy Compounds

The Fischer-Speier esterification, first detailed in 1895, remains a cornerstone of organic synthesis for its straightforward and cost-effective conversion of carboxylic acids and alcohols into esters using an acid catalyst.[1][2] This reaction is a classic example of nucleophilic acyl substitution and operates under equilibrium control.[3][4] Its industrial and academic relevance is sustained by its atom economy, generating only water as a byproduct.[5][6]

For researchers in medicinal chemistry and drug development, the benzyloxy group is a prevalent protecting group for phenols and alcohols due to its general stability and ease of removal via catalytic hydrogenation. However, the acidic conditions required for Fischer esterification present a significant challenge: the potential for acid-catalyzed cleavage of the benzyl ether, leading to undesired deprotection and yield loss.

This application note provides a comprehensive guide to navigating this challenge. It details the reaction mechanism, outlines critical parameters for preserving the integrity of the benzyloxy group, and provides a robust, field-proven protocol for the successful synthesis of benzyloxy-containing esters.

The Reaction Mechanism: A Reversible Pathway

The Fischer esterification proceeds through a six-step, reversible mechanism often summarized by the mnemonic PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[7] Understanding this pathway is crucial for optimizing reaction conditions.

• Protonation: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[3][8][9]

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[3][10]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a better leaving group (H₂O).[7][8]

• Elimination of Water: The newly formed H₂O molecule is eliminated, and the carbonyl π-bond is reformed, yielding a protonated ester.[7][8]

• Deprotonation: A base (such as another alcohol molecule or water) removes the proton from the carbonyl, regenerating the acid catalyst and yielding the final ester product.[3][7]

All steps in this mechanism are in equilibrium, a critical factor that must be managed to achieve high product yields.[7][10]

Caption: The acid-catalyzed Fischer esterification mechanism (PADPED pathway).

Expertise in Action: Protecting the Benzyloxy Group

The primary side reaction of concern is the acid-catalyzed cleavage of the benzyl ether. Benzyl ethers are susceptible to strong acids, which can protonate the ether oxygen, leading to cleavage via an Sₙ1 or Sₙ2 pathway to form a benzyl cation and a phenol. This is particularly problematic at elevated temperatures.

Key Strategies for Mitigation:

• Catalyst Selection: While strong mineral acids like concentrated sulfuric acid (H₂SO₄) are common, they pose the greatest risk of debenzylation.[11]

  • Milder Brønsted Acids: p-Toluenesulfonic acid (p-TsOH) is an excellent alternative.[1][12] It is a solid, making it easier to handle, and is sufficiently acidic to catalyze the reaction effectively without aggressively cleaving the benzyl ether.

  • Lewis Acids: Lewis acids such as scandium(III) triflate or zirconium(IV) salts can also be employed and may offer milder conditions.[1][8]

• Temperature and Time Control: The reaction should be conducted at the lowest temperature that allows for a reasonable reaction rate, typically the reflux temperature of the alcohol being used.[1] Prolonged heating should be avoided. It is imperative to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the point of maximum conversion and prevent extended exposure to acidic conditions.[13]

• Catalyst Loading: Use the minimum effective amount of catalyst. Typically, 0.05 to 0.1 molar equivalents relative to the carboxylic acid is sufficient. For substrates containing basic functional groups (e.g., an amino group), a stoichiometric amount of acid will be required to first neutralize the base before catalysis can occur.[14]

Driving the Reaction to Completion: Overcoming Equilibrium

To achieve high yields, the reaction equilibrium must be shifted toward the products according to Le Châtelier's principle.[9][10]

• Use of Excess Reagent: The most common strategy is to use a large excess of the alcohol (e.g., 10-20 equivalents), which often serves as the solvent for the reaction.[7][13] This concentration gradient drives the equilibrium forward. A 10-fold excess of alcohol can increase yields from ~65% to over 95%.[7]

• Removal of Water: Actively removing the water as it is formed is a highly effective method.

  • Dean-Stark Apparatus: When using a solvent that forms a low-boiling azeotrope with water (like toluene or hexane), a Dean-Stark trap can be used to physically sequester the water, irreversibly pulling the reaction to completion.[1][8][12] This is particularly useful when the alcohol is precious or has a high boiling point.

  • Dehydrating Agents: Molecular sieves can be added to the reaction mixture to absorb the water byproduct.[8][15]

Parameter	Strategy	Rationale & Causality
Catalyst	Use milder acids like p-TsOH instead of H₂SO₄.	Minimizes the risk of acid-catalyzed debenzylation of the protective group, a common side reaction with sensitive substrates.[1][11]
Reactant Stoichiometry	Use a large excess of the alcohol (10-20 eq.).	Shifts the reaction equilibrium towards the ester product according to Le Châtelier's principle, dramatically increasing the final yield.[7][9][10]
Water Removal	Employ a Dean-Stark trap with an azeotropic solvent (e.g., toluene).	Continuously removes the water byproduct, preventing the reverse hydrolysis reaction and driving the equilibrium to completion.[8][12]
Temperature	Heat to a gentle reflux, using the lowest effective temperature.	Provides sufficient activation energy for esterification while minimizing thermal degradation and debenzylation side reactions.[5][13]
Monitoring	Track reaction progress by TLC.	Prevents unnecessarily long reaction times, which can lead to increased side product formation and decomposition.[13]

Detailed Experimental Protocol

This protocol provides a self-validating system through built-in monitoring and purification steps.

General Protocol for Fischer Esterification of a Benzyloxy-Substituted Benzoic Acid

Caption: Standard experimental workflow for Fischer esterification.

Materials:

• Benzyloxy-substituted carboxylic acid (1.0 eq.)

• Alcohol (e.g., ethanol, 15-20 eq.)

• Acid catalyst (e.g., p-TsOH, 0.1 eq.)

• Organic solvent for extraction (e.g., ethyl acetate)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄)

• Round-bottom flask, magnetic stir bar, reflux condenser, separatory funnel

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the benzyloxy-substituted carboxylic acid (1.0 eq.). Add the alcohol (15-20 eq.), which will serve as the reactant and solvent.[4][13]

• Catalyst Addition: Begin stirring the mixture and add the acid catalyst (e.g., p-TsOH, 0.1 eq.).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux. The reaction temperature will be dictated by the boiling point of the alcohol used.[12]

• Monitoring: Monitor the reaction progress by TLC, observing the consumption of the starting carboxylic acid. A typical mobile phase is a mixture of hexane and ethyl acetate.

• Work-up: Once the reaction is complete (typically 2-10 hours), cool the mixture to room temperature.[13]

  • Remove the excess alcohol under reduced pressure using a rotary evaporator.[12]

  • Dilute the residue with an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.[16]

  • Wash the organic layer with a saturated aqueous solution of NaHCO₃ to neutralize the acid catalyst and remove any unreacted carboxylic acid. Caution: CO₂ evolution (foaming) will occur. Vent the funnel frequently.[16][17]

  • Wash the organic layer sequentially with water and then brine to remove residual salts and water.[4]

• Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude ester.[4][13]

• Purification: Purify the crude product by the most appropriate method, such as recrystallization (for solids) or column chromatography on silica gel (for oils or to remove persistent impurities).[13][18]

Example Protocol: Synthesis of Ethyl 4-(Benzyloxy)benzoate

• Reactants:

  • 4-(Benzyloxy)benzoic acid: 5.00 g (21.9 mmol, 1.0 eq.)

  • Absolute Ethanol: 80 mL (~1.37 mol, ~62 eq.)

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O): 0.42 g (2.2 mmol, 0.1 eq.)

• Execution:

  • Combine 4-(benzyloxy)benzoic acid and ethanol in a 250 mL round-bottom flask with a magnetic stir bar.

  • Add the p-TsOH·H₂O and equip the flask with a reflux condenser.

  • Heat the mixture to reflux (approx. 78 °C) for 4 hours, monitoring by TLC (3:1 Hexane:Ethyl Acetate) until the starting acid spot is no longer visible.

  • Cool the reaction to room temperature and remove the excess ethanol via rotary evaporation.

  • Dissolve the resulting residue in 100 mL of ethyl acetate and transfer to a 250 mL separatory funnel.

  • Wash with 2 x 50 mL of saturated NaHCO₃ solution, followed by 50 mL of brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate to obtain the crude product.

  • Recrystallize the crude solid from a minimal amount of hot ethanol/water to yield pure ethyl 4-(benzyloxy)benzoate as a white solid.

Conclusion: A Validated Approach for Sensitive Substrates

The Fischer-Speier esterification is a powerful and scalable reaction. When applied to benzyloxy-containing compounds, success hinges on a strategic approach that prioritizes the stability of the benzyl protecting group. By carefully selecting a milder acid catalyst like p-TsOH, controlling the reaction temperature, judiciously limiting reaction time through careful monitoring, and employing proven methods to drive the equilibrium, researchers can reliably synthesize the desired esters in high yield. The protocols outlined herein provide a robust framework for achieving this outcome, ensuring both efficiency and the integrity of the final product.

References

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. [Link]

• Fischer Esterification-Typical Procedures. (2024). OperaChem. [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. [Link]

• Fischer Esterification. (n.d.). Chemistry Steps. [Link]

• Fischer–Speier esterification. (n.d.). Wikipedia. [Link]

• Fischer Esterification. (2023). Chemistry LibreTexts. [Link]

• Fischer esterification reaction. (n.d.). BYJU'S. [Link]

• Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. (2025). Patsnap Eureka. [Link]

• Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. (2024). MDPI. [Link]

• Fischer Esterification. (n.d.). University of Michigan-Dearborn. [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.). MacEwan University. [Link]

• Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. (2018). ResearchGate. [Link]

• General method to prepare amino acids benzyl esters and to isolate them... (n.d.). ResearchGate. [Link]

• Benzyl Esters. (n.d.). Organic Chemistry Portal. [Link]

• Lab5 procedure esterification. (n.d.). University of Colorado Boulder. [Link]

• (Lab report) Making benzyl acetate by fischer esterification. (2020). Sciencemadness.org. [Link]

• Synthesis of Benzocaine via Fischer Esterification of para-Aminobenzoic Acid. (n.d.). ResearchGate. [Link]

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Application Notes and Protocols: The Strategic Role of Ethyl 3-(benzyloxy)propanoate in the Synthesis of Specialized Chemicals

These application notes serve as a technical guide for researchers, scientists, and professionals in drug development on the strategic use of Ethyl 3-(benzyloxy)propanoate as a versatile building block in modern organic synthesis. This document provides an in-depth exploration of its synthesis, key transformations, and applications, underpinned by detailed experimental protocols and mechanistic insights.

Introduction: Unveiling the Synthetic Potential of a Protected Building Block

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving high yields and chemo-selectivity. Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) emerges as a valuable synthon, primarily due to the presence of a benzyl ether protecting the hydroxyl group at the 3-position.[1] This structural feature allows for a wide range of chemical manipulations of the ester functionality without unintended reactions at the hydroxyl group. Subsequent deprotection under mild conditions regenerates the free hydroxyl group, paving the way for further functionalization. This approach is central to the construction of complex molecules, including active pharmaceutical ingredients (APIs) and other specialized chemicals.[2]

This guide will delve into the practical aspects of utilizing Ethyl 3-(benzyloxy)propanoate, providing field-proven protocols and explaining the rationale behind the experimental choices.

Physicochemical Properties of Ethyl 3-(benzyloxy)propanoate

A clear understanding of the physical and chemical properties of a reagent is fundamental to its successful application in synthesis.

Property	Value	Source
CAS Number	127113-02-4	[1][3]
Molecular Formula	C12H16O3	[1][3]
Molecular Weight	208.25 g/mol	[1][3]
Appearance	Colorless liquid (typical)
Storage	Sealed in a dry environment at room temperature	[3]

Core Synthetic Strategy: The Benzyl Ether as a Robust Protecting Group

The benzyloxy group in Ethyl 3-(benzyloxy)propanoate serves as an excellent protecting group for the C3-hydroxyl functionality. The choice of a benzyl ether is strategic due to its stability under a wide range of reaction conditions, including those that are acidic, basic, and involve many oxidizing and reducing agents.[4] The true synthetic utility of this protecting group lies in the variety of mild methods available for its cleavage, most notably catalytic hydrogenolysis, which proceeds with high efficiency and yields innocuous byproducts (toluene and the deprotected alcohol).[4][5]

This protecting group strategy allows for the selective transformation of the ethyl ester moiety into other functional groups such as aldehydes, amides, or more complex side chains, which would otherwise be complicated by the presence of a free hydroxyl group.

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the synthesis of Ethyl 3-(benzyloxy)propanoate and a key subsequent transformation, illustrating its role as a synthetic intermediate.

Protocol 1: Synthesis of Ethyl (S)-2-(benzyloxy)propanoate from (S)-Ethyl Lactate

This protocol details the O-benzylation of the readily available chiral building block, (S)-ethyl lactate, to yield the corresponding benzyl ether. This method is effective and widely used for the formation of benzyl ethers.[6]

Objective: To protect the secondary hydroxyl group of (S)-ethyl lactate as a benzyl ether.

Reaction Scheme:

Caption: Workflow for the O-benzylation of (S)-Ethyl Lactate.

Materials:

Reagent	Molar Eq.	MW ( g/mol )	Amount
(S)-Ethyl lactate	1.0	118.13	(user defined)
Sodium hydride (60% in oil)	1.1	24.00	(calculated)
Benzyl bromide	1.4	171.04	(calculated)
Anhydrous Tetrahydrofuran (THF)	-	-	(sufficient volume)
Petroleum ether	-	-	(for washing NaH)
2 M Hydrochloric acid	-	-	(for workup)
Ethyl acetate	-	-	(for extraction)
Saturated sodium bicarbonate	-	-	(for washing)
Brine	-	-	(for washing)
Anhydrous magnesium sulfate	-	-	(for drying)

Procedure:

• Preparation of Sodium Hydride: In a fume hood, carefully wash the required amount of sodium hydride (60% dispersion in mineral oil) with petroleum ether (3 times) to remove the mineral oil. The resulting grey powder should be handled under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: Suspend the oil-free sodium hydride in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet. Cool the suspension to 0 °C using an ice bath.

• Addition of (S)-Ethyl Lactate: Add (S)-ethyl lactate dropwise to the stirred suspension of sodium hydride in THF at 0 °C. Allow the mixture to stir for 30 minutes at this temperature. Evolution of hydrogen gas will be observed.

• Addition of Benzyl Bromide: Slowly add benzyl bromide to the reaction mixture at 0 °C.[6]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12 hours.

• Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, carefully quench the reaction with water at 0 °C. Concentrate the mixture under reduced pressure to remove the THF. Acidify the aqueous residue with 2 M hydrochloric acid and extract the product with ethyl acetate (2 times).

• Purification: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Final Purification: The crude Ethyl (S)-2-(benzyloxy)propanoate can be further purified by silica gel column chromatography if necessary.

Protocol 2: Deprotection of the Benzyl Group via Catalytic Hydrogenolysis

This protocol describes a standard and highly effective method for the cleavage of the benzyl ether to unveil the free hydroxyl group.

Objective: To deprotect the benzyl group from Ethyl 3-(benzyloxy)propanoate to yield Ethyl 3-hydroxypropanoate.

Reaction Scheme:

Caption: Workflow for the deprotection of the benzyl group.

Materials:

Reagent	Role	Amount
Ethyl 3-(benzyloxy)propanoate	Substrate	(user defined)
10% Palladium on Carbon (Pd/C)	Catalyst	5-10 mol%
Ethanol or Methanol	Solvent	(sufficient volume)
Hydrogen (H2) gas	Reducing agent	1 atm (balloon) or higher pressure

Procedure:

• Reaction Setup: Dissolve Ethyl 3-(benzyloxy)propanoate in a suitable solvent such as ethanol or methanol in a round-bottom flask.

• Addition of Catalyst: Carefully add 10% Palladium on Carbon to the solution under an inert atmosphere.

• Hydrogenation: Securely attach a balloon filled with hydrogen gas to the flask (for atmospheric pressure hydrogenation) or place the reaction vessel in a Parr hydrogenator for higher pressures.

• Reaction Progression: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by TLC.

• Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with the reaction solvent.

• Isolation of Product: Concentrate the filtrate under reduced pressure to yield the crude Ethyl 3-hydroxypropanoate. The product can be purified further by distillation or column chromatography if necessary.

Application Example: Synthesis of (S)-2-(benzyloxy)propanal

A key application of Ethyl (S)-2-(benzyloxy)propanoate is its use as a precursor for the synthesis of the chiral aldehyde, (S)-2-(benzyloxy)propanal. This aldehyde is a valuable building block for the synthesis of more complex chiral molecules. The transformation involves the partial reduction of the ester to an aldehyde, a reaction that must be carefully controlled to avoid over-reduction to the alcohol.[6]

Protocol 3: Partial Reduction of Ethyl (S)-2-(benzyloxy)propanoate

Objective: To selectively reduce the ester functionality to an aldehyde.

Materials:

Reagent	Role	Molar Eq.
Ethyl (S)-2-(benzyloxy)propanoate	Substrate	1.0
Diisobutylaluminium hydride (DIBAL-H)	Reducing agent	1.1 - 1.5
Anhydrous Dichloromethane (DCM) or Toluene	Solvent	-

Procedure:

• Reaction Setup: Dissolve Ethyl (S)-2-(benzyloxy)propanoate in anhydrous dichloromethane or toluene in a flame-dried flask under a nitrogen atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of DIBAL-H: Add DIBAL-H (typically as a 1.0 M solution in hexanes) dropwise to the stirred solution, maintaining the temperature at -78 °C.

• Reaction Progression: Stir the reaction at -78 °C for the time determined by small-scale trials (typically 1-3 hours). Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction at -78 °C by the slow addition of methanol, followed by water and then a saturated solution of Rochelle's salt (potassium sodium tartrate).

• Workup: Allow the mixture to warm to room temperature and stir until two clear layers are formed. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (S)-2-(benzyloxy)propanal. The aldehyde is often used in the next step without further purification due to its potential instability.

Broader Applications in Medicinal Chemistry and Specialized Chemical Synthesis

While detailed protocols for a wide range of applications of Ethyl 3-(benzyloxy)propanoate are not extensively documented in readily available literature, its structural motif is found in more complex molecules with significant biological activity. For instance, benzyloxy-substituted heterocyclic compounds, such as quinoxalines, have been synthesized and investigated for their antiproliferative properties.[4][7] The synthesis of these molecules often involves the use of building blocks containing a protected hydroxyl or amino group on a propanoate backbone.

The strategic value of Ethyl 3-(benzyloxy)propanoate lies in its potential to serve as a precursor to a variety of functionalized C3 building blocks. Following deprotection, the resulting Ethyl 3-hydroxypropanoate can undergo a range of transformations, including:

• Oxidation to the corresponding aldehyde or carboxylic acid.

• Esterification or etherification at the hydroxyl group.

• Conversion to halides or other leaving groups for nucleophilic substitution reactions.

These transformations open up synthetic routes to a diverse array of specialized chemicals, making Ethyl 3-(benzyloxy)propanoate a valuable starting material for research and development in pharmaceuticals, agrochemicals, and material science.

Conclusion

Ethyl 3-(benzyloxy)propanoate is a strategically important building block in organic synthesis. Its key feature is the presence of a robust yet readily cleavable benzyl ether protecting group, which allows for the selective manipulation of the ester functionality. The detailed protocols provided in these application notes for its synthesis and key transformations are designed to be readily implemented in a laboratory setting. The principles and techniques described herein should empower researchers and drug development professionals to effectively utilize this versatile synthon in the creation of novel and complex molecules.

References

• Chemcd. (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. [Link]

• Gaunt, M., Yu, J-Q., & Spencer, J. (1998). Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis. The Journal of Organic Chemistry. [Link]

• MDPI. (n.d.). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. [Link]

• PubChem. (n.d.). Ethyl 3-(3-(benzyloxy)phenyl)-3-hydroxypropanoate. [Link]

• ResearchGate. (2014). How can I deprotect the benzyl group in 6-(benzyloxy)chroman?. [Link]

• The Royal Society of Chemistry. (n.d.). A Mild and Practical Method for Deprotection of Aryl Methyl/Benzyl/Allyl Ethers with HPPh2 and tBuOK. [Link]

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• 1. ETHYL 3-(BENZYLOXY)PROPANOATE ,127113-02-4 _Chemical Cloud Database [chemcd.com]
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• 3. 127113-02-4|Ethyl 3-(benzyloxy)propanoate|BLD Pharm [bldpharm.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. [PDF] Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis | Semantic Scholar [semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]

Application Note: A Validated Protocol for the Purification of Ethyl 3-(benzyloxy)propanoate

Abstract and Introduction

Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) is a valuable building block in organic synthesis, often utilized in the development of more complex molecular architectures for pharmaceutical and materials science applications.[1][2] Its structure, containing both an ester and a benzyl ether, makes it a versatile intermediate.[3][4] The synthetic routes leading to this compound, such as the Williamson ether synthesis or Fischer esterification, invariably produce a crude mixture containing unreacted starting materials, catalysts, and byproducts. Therefore, a robust and reproducible purification protocol is paramount to ensure the integrity of subsequent synthetic steps and the validity of research outcomes.

This application note provides a comprehensive, field-proven protocol for the purification of Ethyl 3-(benzyloxy)propanoate from a crude reaction mixture. We move beyond a simple list of steps to explain the scientific rationale behind each phase of the process, from the initial liquid-liquid extraction to the final purity assessment. The core of this guide is a detailed methodology for normal-phase flash column chromatography, a technique prized for its efficiency and scalability in separating moderately polar organic compounds.[5]

The Purification Workflow: A Strategic Overview

The purification strategy is designed as a multi-stage process to systematically remove different classes of impurities. The overall workflow is depicted below.

Caption: A logical workflow for the purification of Ethyl 3-(benzyloxy)propanoate.

Pre-Chromatography: Crude Product Work-up

Causality: The initial work-up is designed to remove water-soluble impurities, such as salts, acidic or basic catalysts, and highly polar starting materials. This significantly reduces the burden on the subsequent chromatographic step, leading to better separation and longevity of the silica gel.

Protocol:

• Quenching: The crude reaction mixture is transferred to a separatory funnel. The reaction is carefully quenched by the slow addition of an appropriate aqueous solution (e.g., saturated sodium bicarbonate solution to neutralize acid, or dilute HCl to neutralize a base).

• Extraction: The product is extracted into an immiscible organic solvent. Ethyl acetate (EtOAc) is an excellent choice due to the target compound's high solubility and its moderate polarity. The aqueous layer is extracted two to three times with fresh EtOAc to ensure complete recovery.

• Washing: The combined organic layers are washed with deionized water, followed by a saturated sodium chloride solution (brine). The brine wash helps to remove residual water from the organic phase and breaks up emulsions.

• Drying: The washed organic layer is dried over an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). The mixture is swirled and allowed to stand until the organic layer is clear.

• Concentration: The drying agent is removed by filtration, and the solvent is evaporated using a rotary evaporator.[6] This yields the crude product as an oil, ready for chromatographic purification.

Core Protocol: Flash Column Chromatography

Flash column chromatography is a medium-pressure technique that utilizes a stationary phase (silica gel) and a mobile phase (eluent) to separate compounds based on their differential polarity.[5] Non-polar compounds travel faster through the column, while polar compounds have stronger interactions with the silica and elute more slowly.

Step 1: Thin-Layer Chromatography (TLC) for Method Development

Causality: Before committing to a large-scale column, TLC is used to rapidly determine the optimal eluent composition. The goal is to find a solvent system where the target compound has a Retention Factor (Rf) of approximately 0.25-0.35, ensuring it moves off the baseline but is well-separated from impurities.[7]

Procedure:

• Prepare several developing chambers with different ratios of a non-polar solvent (Hexanes or Heptane) and a polar solvent (Ethyl Acetate). Common starting ratios are 9:1, 4:1, and 2:1 (Hexanes:EtOAc).

• Dissolve a small amount of the crude oil in a few drops of ethyl acetate.

• Using a capillary tube, spot the crude mixture onto a TLC plate.

• Develop the plates in the prepared chambers.

• Visualize the spots using a UV lamp (254 nm) and/or a chemical stain (e.g., potassium permanganate).

• Calculate the Rf value for each spot: Rf = (distance traveled by spot) / (distance traveled by solvent front).

• Select the solvent system that provides the best separation and the target Rf value.

Step 2: Column Preparation and Sample Loading

Causality: Proper column packing is critical to prevent cracking or channeling of the stationary phase, which would lead to poor separation. The sample must be loaded in a highly concentrated, narrow band to ensure that all molecules begin their journey through the silica at the same starting point.[7]

Procedure:

• Select Column Size: Choose a column diameter appropriate for the amount of crude material. A silica gel to crude product mass ratio of 30:1 to 50:1 is typical for good separation.[5]

• Packing (Wet Method):

  • Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand.

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar eluent determined by TLC.[8]

  • Pour the slurry into the column and use gentle air pressure to pack the silica into a stable, uniform bed. Ensure no air bubbles are trapped.

  • Add another layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Sample Loading (Dry Method Recommended):

  • Dissolve the crude product oil in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of silica gel (approx. 1-2 times the mass of the crude product) to this solution.

  • Evaporate the solvent on a rotary evaporator until a dry, free-flowing powder is obtained.[7]

  • Carefully add this silica-adsorbed sample onto the top sand layer of the packed column.

Step 3: Elution and Fraction Collection

Causality: The elution process separates the components of the mixture. By collecting the eluent in discrete fractions, the pure compound can be isolated from earlier-eluting non-polar impurities and later-eluting polar impurities.

Procedure:

• Carefully add the eluent to the top of the column.

• Apply gentle, positive pressure using compressed air or a pump to achieve a steady flow rate.

• Begin collecting fractions in test tubes or vials as the solvent exits the column.

• Monitor the progress of the separation by spotting fractions onto TLC plates and developing them.

• Once the desired compound begins to elute, collect fractions until it is no longer detected by TLC. A gradient elution (gradually increasing the polarity of the solvent, e.g., from 10% EtOAc/Hexanes to 20% EtOAc/Hexanes) can be used to speed up the elution of more polar impurities after the target compound has been collected.[8]

Post-Purification: Product Isolation and Analysis

Solvent Removal

Causality: The pure fractions are combined and the solvent is removed to isolate the final product. A rotary evaporator is used because it allows for rapid evaporation at a reduced pressure, which lowers the solvent's boiling point and prevents thermal degradation of the product.[6][9]

Protocol:

• Identify all fractions containing the pure product (as determined by TLC analysis) and combine them in a round-bottom flask.

• Attach the flask to a rotary evaporator.

• Set the water bath temperature. A good rule of thumb is the "20/40/60 Rule," where the bath is at 40°C and the condenser is at or below 20°C.[10][11] More generally, the bath temperature should be about 20°C above the boiling point of the solvent at the operating pressure.

• Begin rotation and gradually apply vacuum.

• Continue evaporation until all solvent is removed and a clear, colorless oil remains.

• Weigh the flask with the product to determine the final yield.

Purity and Identity Confirmation

Causality: The final step is to confirm the purity and structural identity of the isolated compound. A combination of analytical techniques provides a comprehensive assessment.[12]

• ¹H and ¹³C NMR Spectroscopy: Provides structural confirmation and assesses for the presence of any proton- or carbon-containing impurities.

• High-Performance Liquid Chromatography (HPLC): Can be used to determine purity with high accuracy by calculating the area percentage of the main product peak.[12]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Quantitative Data Summary

The following table summarizes typical parameters for this purification. Actual values may vary based on the specific reaction scale and impurity profile.

Parameter	Recommended Value	Rationale
TLC Rf (Target)	0.25 - 0.35	Optimal balance between column retention and elution time.[7]
Eluent System	Ethyl Acetate / Hexanes	Standard choice for moderately polar compounds.[13]
Eluent Composition	10% - 25% EtOAc in Hexanes	Typically provides the target Rf value for this compound.
Stationary Phase	Silica Gel (230-400 mesh)	Standard particle size for flash chromatography, offering good resolution.[5]
Silica:Crude Ratio	30:1 to 50:1 (w/w)	Ensures sufficient resolving power for most separations.[5]
Expected Purity	>98% (by HPLC or qNMR)	Target purity for use as a research intermediate.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Separation	Incorrect solvent system; Column overloaded; Column cracked or channeled.	Re-optimize eluent with TLC; Use a larger column or less sample; Repack the column carefully.
Product Won't Elute	Eluent is not polar enough.	Gradually increase the percentage of the polar solvent (e.g., ethyl acetate).
Compound "Streaking" on TLC	Sample is too concentrated; Compound is acidic/basic; Sample is degrading on silica.	Dilute the sample before spotting; Add a trace amount of acetic acid or triethylamine to the eluent; Work quickly and avoid prolonged exposure to silica.
"Bumping" in Rotary Evaporator	Vacuum applied too quickly; Bath temperature too high.	Apply vacuum gradually; Use a lower bath temperature. A bump trap should always be used.[6]

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 10137597, Ethyl 3-(3-(benzyloxy)phenyl)-3-hydroxypropanoate. Available at: [Link]

• Chemcd (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. Available at: [Link]

• University of Rochester, Department of Chemistry (n.d.). Chromatography: Solvent Systems For Flash Column. Available at: [Link]

• P.O.W.E.R. Laboratory, University of California (2019). Standard Operating Procedure Rotary Evaporator. Available at: [Link]

• JoVE (2025). Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• University of Cape Town, Department of Chemistry (n.d.). SOP: FLASH CHROMATOGRAPHY. Available at: [Link]

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics. Available at: [Link]

• Across International (2024). Procedures for Rotary Evaporation. Available at: [Link]

• Buchi (n.d.). Buchi 20/40/60 rule for Rotary Evaporators. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemical Properties and Significance of Ethyl 3-(benzylamino)propanoate. Available at: [Link]

• Organic Syntheses (n.d.). ethyl 3,3-diethoxypropanoate. Available at: [Link]

• Chemistry LibreTexts (2022). 5.6B: Step-by-Step Procedures for Rotary Evaporation. Available at: [Link]

• Organic Chemistry Portal (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation. Available at: [Link]

• Environmental Measurement Training Programme (n.d.). III Analytical Methods. Available at: [Link]

• Organic Syntheses (n.d.). 3-benzyloxy-2-methyl propanoate. Available at: [Link]

• El-Sayed, N. N. E., et al. (2021). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules, 26(16), 4983. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Ethyl 3-(benzylamino)propanoate: Synthesis, Applications, and Chemical Properties. Available at: [Link]

• Google Patents (2009). CN101423475A - Preparation method of 3-ethoxyl ethyl propionate.

• European Medicines Agency (2024). ICH Q3C (R9) Guideline on impurities. Available at: [Link]

• Patsnap Eureka (2025). Ethyl Propanoate in Organic Acid Production: Process Improvements. Available at: [Link]

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• 3. Ethyl 3-(benzyloxy)propanoate | 127113-02-4 [chemicalbook.com]
• 4. chemcd.com [chemcd.com]
• 5. science.uct.ac.za [science.uct.ac.za]
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• 13. Chromatography [chem.rochester.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 3-(benzyloxy)propanoate

Welcome to the technical support center for the synthesis of Ethyl 3-(benzyloxy)propanoate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this specific synthesis. Here, we will delve into common challenges, provide detailed troubleshooting guides, and answer frequently asked questions to enhance your reaction yields and product purity.

Introduction to the Synthesis

The preparation of Ethyl 3-(benzyloxy)propanoate is a frequently employed transformation in organic synthesis, particularly in the construction of complex molecules for pharmaceutical applications. The most common and direct route to this compound is through a Williamson ether synthesis.[1][2][3][4] This reaction involves the deprotonation of an alcohol followed by its reaction with an organohalide.

In this specific case, Ethyl 3-hydroxypropanoate is treated with a suitable base to form an alkoxide, which then acts as a nucleophile, attacking an electrophilic benzyl halide (such as benzyl bromide or benzyl chloride) in an SN2 reaction to form the desired ether.[1][2]

Reaction Scheme:

(Where Bn represents a benzyl group and X is a halide)

While seemingly straightforward, this reaction can be prone to several issues that can lead to diminished yields. This guide will help you navigate these potential pitfalls.

Troubleshooting Guide: Enhancing Your Yield

This section is structured in a question-and-answer format to directly address the most common issues encountered during the synthesis of Ethyl 3-(benzyloxy)propanoate.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I address them?

A1: Low yields in this Williamson ether synthesis can stem from several factors. Let's break down the most probable causes and their solutions.

• Incomplete Deprotonation of Ethyl 3-hydroxypropanoate: The first step of the reaction, the formation of the alkoxide, is critical. If the base used is not strong enough or is used in insufficient quantity, a significant portion of the starting alcohol will remain unreacted.

  • Solution: Employ a strong base such as sodium hydride (NaH) to ensure complete deprotonation.[2] NaH is an excellent choice as the only byproduct of the deprotonation is hydrogen gas, which is easily removed from the reaction mixture. It is crucial to use anhydrous solvent, as NaH will react violently with water.

• Side Reactions: The primary competing reaction in a Williamson ether synthesis is elimination (E2).[3] While benzyl halides are primary and less prone to elimination, the choice of base and reaction conditions can influence this.

  • Solution: To favor the SN2 pathway over E2, it is advisable to use a non-bulky base.[3] Also, maintaining a moderate reaction temperature is key. While some heat may be necessary to drive the reaction to completion, excessive temperatures can favor the elimination pathway.

• Purity of Reagents and Solvents: The presence of water or other protic impurities in the reaction mixture can quench the alkoxide, leading to lower yields.

  • Solution: Ensure that all glassware is thoroughly dried before use. Use anhydrous solvents. It is good practice to distill solvents over a suitable drying agent before use. The purity of the starting materials, Ethyl 3-hydroxypropanoate and the benzyl halide, should also be verified.

Q2: I'm observing the formation of multiple byproducts in my reaction mixture. How can I identify and minimize them?

A2: The presence of byproducts is a common challenge. Let's explore the likely culprits and how to mitigate their formation.

• Unreacted Starting Materials: This is often the most straightforward issue to identify via techniques like TLC or GC-MS.

  • Solution: As mentioned in A1, ensure complete deprotonation by using a strong, non-nucleophilic base like NaH. A slight excess of the benzyl halide (e.g., 1.1 to 1.2 equivalents) can also help drive the reaction to completion.

• Dibenzyl Ether: This can form if the benzyl halide reacts with any residual benzyl alcohol or if there is a competing reaction with the alkoxide.

  • Solution: This is generally a minor byproduct but can be minimized by the slow addition of the benzyl halide to the reaction mixture containing the in-situ generated alkoxide. This ensures that the concentration of the benzyl halide is kept low at any given time, favoring the reaction with the more abundant alkoxide of Ethyl 3-hydroxypropanoate.

• Products of Elimination: While less common with primary halides, some elimination to form stilbene from the benzyl halide can occur under harsh basic conditions.

  • Solution: Avoid excessively high temperatures and overly strong, bulky bases.

Experimental Protocol: Optimized Synthesis of Ethyl 3-(benzyloxy)propanoate

This protocol is designed to maximize yield and minimize byproduct formation.

Materials:

• Ethyl 3-hydroxypropanoate

• Sodium hydride (60% dispersion in mineral oil)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Solvent Addition: Add anhydrous THF to the flask to create a slurry.

• Alkoxide Formation: Cool the slurry to 0 °C using an ice bath. Dissolve Ethyl 3-hydroxypropanoate (1.0 equivalent) in anhydrous THF and add it dropwise to the NaH slurry via the dropping funnel over 30 minutes. Allow the mixture to stir at 0 °C for an additional 30 minutes after the addition is complete. You should observe the evolution of hydrogen gas.

• Benzyl Halide Addition: Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and add water and a suitable organic solvent (e.g., ethyl acetate or diethyl ether). Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel to afford the pure Ethyl 3-(benzyloxy)propanoate.

Frequently Asked Questions (FAQs)

Q: Can I use a different base, such as potassium carbonate (K₂CO₃)?

A: While weaker bases like K₂CO₃ can be used, they often require higher temperatures and longer reaction times, which can lead to more side reactions and potentially lower yields.[4] For a more efficient and cleaner reaction, a strong base like NaH is generally recommended.

Q: Is benzyl chloride a suitable alternative to benzyl bromide?

A: Yes, benzyl chloride can be used. However, bromides are generally more reactive leaving groups than chlorides in SN2 reactions.[2] Therefore, using benzyl bromide may result in a faster reaction or allow for milder reaction conditions.

Q: What is the role of a phase transfer catalyst in this reaction?

A: A phase transfer catalyst, such as tetrabutylammonium bromide (TBAB), can be beneficial if the reaction is carried out in a biphasic system (e.g., with an aqueous base).[5] The catalyst helps to transport the alkoxide from the aqueous phase to the organic phase where the benzyl halide is located, thus facilitating the reaction.[5] However, for the homogeneous reaction described in the protocol with NaH in THF, a phase transfer catalyst is not necessary.

Q: How can I effectively remove the mineral oil from the sodium hydride?

A: Before adding the solvent, the mineral oil can be washed away from the sodium hydride dispersion by adding anhydrous hexanes, gently swirling, allowing the NaH to settle, and then carefully decanting the hexanes. This process should be repeated 2-3 times under an inert atmosphere.

Visualizing the Process

Reaction Mechanism

Caption: Williamson ether synthesis of Ethyl 3-(benzyloxy)propanoate.

Troubleshooting Flowchart

Caption: Troubleshooting guide for low yield synthesis.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014-10-24). [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• Williamson Ether Synthesis. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

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• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. gold-chemistry.org [gold-chemistry.org]
• 5. cactus.utahtech.edu [cactus.utahtech.edu]

Technical Support Center: Synthesis of Ethyl 3-(benzyloxy)propanoate

Welcome to the technical support guide for the synthesis of Ethyl 3-(benzyloxy)propanoate (CAS 127113-02-4). This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to troubleshoot effectively and optimize your experimental outcomes.

Ethyl 3-(benzyloxy)propanoate is a valuable building block in organic synthesis, notably used as an intermediate in the preparation of various pharmaceutical compounds and other complex molecules. Its synthesis, while conceptually straightforward, can be prone to several competing reactions that affect yield and purity. This guide will address the most common synthetic routes and their associated pitfalls in a practical question-and-answer format.

Primary Synthetic Routes & Troubleshooting

The synthesis of Ethyl 3-(benzyloxy)propanoate is typically achieved via one of three primary methods. Below, we address specific issues you might encounter with each.

Method 1: Williamson Ether Synthesis

This route involves the reaction of an ethyl 3-hydroxypropanoate salt (alkoxide) with a benzyl halide. It is an SN2 reaction where the alkoxide acts as a nucleophile.[1][2]

Q1: My reaction yield is low, and I've identified a significant amount of an alkene byproduct. What is happening and how can I fix it?

A1: You are observing the classic competition between SN2 (substitution) and E2 (elimination) pathways. The alkoxide required for the ether synthesis is also a strong base, which can promote the elimination of HBr from benzyl bromide to form stilbene or other elimination-derived impurities, though elimination is more problematic with secondary and tertiary halides.[3][4]

• Causality: The E2 reaction is highly sensitive to steric hindrance and temperature.[2][3] Higher temperatures favor elimination, as it has a higher activation energy than substitution. While benzyl bromide is a primary halide and less prone to elimination, the reaction conditions can still promote it.[1][3]

• Troubleshooting & Optimization:

  • Temperature Control: Lowering the reaction temperature is the most critical adjustment. This will favor the SN2 pathway over E2.[3]

  • Choice of Base: Use a strong, non-hindered base like sodium hydride (NaH) to generate the alkoxide from ethyl 3-hydroxypropanoate before adding the benzyl bromide. This ensures the concentration of the deprotonated, nucleophilic species is high from the outset.

  • Solvent Selection: Employ polar aprotic solvents such as DMF or DMSO. These solvents are known to accelerate SN2 reactions and can help minimize the competing E2 elimination.[3][5]

  • Addition Rate: Add the benzyl bromide slowly to the solution of the alkoxide. This keeps the concentration of the electrophile low, which can disfavor side reactions.

Q2: Besides my desired product, I've isolated dibenzyl ether. How did this form?

A2: Dibenzyl ether is a common self-condensation byproduct. It forms when the alkoxide (or another base in the mixture) reacts with a molecule of benzyl bromide, and the resulting benzyl alkoxide then reacts with a second molecule of benzyl bromide.

• Causality: This is more likely to occur if there is residual moisture, which can react with the base to form hydroxide ions, or if the reaction temperature is too high, promoting side reactions in general.

• Troubleshooting & Optimization:

  • Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. Moisture can interfere with the primary reaction pathway.

  • Stoichiometry and Addition: Use a slight excess of the ethyl 3-hydroxypropanoate relative to the base to ensure all the base is consumed in forming the desired alkoxide. Add the benzyl bromide in a controlled, dropwise manner.

Method 2: Michael Addition (Oxa-Michael Reaction)

This pathway involves the conjugate addition of benzyl alcohol to ethyl acrylate, typically catalyzed by a base.

Q3: My Michael addition is very slow or stalls completely. How can I improve the reaction rate?

A3: The nucleophilicity of benzyl alcohol is moderate, and the Michael addition is a reversible reaction. A weak catalyst or unfavorable equilibrium can lead to poor conversion.

• Causality: The reaction relies on the generation of a benzyl alkoxide in situ by a catalyst. If the base is not strong enough to deprotonate the benzyl alcohol effectively, the concentration of the active nucleophile will be too low.

• Troubleshooting & Optimization:

  • Catalyst Choice: Use a strong base catalyst. Alkali metals (like sodium) or their alkoxides (e.g., sodium ethoxide, sodium benzyloxide) are effective for promoting this type of addition.[6]

  • Drive the Equilibrium: Use an excess of one of the reactants. Since ethyl acrylate is prone to polymerization, it is often preferable to use an excess of benzyl alcohol, which can also serve as the solvent.

  • Temperature: Gently heating the reaction can increase the rate, but this must be balanced against the risk of ethyl acrylate polymerization. A temperature range of 50-80°C is a common starting point.[6]

Q4: I'm seeing a significant amount of polymer in my reaction flask. What's causing this and how do I prevent it?

A4: Ethyl acrylate is an activated alkene (a monomer) and is highly susceptible to anionic or radical polymerization, especially under basic conditions and at elevated temperatures.

• Causality: The same basic catalyst used to initiate the Michael addition can also initiate the anionic polymerization of ethyl acrylate.

• Troubleshooting & Optimization:

  • Add a Polymerization Inhibitor: Add a small amount of a radical inhibitor, such as hydroquinone or phenothiazine, to the ethyl acrylate before use.

  • Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that provides a reasonable reaction rate.

  • Slow Addition: Add the ethyl acrylate slowly to the mixture of benzyl alcohol and catalyst. This maintains a low instantaneous concentration of the acrylate, favoring the 1:1 Michael addition over polymerization.

Method 3: Fischer Esterification

This classic method involves reacting 3-(benzyloxy)propanoic acid with an excess of ethanol under strong acid catalysis.

Q5: My esterification reaction isn't going to completion, and I have a lot of starting carboxylic acid left over.

A5: The Fischer esterification is an equilibrium-controlled process.[7][8] The water generated as a byproduct can hydrolyze the ester product, pushing the reaction back towards the starting materials.

• Causality: According to Le Châtelier's principle, the accumulation of products (ester and water) will slow the forward reaction and increase the rate of the reverse reaction (hydrolysis).

• Troubleshooting & Optimization:

  • Use Excess Alcohol: The most common strategy is to use a large excess of the alcohol (ethanol), which acts as both a reactant and the solvent. This shifts the equilibrium towards the product side.[7][9]

  • Remove Water: For larger-scale reactions, removing water as it forms is highly effective. This is typically done using a Dean-Stark apparatus where an azeotrope of water and a solvent (like toluene) is distilled off.[8][9]

  • Sufficient Catalyst: Ensure you are using a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[7][9]

Q6: My reaction mixture turned dark brown or black, and the yield is poor.

A6: This indicates charring or decomposition, a common issue when heating organic materials with a strong, dehydrating acid like concentrated sulfuric acid.

• Causality: Concentrated H₂SO₄ is a powerful oxidizing and dehydrating agent. At elevated temperatures (reflux), it can cause complex side reactions, including dehydration and oxidation of the alcohol and carboxylic acid, leading to the formation of colored, tarry byproducts.

• Troubleshooting & Optimization:

  • Use a Milder Catalyst: Replace sulfuric acid with p-toluenesulfonic acid (p-TsOH). It is a strong acid but is less oxidizing and dehydrating, reducing the likelihood of charring.[9]

  • Control the Temperature: Ensure the reaction is not overheated. Maintain a gentle reflux and avoid excessively high heating mantle temperatures.

  • Reduce Reaction Time: Monitor the reaction by TLC or GC. Once it reaches equilibrium (or completion), work it up promptly to avoid prolonged exposure to harsh acidic conditions at high temperatures.

Summary of Side Reactions and Solutions

Synthetic Route	Common Side Reaction/Issue	Primary Cause(s)	Recommended Solution(s)
Williamson Ether Synthesis	E2 Elimination	High temperature; sterically hindered base/halide	Lower reaction temperature; use primary halide; use polar aprotic solvent (DMF, DMSO).[3][5]
Self-Condensation (Dibenzyl Ether)	Residual moisture; high temperature	Use anhydrous conditions; control stoichiometry; slow addition of benzyl halide.
Michael Addition	Polymerization of Ethyl Acrylate	Basic catalyst; high temperature	Add a polymerization inhibitor; maintain low temperature; add acrylate slowly.
Slow or Incomplete Reaction	Weak catalyst; unfavorable equilibrium	Use a strong base catalyst (e.g., NaOEt); use an excess of benzyl alcohol.[6]
Fischer Esterification	Incomplete Conversion	Reaction is at equilibrium; water byproduct causes hydrolysis	Use a large excess of ethanol; remove water using a Dean-Stark apparatus.[7][8][9]
Charring/Decomposition	Harsh acid catalyst (H₂SO₄); high temperature	Use a milder catalyst (p-TsOH); avoid overheating; minimize reaction time.[9]

Experimental Protocols & Visualizations

Protocol: Optimized Williamson Ether Synthesis

This protocol is designed to favor the SN2 pathway and minimize elimination side reactions.

Materials:

• Ethyl 3-hydroxypropanoate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethylformamide (DMF)

• Benzyl bromide

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under a nitrogen atmosphere, add anhydrous DMF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Alkoxide Formation: Cool the DMF to 0°C in an ice bath. Carefully add sodium hydride (1.1 equivalents) in portions. To this suspension, add ethyl 3-hydroxypropanoate (1.0 equivalent) dropwise, ensuring the temperature remains below 10°C. Stir the mixture at 0°C for 30 minutes after the addition is complete.

• SN2 Reaction: Add benzyl bromide (1.05 equivalents) dropwise via the dropping funnel, maintaining the reaction temperature at 0°C. After the addition, allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction back to 0°C and cautiously quench by the slow addition of saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

• Extraction: Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or silica gel chromatography to yield pure Ethyl 3-(benzyloxy)propanoate.

Diagrams

Caption: Troubleshooting workflow for Williamson ether synthesis.

Caption: Competing SN2 and E2 pathways in Williamson synthesis.

Frequently Asked Questions (FAQs)

Q: How can I best purify the final product, Ethyl 3-(benzyloxy)propanoate? A: The method depends on the scale and nature of the impurities. For small-scale, high-purity requirements, silica gel column chromatography is effective. For larger quantities, vacuum distillation is often the most practical method to separate the higher-boiling product from lower-boiling starting materials or solvents.[10][11][12]

Q: What analytical techniques are best for identifying the common side products? A: A combination of techniques is ideal. ¹H NMR spectroscopy is excellent for identifying the structural features of byproducts like dibenzyl ether or elimination products.[13][14] Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for separating volatile components in the crude mixture and providing both retention times and mass fragmentation patterns for identification.

Q: My reaction appears clean by TLC, but my isolated yield is consistently low. Where could I be losing my product? A: Product loss frequently occurs during the workup and extraction phases. Ethyl 3-(benzyloxy)propanoate has some water solubility, so repeated or aggressive aqueous washes can lead to loss in the aqueous layer. Ensure you perform a back-extraction of the combined aqueous layers with a fresh portion of organic solvent. Additionally, ensure the reaction has truly gone to completion; a faint starting material spot on TLC can represent a significant amount of unreacted material.

References

• Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Patsnap Eureka. (2025). Ethyl Propanoate in Organic Acid Production: Process Improvements. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Ethyl 3-(benzylamino)propanoate in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• ChemBK. (2024). Ethyl 3-(Benzylamino)Propanoate. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF ALKYL PROPANOATES BY A HALOFORM REACTION OF A TRICHLORO KETONE: ETHYL 3,3-DIETHOXYPROPANOATE. Retrieved from [Link]

• ResearchGate. (n.d.). A gram-scale synthesis of ethyl 2-benzyl-3-oxo-3-phenylpropanoate. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• DSpace@MIT. (n.d.). 5.310 F17 Experiment 5: Fischer Esterification. Retrieved from [Link]

• University of Missouri-St. Louis. (n.d.). 22. The Fischer Esterification. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 3-(benzylamino)propanoate: Synthesis, Applications, and Chemical Properties. Retrieved from [Link]

• Amazon S3. (2020). Step-Growth Polymerisation of Alkyl Acrylates via Concomitant Oxa-Michael and Transesterification Reactions. Retrieved from [Link]

• MDPI. (n.d.). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Retrieved from [Link]

• MDPI. (2023). Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Introducing the aza-Michael Addition Reaction Between Acrylate and Dihydropyrimidin-2(1H)-thione into Polymer Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Aza-Michael addition of secondary amine to ethyl acrylate. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis?. Retrieved from [Link]

• Google Patents. (n.d.). CN101423475A - Preparation method of 3-ethoxyl ethyl propionate.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. byjus.com [byjus.com]
• 5. jk-sci.com [jk-sci.com]
• 6. CN101423475A - Preparation method of 3-ethoxyl ethyl propionate - Google Patents [patents.google.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Fischer Esterification [organic-chemistry.org]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. Ethyl Propanoate in Organic Acid Production: Process Improvements [eureka.patsnap.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. community.wvu.edu [community.wvu.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study [mdpi.com]

Purification challenges of Ethyl 3-(benzyloxy)propanoate

Answering the call for advanced technical support, this guide serves as a dedicated resource for researchers, scientists, and drug development professionals navigating the specific purification challenges of Ethyl 3-(benzyloxy)propanoate. As a Senior Application Scientist, my objective is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot effectively, and ensure the integrity of your experimental outcomes.

Technical Support Center: Ethyl 3-(benzyloxy)propanoate

This guide is structured into two main sections: a hands-on Purification Troubleshooting Guide in a direct question-and-answer format to solve immediate experimental hurdles, and a Frequently Asked Questions (FAQs) section for broader conceptual understanding.

Purification Troubleshooting Guide

This section addresses specific, common issues encountered during the purification of Ethyl 3-(benzyloxy)propanoate. Each entry identifies a problem, explores its probable causes, and provides a validated, step-by-step solution.

Question 1: My final product has a low purity (<95%) with significant amounts of starting material (Benzyl Alcohol or Ethyl 3-hydroxypropanoate) detected by NMR/GC-MS. How can I remove them?

Probable Cause: This issue points to an incomplete reaction or non-optimal stoichiometry. Benzyl alcohol is a common unreacted starting material, and its polarity is distinct enough from the desired product to be targeted by specific purification strategies.

Expert Analysis & Solution: The key is to exploit the differences in physical and chemical properties between your target ester and the alcoholic or acidic starting materials.

Step 1: Diagnostic Analysis Before purification, run a quick Thin Layer Chromatography (TLC) analysis of your crude product.

• Stationary Phase: Silica gel 60 F254

• Mobile Phase: 20% Ethyl Acetate in Hexane

• Visualization: UV light (254 nm) and a potassium permanganate (KMnO₄) stain. Benzyl alcohol will appear as a distinct, lower Rf spot that stains readily.

Step 2: Liquid-Liquid Extraction (Aqueous Workup) If significant acidic or basic residues are possible, an aqueous workup is the first line of defense.

• Dissolve the crude oil in a suitable organic solvent like Ethyl Acetate or Dichloromethane (DCM).

• Wash the organic layer sequentially with:

  • A saturated sodium bicarbonate (NaHCO₃) solution to remove any acidic byproducts.[1]

  • Water (H₂O).

  • Saturated sodium chloride (Brine) solution to facilitate phase separation and remove excess water.[1]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[1][2]

Step 3: Purification Method Selection Based on the scale and nature of the remaining impurities, choose one of the following methods.

• Method A: Flash Column Chromatography (Recommended for High Purity) This is the most effective method for separating compounds with different polarities like benzyl alcohol and the target ester.[3]

  Caption: Flash Chromatography Workflow.

• Method B: Vacuum Distillation (Suitable for Larger Scale) If the primary impurity is significantly less volatile (e.g., a salt or polymer) or more volatile (e.g., residual solvent), distillation is efficient. However, the boiling points of Benzyl Alcohol and Ethyl 3-(benzyloxy)propanoate can be close, requiring a fractionating column for effective separation.

  Comparative Physical Properties:

  Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)	Notes
  Ethyl 3-(benzyloxy)propanoate	208.25[4]	~280-300 (estimated)	High boiling point necessitates vacuum distillation.
  Benzyl Alcohol	108.14	205	Will distill first under vacuum, but may co-distill.
  Dibenzyl Ether (Side Product)	198.26	298	Boiling point is very close to the product.

  | Ethyl 3-hydroxypropanoate | 118.13 | 188 | More volatile than the product. |

Question 2: My purified product is a pale yellow liquid, not colorless. What causes this and how can I fix it?

Probable Cause: A yellow tint often indicates the presence of trace, high-molecular-weight, or conjugated impurities, potentially from side reactions or slight decomposition. This can occur if the reaction or distillation was performed at too high a temperature.

Expert Analysis & Solution: While the impurity may be minor in quantity, it can be chromatically significant. The goal is to remove these color bodies without significant product loss.

Step 1: Activated Carbon Treatment

• Dissolve the yellow oil in a minimal amount of a non-polar solvent (e.g., hexane or diethyl ether).

• Add a small amount of activated carbon (approx. 1-2% by weight of your product).

• Stir the mixture at room temperature for 15-30 minutes.

• Filter the mixture through a pad of Celite® or a syringe filter to completely remove the fine carbon particles.

• Concentrate the filtrate under reduced pressure.

Step 2: Short-Path Distillation If color persists, it may be due to a non-volatile impurity. A short-path vacuum distillation can separate your product from these color bodies, which will remain in the distillation flask.

• Rationale: This technique is ideal for thermally sensitive compounds as it minimizes the distance the vapor travels, reducing the required temperature and residence time at that temperature.

Question 3: I am observing product decomposition (e.g., de-benzylation) during silica gel chromatography. What should I do?

Probable Cause: Standard silica gel is slightly acidic (pH ~4-5) and can catalyze the cleavage of the benzyl ether, especially with prolonged exposure.

Expert Analysis & Solution: The benzylic ether linkage is susceptible to acid-catalyzed hydrolysis or hydrogenolysis. The solution is to neutralize the stationary phase or reduce the contact time.

Step 1: Use Neutralized Silica Gel

• Protocol: Prepare a slurry of silica gel in your starting eluent (e.g., 5% Ethyl Acetate in Hexane). Add 0.5-1% triethylamine (Et₃N) by volume to the slurry. This will neutralize the acidic sites on the silica surface. Pack and run the column as usual with an eluent containing the same percentage of triethylamine.

Step 2: Switch to a Different Stationary Phase

• Alternative: Consider using neutral alumina instead of silica gel for your stationary phase. Alumina is generally less acidic and can be a better choice for acid-sensitive compounds.

Caption: Decision tree for purification.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification method for this compound? For achieving the highest purity (>99%), especially at a lab scale (<50 g), flash column chromatography on silica gel is typically the most reliable method.[3] For larger, industrial scales where cost and throughput are critical, fractional vacuum distillation is often preferred, provided the impurities have sufficiently different boiling points.[5]

Q2: How should I properly store purified Ethyl 3-(benzyloxy)propanoate? The compound should be stored in a cool, dry place in a tightly sealed container to prevent hydrolysis from atmospheric moisture.[6][7] For long-term storage, refrigeration is recommended.

Q3: Can this ester hydrolyze back to the carboxylic acid during workup or purification? Yes, ester hydrolysis is a risk under either strong acidic or strong basic conditions, especially in the presence of water and heat. Standard aqueous workups with mild bases like sodium bicarbonate are generally safe and brief enough to prevent significant hydrolysis.[1] Avoid using strong bases like sodium hydroxide unless saponification is the intended goal.

Q4: My NMR shows a complex multiplet in the aromatic region instead of the expected signals for a monosubstituted benzene ring. What could be the issue? This could indicate the presence of aromatic impurities. A common side product in reactions involving benzyl chloride or benzyl alcohol is dibenzyl ether, which has a complex aromatic signal. Another possibility is residual aromatic solvent from the reaction. Confirm the identity of the impurity with GC-MS and tailor your purification (likely chromatography) to remove it.

References

• Tietze, L. F., Voss, E., & Hartfiel, U. (n.d.). ETHYL 3,3-DIETHOXYPROPANOATE. Organic Syntheses Procedure. Available at: [Link]

• Chemcd. (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. Available at: [Link]

• Patsnap Eureka. (2025). Ethyl Propanoate in Organic Acid Production: Process Improvements. Available at: [Link]

• Ataman Kimya. (n.d.). ETHYL 3-ETOXY PROPIONATE. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 3-(3-(benzyloxy)phenyl)-3-hydroxypropanoate. PubChem Compound Database. Available at: [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Available at: [Link]

• ResearchGate. (n.d.). Reactive distillation for producing ethyl propionate featured with extreme excess of propionic acid: Process design and analysis. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. orgsyn.org [orgsyn.org]
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• 5. Ethyl Propanoate in Organic Acid Production: Process Improvements [eureka.patsnap.com]
• 6. 127113-02-4|Ethyl 3-(benzyloxy)propanoate|BLD Pharm [bldpharm.com]
• 7. Ethyl 3-(benzyloxy)propanoate | 127113-02-4 [sigmaaldrich.com]

Technical Support Center: Purification of Ethyl 3-(benzyloxy)propanoate

Welcome to the technical support guide for Ethyl 3-(benzyloxy)propanoate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve purity-related issues encountered during their work with this compound. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Section 1: Troubleshooting Common Impurities (FAQs)

This section addresses the most frequently encountered purity issues in a question-and-answer format.

Q1: What are the most likely impurities in my crude sample of Ethyl 3-(benzyloxy)propanoate?

A: Impurities typically arise from two main sources: the synthetic route used and subsequent degradation.

• Synthesis-Related Impurities:

  • Unreacted Starting Materials: Depending on the synthesis, this can include benzyl alcohol, ethyl acrylate, 3-benzyloxypropanoic acid, or ethanol.

  • Catalysts: Residual acid (e.g., sulfuric acid, p-toluenesulfonic acid) or base catalysts used to drive the reaction.[1][2]

  • Side-Products: Formation of benzyl ether from the self-condensation of benzyl alcohol, or polymers from ethyl acrylate.

  • Solvents: Residual solvents from the reaction or workup (e.g., Toluene, Diethyl Ether, Ethyl Acetate).

• Degradation-Related Impurities:

  • Hydrolysis Products: The ester bond can hydrolyze, especially in the presence of acid or base and water, to form 3-benzyloxypropanoic acid and ethanol.[3][4][5]

  • Debenzylation Products: The benzyl ether linkage can be cleaved under certain conditions (e.g., hydrogenolysis, strong acids) to yield ethyl 3-hydroxypropanoate and byproducts like toluene.[6]

Q2: My NMR spectrum looks messy. How can I quickly identify the major contaminants?

A: A combination of Thin Layer Chromatography (TLC) and a simple aqueous workup can be highly diagnostic.

• Run a TLC: Spot your crude material on a silica gel TLC plate and develop it with a solvent system like 3:1 Hexane:Ethyl Acetate. Compare the spot for your product (visualized under UV light) to known standards of your starting materials if available. Impurities will appear as separate spots. More polar impurities (like alcohols and carboxylic acids) will have a lower Rf value (travel less), while less polar impurities will have a higher Rf.

• Perform a Liquid-Liquid Extraction: Dissolve a small sample of your crude product in a solvent like ethyl acetate. Wash it sequentially with a dilute aqueous base (like 5% sodium bicarbonate), water, and then brine.[7] Re-run a TLC on the washed organic layer.

  • If acidic spots disappear, you have carboxylic acid impurities.

  • If very polar spots diminish, you have removed water-soluble impurities like residual catalysts or salts.

Q3: My crude product has a strong acidic character. How do I remove acidic impurities like 3-benzyloxypropanoic acid or residual acid catalyst?

A: The most direct method is an extractive workup using a mild aqueous base. Washing your crude product (dissolved in an organic solvent like ethyl acetate or diethyl ether) with a saturated sodium bicarbonate (NaHCO₃) solution will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer.[2][7] The much less acidic ester remains in the organic layer. This also neutralizes any residual acid catalyst.[2]

Section 2: Purification Strategy and Workflow

Choosing the correct purification technique is critical for achieving high purity with maximum yield. The decision primarily depends on the physical properties of the impurities relative to the desired product.

Purification Decision Workflow

The following diagram outlines the logical process for selecting an appropriate purification strategy.

Caption: Decision workflow for purifying Ethyl 3-(benzyloxy)propanoate.

Data Summary: Impurities & Recommended Methods

Impurity	Likely Source	Key Physical Property	Recommended Purification Method(s)
3-Benzyloxypropanoic Acid	Hydrolysis of ester	Acidic, high polarity	Aqueous base wash (e.g., NaHCO₃)[1][7], Column Chromatography
Benzyl Alcohol	Unreacted starting material	Polar, protic	Column Chromatography, Fractional Distillation
Ethyl Acrylate	Unreacted starting material	Lower boiling point	Distillation
Acid/Base Catalyst	Synthesis	Water-soluble, ionic	Aqueous wash (water, mild base, or mild acid)[2]
Dibenzyl Ether	Side-product	Low polarity	Column Chromatography
Ethyl 3-hydroxypropanoate	Debenzylation	High polarity	Column Chromatography

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step instructions for the most common and effective purification techniques.

Protocol 1: Standard Extractive Workup

This procedure is the first line of defense to remove ionic and highly polar impurities.

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent (e.g., ethyl acetate or diethyl ether) at a concentration of approximately 10-20% w/v.

• Base Wash: Transfer the solution to a separatory funnel and wash with an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel, invert, and vent frequently to release any CO₂ gas that may form. Shake gently, allow the layers to separate, and drain the lower aqueous layer.

• Water Wash: Wash the organic layer with an equal volume of deionized water to remove residual bicarbonate. Separate the layers.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) solution. This step helps to remove the bulk of the dissolved water from the organic phase.

• Drying: Drain the organic layer into a clean flask and dry over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the partially purified product.

Protocol 2: Purification by Flash Column Chromatography

This is the most powerful technique for separating compounds based on polarity differences.[8][9]

• TLC Analysis: First, determine the optimal mobile phase (eluent) using TLC.[8] A good starting point is a mixture of hexane and ethyl acetate. Adjust the ratio until the desired product has an Rf value of approximately 0.2-0.4, with good separation from major impurities.[8]

• Column Packing:

  • Secure a glass chromatography column vertically. Place a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand (1-2 cm).

  • Prepare a slurry of silica gel in your chosen eluent and pour it into the column, allowing it to pack evenly without air bubbles.

  • Add another thin layer of sand on top of the packed silica.

• Loading the Sample:

  • Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane.

  • Alternatively, for less soluble materials, perform a "dry load": dissolve the crude product in a volatile solvent, add a small amount of silica gel, evaporate the solvent to get a free-flowing powder, and carefully add this powder to the top of the column.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply gentle air pressure ('flash' chromatography) to push the solvent through the column at a steady rate.[9]

  • Collect fractions in test tubes or flasks.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions.

  • Evaporate the solvent under reduced pressure to obtain the purified Ethyl 3-(benzyloxy)propanoate.

Protocol 3: Purification by Vacuum Distillation

This method is ideal for separating liquids with significantly different boiling points and is necessary for high-boiling compounds that might decompose at atmospheric pressure.[10]

• Apparatus Setup:

  • Assemble a vacuum distillation apparatus, including a round-bottom flask, a short-path distillation head (or a fractionating column for better separation[10][11]), a condenser, and a receiving flask. Ensure all glassware is free of cracks.

  • Use a stir bar or boiling chips in the distilling flask to ensure smooth boiling.

  • Connect the apparatus to a vacuum pump with a cold trap in between.

• Procedure:

  • Place the crude product into the distilling flask (no more than two-thirds full).

  • Begin stirring and slowly apply the vacuum.

  • Once the desired pressure is reached, begin heating the distilling flask gently with a heating mantle.

  • Collect any low-boiling impurities first.

  • Gradually increase the temperature until the desired product begins to distill. Record the temperature and pressure at which the main fraction is collected.

  • Stop the distillation before the distilling flask is completely dry to prevent the formation of potentially explosive peroxides.

  • Allow the apparatus to cool completely before releasing the vacuum.

References

• Pathiranage, A. L., et al. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Journal of Laboratory Chemical Education, 6(5), 156-158. Available at: [Link]

• Pathiranage, A. L., et al. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. ResearchGate. Available at: [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Google Patents. (n.d.). KR101733663B1 - Method for recovering unreacted acrylic acid in preparation process of polyol acrylate ester.

• ResearchGate. (2020). How to separate ester from carboxylic acid by using chromatography? Retrieved from [Link]

• ResearchGate. (2015). How can I remove unreacted acrylic acid from reaction mixture? Retrieved from [Link]

• Google Patents. (n.d.). EP 0618187 B1 - Process for producing acrylic or methacrylic esters.

• Patsnap. (2025). Ethyl Propanoate in Organic Acid Production: Process Improvements. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Fischer-Speier Esterification: Sulfuric acid removal following creation of ester. Retrieved from [Link]

• Sciencemadness.org. (2020). (Lab report) Making benzyl acetate by fischer esterification. Retrieved from [Link]

• Google Patents. (n.d.). US6326521B2 - Process for the preparation of benzyl alcohol.

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• Google Patents. (n.d.). EP0924179A1 - Process for the preparation of benzyl alcohol.

• Chemcd. (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. Retrieved from [Link]

• Organic Syntheses. (n.d.). ethyl 3,3-diethoxypropanoate. Retrieved from [Link]

• Chemcd. (n.d.). ETHYL 3-(BENZYLOXY)PROPANOATE, 127113-02-4. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-(3-(benzyloxy)phenyl)-3-hydroxypropanoate. Retrieved from [Link]

• Hoagland, R. E. (1998). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Journal of Agricultural and Food Chemistry, 46(8), 3337-3343. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Esters. Retrieved from [Link]

• YouTube. (2008). Fractional distillation. Retrieved from [Link]

• MDPI. (2020). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• Google Patents. (n.d.). CN101423475A - Preparation method of 3-ethoxyl ethyl propionate.
• Google Patents. (n.d.). US6320085B1 - Process for the preparation of benzyl-ethers.

• Al-Ostath, A., et al. (2022). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules, 27(19), 6296. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Ethyl 3-(benzylamino)propanoate in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• ResearchGate. (2003). Enzymatic Resolution of Ethyl 3-Hydroxy-3-Phenylpropanoate and Analogs using Hydrolases. Available at: [Link]

• Chegg. (2021). Solved Complete the hydrolysis reaction of ethyl propanoate. Retrieved from [Link]

• European Medicines Agency. (2024). ICH Q3C (R9) Guideline on impurities. Retrieved from [Link]

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• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
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Technical Support Center: Troubleshooting Low Yield in the Williamson Ether Synthesis of Ethyl 3-(benzyloxy)propanoate

Welcome to the technical support center for the synthesis of Ethyl 3-(benzyloxy)propanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific Williamson ether synthesis. Here, we move beyond generic protocols to provide in-depth, field-proven insights into overcoming common challenges, particularly the issue of low yield. Our approach is rooted in a deep understanding of the reaction mechanism and potential side reactions, ensuring that every recommendation is scientifically sound and actionable.

The Challenge: Synthesizing Ethyl 3-(benzyloxy)propanoate

The synthesis of Ethyl 3-(benzyloxy)propanoate from ethyl 3-hydroxypropanoate and a benzyl halide is a classic example of the Williamson ether synthesis. While theoretically straightforward, this reaction is often plagued by low yields due to competing side reactions and suboptimal conditions. The presence of an ester functional group in the starting material, ethyl 3-hydroxypropanoate, introduces an additional layer of complexity that must be carefully managed. This guide will provide a structured approach to troubleshooting and optimizing this synthesis.

Core Principles: The SN2 Mechanism and Its Competitors

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2][3] This involves the backside attack of an alkoxide ion on an electrophilic carbon, leading to the formation of an ether. For the synthesis of Ethyl 3-(benzyloxy)propanoate, the key steps are:

• Deprotonation: A strong base is used to deprotonate the hydroxyl group of ethyl 3-hydroxypropanoate, forming a nucleophilic alkoxide.

• Nucleophilic Attack: The resulting alkoxide attacks the benzylic carbon of the benzyl halide, displacing the halide and forming the desired ether.

The primary competitor to this desired SN2 pathway is the E2 elimination reaction, which is favored by sterically hindered substrates and high temperatures.[4][5] Additionally, the ester functionality in our starting material can be susceptible to base-mediated hydrolysis or transesterification.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during the synthesis of Ethyl 3-(benzyloxy)propanoate.

Q1: My reaction is showing a very low conversion of the starting materials. What are the likely causes?

Low conversion is a frequent issue and can often be traced back to a few key factors:

• Insufficient Deprotonation of the Alcohol: For the SN2 reaction to proceed, the alcohol must be converted to the much more nucleophilic alkoxide.[1]

  • Troubleshooting:

    • Choice of Base: Use a sufficiently strong base to ensure complete deprotonation of the alcohol. Sodium hydride (NaH) is a common and effective choice for this purpose.[1][6] Weaker bases like potassium carbonate (K₂CO₃) may not be strong enough, leading to an equilibrium with a low concentration of the reactive alkoxide.

    • Base Quality: Ensure your base is fresh and has been stored under anhydrous conditions. Sodium hydride, for instance, can be deactivated by moisture. A grayish appearance may indicate deactivation.[7]

• Poor Quality Reagents or Solvents: The Williamson ether synthesis is highly sensitive to moisture.

  • Troubleshooting:

    • Anhydrous Conditions: Thoroughly dry all glassware before use. Use anhydrous solvents, such as THF or DMF, to prevent quenching of the alkoxide and hydrolysis of the starting materials.[2][7]

    • Reagent Purity: Use freshly distilled or high-purity starting materials. Impurities can lead to unforeseen side reactions.

• Suboptimal Reaction Temperature: While heating can increase the reaction rate, an inappropriate temperature can be detrimental.

  • Troubleshooting: A typical temperature range for Williamson ether synthesis is 50-100 °C.[3][4][8] Start at a lower temperature (e.g., 50 °C) and monitor the reaction by TLC. If the reaction is sluggish, the temperature can be gradually increased.

Q2: I am observing the formation of significant byproducts. How can I identify and minimize them?

The formation of byproducts is the most common reason for low yields. Here are the likely culprits and how to address them:

• Elimination Product (Benzyl Alcohol and Ethyl Acrylate): The primary competing reaction is E2 elimination, where the alkoxide acts as a base, abstracting a proton from the benzyl halide. However, with a primary halide like benzyl bromide or chloride, this is less likely. A more probable scenario is the base-catalyzed elimination from the ethyl 3-hydroxypropanoate itself, especially at higher temperatures, to form ethyl acrylate, which can then be further transformed.

  • Troubleshooting:

    • Use a Primary Benzyl Halide: Benzyl bromide or benzyl chloride are ideal as they are primary halides and lack β-hydrogens, minimizing the risk of E2 elimination.[9][10]

    • Control the Temperature: Lowering the reaction temperature generally favors substitution over elimination.[5]

• Ester Hydrolysis or Transesterification: The strong base used to deprotonate the alcohol can also attack the ester carbonyl of ethyl 3-hydroxypropanoate or the product, Ethyl 3-(benzyloxy)propanoate. This can lead to the formation of the corresponding carboxylate salt (after workup, the carboxylic acid) or, if another alcohol is present, a different ester.

  • Troubleshooting:

    • Controlled Addition of Base: Add the base slowly and at a low temperature (e.g., 0 °C) to allow for the deprotonation of the alcohol to occur preferentially over the attack at the ester.

    • Choice of Base: Consider using a non-nucleophilic, sterically hindered base. However, this may also slow down the desired reaction. A careful balance is needed. Sodium hydride is generally a good choice as the hydride ion is a poor nucleophile.[1]

• Self-Condensation of Ethyl 3-hydroxypropanoate: Under basic conditions, two molecules of the starting material could potentially react with each other.

  • Troubleshooting: Ensure the benzyl halide is added promptly after the formation of the alkoxide to encourage the desired intermolecular reaction.

Q3: Which benzyl halide should I use: benzyl bromide or benzyl chloride?

The reactivity of alkyl halides in SN2 reactions follows the trend R-I > R-Br > R-Cl.[8] Therefore, benzyl bromide will be more reactive than benzyl chloride, leading to faster reaction times and potentially allowing for lower reaction temperatures. However, benzyl chloride is often less expensive and more stable. If you are experiencing a slow or incomplete reaction with benzyl chloride, switching to benzyl bromide is a logical step.

Q4: What is the best solvent for this reaction?

Polar aprotic solvents are ideal for Williamson ether synthesis because they solvate the cation of the alkoxide, leaving the "naked" and highly reactive alkoxide anion to participate in the reaction.[2][11]

• Recommended Solvents:

  • Tetrahydrofuran (THF): A very common and effective solvent for this reaction.

  • N,N-Dimethylformamide (DMF): Can accelerate SN2 reactions but can be more difficult to remove during workup.

  • Acetonitrile (ACN): Another excellent choice that can promote the desired reaction.

Avoid protic solvents like water or ethanol, as they will protonate the alkoxide and reduce its nucleophilicity.

Experimental Protocol: Synthesis of Ethyl 3-(benzyloxy)propanoate

This protocol provides a robust starting point for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• Ethyl 3-hydroxypropanoate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (for extraction)

• Hexanes (for extraction and chromatography)

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Alkoxide Formation: Suspend the NaH in anhydrous THF. Cool the flask to 0 °C using an ice bath. Dissolve ethyl 3-hydroxypropanoate (1.0 equivalent) in anhydrous THF and add it dropwise to the stirred NaH suspension over 30 minutes. Allow the mixture to stir at 0 °C for an additional 30 minutes after the addition is complete.

• Ether Formation: Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture at 0 °C. After the addition, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to a gentle reflux (around 65 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (typically 4-12 hours), cool the mixture to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with ethyl acetate (3 x).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Ethyl 3-(benzyloxy)propanoate.

Data Summary and Visualization

Table 1: Influence of Key Parameters on Yield

Parameter	Recommendation	Rationale	Potential Issues if Not Optimized
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base ensures complete deprotonation without attacking the ester.[1]	Incomplete reaction (weaker base), ester hydrolysis (nucleophilic base).
Alkyl Halide	Benzyl Bromide	More reactive than benzyl chloride, allowing for milder conditions.[8]	Slower reaction with benzyl chloride, may require higher temperatures.
Solvent	Anhydrous THF or DMF	Polar aprotic solvents enhance the nucleophilicity of the alkoxide.[2][11]	Slower reaction rates in protic or nonpolar solvents.
Temperature	50-70 °C	Balances reaction rate with minimizing side reactions.[3][4][8]	Low conversion (too low), increased elimination/decomposition (too high).
Atmosphere	Inert (N₂ or Ar)	Prevents quenching of the highly reactive alkoxide by atmospheric moisture.[7]	Low yield due to consumption of the base and starting materials.

Diagram 1: Reaction Workflow and Troubleshooting Logic

Caption: Troubleshooting flowchart for low yield in the synthesis of Ethyl 3-(benzyloxy)propanoate.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• V.Nimc. (2025, December 4). Williamson Ether Synthesis Explained. Retrieved from [Link]

• Osunstate. (2025, December 4). Mastering The Williamson Ether Synthesis. Retrieved from [Link]

• Brainly. (2023, February 8). Choose equations describing two different ways in which benzyl ethyl ether could be prepared by a Williamson ether synthesis. Retrieved from [Link]

• TailoredRead. (2025, September 16). Mastering the Williamson Ether Synthesis Book: A Complete Guide to Mechanism, Applications, and Modern Variations. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Chem Help ASAP. (2019, December 27). Synthesis & cleavage of benzyl ethers [Video]. YouTube. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Retrieved from [Link]

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Williamson Ether Synthesis Explained [vault.nimc.gov.ng]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 11. jk-sci.com [jk-sci.com]

Preventing byproduct formation in Ethyl 3-(benzyloxy)propanoate synthesis

Technical Support Center: Ethyl 3-(benzyloxy)propanoate Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of Ethyl 3-(benzyloxy)propanoate. This resource is designed for chemists and researchers in the pharmaceutical and fine chemical industries. Here, we address common challenges and provide in-depth, mechanistically grounded solutions to prevent byproduct formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to Ethyl 3-(benzyloxy)propanoate?

There are two principal methods for synthesizing this target molecule:

• Williamson Ether Synthesis: This is a classic and widely used SN2 reaction. It involves the deprotonation of an alcohol (Ethyl 3-hydroxypropanoate) to form an alkoxide, which then acts as a nucleophile to attack an alkyl halide (benzyl halide).[1][2][3]

• Michael Addition (Conjugate Addition): This route involves the 1,4-addition of benzyl alcohol to an α,β-unsaturated ester, ethyl acrylate.[4][5] This reaction is typically catalyzed by a base.

The choice of route depends on starting material availability, cost, and the specific challenges you are equipped to handle in your lab. This guide will address byproduct formation in both pathways.

Q2: I'm performing a Williamson Ether Synthesis and my yield is low, with a significant amount of a nonpolar byproduct. What is it likely to be?

A common nonpolar byproduct in this reaction is dibenzyl ether . This arises when the benzyl alkoxide, formed in situ, attacks another molecule of benzyl halide instead of the intended ethyl 3-hydroxypropanoate alkoxide.

Causality: This side reaction is favored under several conditions:

• Presence of residual benzyl alcohol or water: If your starting benzyl halide contains benzyl alcohol, or if there is water in the reaction, the base can generate benzyl alkoxide.

• Excessively strong or poorly soluble base: A very strong base like sodium hydride (NaH) can deprotonate any available alcohol, including benzyl alcohol impurities.

• High temperatures: Elevated temperatures can increase the rate of this competing SN2 reaction.

Troubleshooting Guide: Williamson Ether Synthesis Route

This section provides detailed solutions for common issues encountered when synthesizing Ethyl 3-(benzyloxy)propanoate from Ethyl 3-hydroxypropanoate and a benzyl halide (e.g., benzyl bromide or chloride).

Problem 1: Formation of Dibenzyl Ether and Other Benzyl Byproducts

Question: How can I specifically prevent the formation of dibenzyl ether?

Answer: Preventing dibenzyl ether formation hinges on controlling the generation and reaction of the alkoxides in the system.

Underlying Mechanism: The Williamson ether synthesis is a competition between nucleophiles. The desired reaction involves the ethyl 3-propanoate alkoxide. The side reaction involves the benzyl alkoxide attacking the benzyl halide. To favor your desired product, you must ensure the concentration and reactivity of the correct nucleophile are dominant.

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} caption [label="Figure 1. Competing reaction pathways in Williamson synthesis.", fontname="Arial", fontsize=10]; /dot

Recommended Solutions:

• Reagent Purity and Anhydrous Conditions:

  • Benzyl Halide Quality: Use freshly distilled or high-purity benzyl halide to minimize benzyl alcohol contamination.

  • Anhydrous Solvents: Ensure solvents like DMF or DMSO are thoroughly dried. Molecular sieves are excellent for this purpose.

  • Dry Reactants: Dry the ethyl 3-hydroxypropanoate before use.

• Choice of Base and Addition Strategy:

  • Use a Milder Base: Strong bases like NaH are highly reactive and less selective. Consider using milder, non-hygroscopic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[6]

  • Controlled Addition: Add the base portion-wise or add the benzyl halide slowly to the mixture of the alcohol and base. This maintains a low instantaneous concentration of the alkylating agent, favoring reaction with the more abundant propanoate alkoxide.

• Phase-Transfer Catalysis (PTC):

  • Mechanism: In a biphasic system (e.g., toluene/water with K₂CO₃), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) shuttles the alkoxide from the aqueous/solid phase into the organic phase where the benzyl halide resides. This can improve reaction rates at lower temperatures and enhance selectivity.[6]

Data Summary: Impact of Base on Ether Synthesis

Base	Solvent	Temperature (°C)	Typical Observations	Potential Byproducts
NaH	Anhydrous DMF	0 to RT	Fast reaction, but requires strictly anhydrous conditions.	Dibenzyl ether, Elimination products if overheated.
K₂CO₃	Acetone / DMF	Reflux	Slower reaction, but less sensitive to trace moisture. Safer to handle.	Lower levels of dibenzyl ether.
K₂CO₃ / TBAB	Toluene	80-90	Good for large scale, avoids expensive anhydrous solvents.	Minimal byproducts if temperature is controlled.

Troubleshooting Guide: Michael Addition Route

This section addresses challenges when synthesizing Ethyl 3-(benzyloxy)propanoate via the conjugate addition of benzyl alcohol to ethyl acrylate.

Problem 2: Polymerization of Ethyl Acrylate

Question: My reaction mixture is turning into a thick, viscous mass or solid. How do I prevent the polymerization of ethyl acrylate?

Answer: Ethyl acrylate is highly susceptible to anionic polymerization, especially in the presence of strong bases.[7] The key is to promote the desired 1,4-addition while suppressing the chain-reaction polymerization.

Underlying Mechanism: The same base that catalyzes the Michael addition can also initiate the polymerization of the acrylate monomer. The enolate formed during the Michael addition is typically less basic than the initiator, but a delicate balance is required.

dot graph TD { rankdir=LR; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368", arrowhead="normal"];

} caption [label="Figure 2. Michael Addition vs. Polymerization of Ethyl Acrylate.", fontname="Arial", fontsize=10]; /dot

Recommended Solutions:

• Catalyst Control:

  • Use a Weaker Base: Strong bases like sodium metal or sodium ethoxide can be aggressive.[8] Consider using a catalytic amount of a weaker base, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a solid-supported base.

  • Catalytic Amount: Use only a catalytic amount of the base (e.g., 5-10 mol%). This ensures there isn't a large excess of initiator available to trigger polymerization.

• Temperature Management:

  • Low Temperature: Run the reaction at a lower temperature (e.g., 0 °C to room temperature). While this may slow the desired reaction, it significantly reduces the rate of polymerization.

• Controlled Addition:

  • Slow Acrylate Addition: Add the ethyl acrylate slowly via a syringe pump to the mixture of benzyl alcohol and the catalyst. This keeps the instantaneous concentration of the monomer low, starving the polymerization chain reaction.

• Inhibitors:

  • Consider adding a small amount of a radical inhibitor like hydroquinone or butylated hydroxytoluene (BHT), as radical polymerization can also be a minor pathway, especially if the reaction is heated or exposed to light.

Experimental Protocol: Optimized Williamson Synthesis via Phase-Transfer Catalysis

This protocol is designed to minimize byproduct formation and provide a robust, scalable method for synthesis.

Materials:

• Ethyl 3-hydroxypropanoate (1.0 eq)

• Benzyl chloride (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous powder (2.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Toluene

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Ethyl 3-hydroxypropanoate, toluene, K₂CO₃, and TBAB.

• Heating: Heat the heterogeneous mixture to 85 °C with vigorous stirring.

• Addition: Slowly add benzyl chloride to the reaction mixture over 1 hour using a dropping funnel or syringe pump.

• Reaction: Maintain the reaction at 85 °C and monitor by TLC or GC until the starting alcohol is consumed (typically 4-8 hours).

• Workup: Cool the reaction to room temperature. Filter off the solid K₂CO₃ and wash the filter cake with toluene.

• Purification: Combine the organic filtrates and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield pure Ethyl 3-(benzyloxy)propanoate.

References

• Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• CN101423475A - Preparation method of 3-ethoxyl ethyl propionate.Google Patents.

• Williamson Ether Synthesis reaction. BYJU'S. Available from: [Link]

• Williamson Ether Synthesis. Chemistry Steps. Available from: [Link]

• Ethyl 3-(benzylamino)propanoate: Synthesis, Applications, and Chemical Properties. ChemBeq. Available from: [Link]

• Williamson Ether Synthesis. J&K Scientific LLC. Available from: [Link]

• Mono-addition of various primary amines 1a-l to ethyl acrylate (2). ResearchGate. Available from: [Link]

• Michael addition kinetics of ethyl acetoacetate and 2-ethylhexyl acrylate in ionic liquids. ResearchGate. Available from: [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. Available from: [Link]

• A gram-scale synthesis of ethyl 2-benzyl-3-oxo-3-phenylpropanoate. ResearchGate. Available from: [Link]

• Williamson ether synthesis. Wikipedia. Available from: [Link]

• Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. MDPI. Available from: [Link]

• Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. National Institutes of Health. Available from: [Link]

• Quantitative First-Principles Kinetic Modeling of the Aza-Michael Addition to Acrylates in Polar Aprotic Solvents. ACS Publications. Available from: [Link]

• Ethyl acrylate. Wikipedia. Available from: [Link]

• Williamson Ether Synthesis Reaction Mechanism. YouTube. Available from: [Link]

• CN1059199C - ethyl propionate production process.Google Patents.

• A : Diphenyl ether is prepared by Williamson synthesis . R :This reaction generally proceed by S... YouTube. Available from: [Link]

• 14.3: The Williamson Ether Synthesis. Chemistry LibreTexts. Available from: [Link]

• Efficient Synthesis of Polymer Prodrug by Thiol-Acrylate Michael Addition Reaction and Fabrication of pH-Responsive Prodrug Nanoparticles. PubMed. Available from: [Link]

• Free-solvent Michael addition of glycerol to acrylic compounds. ResearchGate. Available from: [Link]

• Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts. ResearchGate. Available from: [Link]

• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. MDPI. Available from: [Link]

• Aza-Michael addition of secondary amine to ethyl acrylate. ResearchGate. Available from: [Link]

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• 6. jk-sci.com [jk-sci.com]
• 7. researchgate.net [researchgate.net]
• 8. CN101423475A - Preparation method of 3-ethoxyl ethyl propionate - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of Ethyl 3-(benzyloxy)propanoate

Welcome to the technical support center for the synthesis of Ethyl 3-(benzyloxy)propanoate. As drug development professionals and researchers, you understand that scaling a synthesis from the benchtop to pilot scale introduces unique challenges. This guide is designed to provide in-depth, field-proven insights to help you navigate these complexities. We will move beyond simple procedural steps to explore the underlying chemistry, enabling you to troubleshoot effectively and ensure a robust, scalable, and safe process.

The target molecule is synthesized via a Williamson ether synthesis, a classic yet nuanced SN2 reaction.[1][2] Our focus will be on the reaction between Ethyl 3-hydroxypropanoate and benzyl bromide, using sodium hydride as the base. This guide is structured in a question-and-answer format to directly address the critical issues you may encounter.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the foundational aspects of the synthesis, providing the essential knowledge needed before embarking on a scale-up campaign.

Question 1: What is the recommended reaction scheme and mechanism for this synthesis?

Answer: The most reliable method is the Williamson ether synthesis, which proceeds via an SN2 mechanism.[2] The process involves two key steps:

• Deprotonation: The hydroxyl group of Ethyl 3-hydroxypropanoate is deprotonated by a strong, non-nucleophilic base, typically sodium hydride (NaH), to form a sodium alkoxide intermediate. This step is critical as alcohols are weak nucleophiles, whereas their corresponding alkoxides are strong nucleophiles, which is necessary for an efficient SN2 reaction.[1]

• Nucleophilic Attack: The newly formed alkoxide acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide. This displaces the bromide ion and forms the desired C-O ether bond.

Figure 1: S_N2 Mechanism for Ethyl 3-(benzyloxy)propanoate Synthesis

Question 2: Why is Sodium Hydride (NaH) the preferred base? Can other bases like NaOH, K₂CO₃, or NaOEt be used?

Answer: The choice of base is critical for maximizing yield and minimizing side reactions.

• Sodium Hydride (NaH): NaH is a strong, non-nucleophilic base.[3] Its key advantage is that it deprotonates the alcohol irreversibly, driving the reaction forward. The only byproduct of this deprotonation is hydrogen gas, which simply evolves from the reaction mixture and does not interfere with the subsequent SN2 step. For scale-up, using a 60% dispersion of NaH in mineral oil is standard practice, as it is much safer to handle than pure NaH.[4]

• Hydroxides (NaOH/KOH): These are strong bases, but they are also nucleophilic and introduce water into the system. This can lead to undesirable side reactions, including hydrolysis (saponification) of the ethyl ester functional group and reaction with the benzyl bromide to form benzyl alcohol.[5]

• Carbonates (K₂CO₃/Cs₂CO₃): These are weaker bases. To achieve complete deprotonation, they often require higher reaction temperatures or phase-transfer catalysts. The elevated temperatures can promote the E2 elimination side reaction of benzyl bromide, reducing the overall yield.[3]

• Sodium Ethoxide (NaOEt): While a strong base, using NaOEt introduces the risk of transesterification with the ethyl propanoate starting material, which can complicate the product profile.

For these reasons, Sodium Hydride remains the superior choice for a clean, high-yielding reaction on a large scale.

Question 3: What are the critical safety considerations when scaling up with Sodium Hydride and Benzyl Bromide?

Answer: Safety is paramount. Both NaH and benzyl bromide are hazardous materials that require strict handling protocols, especially at scale.[6]

Reagent	Hazard	Handling Precautions
Sodium Hydride (NaH)	Flammable solid, water-reactive (releases flammable H₂ gas).[6][7]	Must be handled under an inert atmosphere (Nitrogen or Argon).[4] Use a glovebox or Schlenk line. NEVER add water to NaH; it can ignite.[6] Spills should be smothered with dry sand or Class D fire extinguisher powder.[4]
Benzyl Bromide	Lachrymator (causes tearing), toxic, corrosive, and a combustible liquid.[8]	Handle exclusively in a well-ventilated fume hood. Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a face shield.[8]
Reaction Quench	Unreacted NaH will react violently with the aqueous quench solution.	The reaction must be cooled in an ice bath before slowly and carefully adding a proton source like isopropanol or ethanol to quench excess NaH before adding water.

Question 4: How can I effectively monitor the reaction's progress?

Answer: Monitoring is key to determining reaction completion and avoiding the formation of impurities from extended heating.

• Thin-Layer Chromatography (TLC): This is the most common and effective method. Use a suitable mobile phase (e.g., 20-30% Ethyl Acetate in Hexanes). You should see the disappearance of the Ethyl 3-hydroxypropanoate starting material (which will have a lower Rf value due to the polar -OH group) and the appearance of the product spot (higher Rf). Benzyl bromide can also be visualized, often with a permanganate stain.

• Gas Chromatography (GC) / High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, aliquots can be taken, quenched, and analyzed by GC or HPLC.[9] This is particularly useful during process development to build a kinetic profile of the reaction.

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the scale-up process.

Problem 1: Low or No Yield of Ethyl 3-(benzyloxy)propanoate

A low yield is the most common issue. A systematic diagnosis is essential.

Sources

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nj.gov [nj.gov]
• 7. alkalimetals.com [alkalimetals.com]
• 8. fishersci.com [fishersci.com]
• 9. norman-network.net [norman-network.net]

Catalyst Selection for Optimizing Ethyl 3-(benzyloxy)propanoate Synthesis: A Technical Support Guide

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of Ethyl 3-(benzyloxy)propanoate. This document offers full editorial control to present a logically structured and scientifically sound resource, grounded in established chemical principles and supported by authoritative references.

Introduction: The Critical Role of Catalyst Selection

Ethyl 3-(benzyloxy)propanoate is a valuable intermediate in the synthesis of various organic molecules. The efficiency and selectivity of its synthesis are highly dependent on the chosen catalytic system. Two primary synthetic routes are commonly employed: the Williamson ether synthesis and the Fischer esterification. Each pathway presents a unique set of challenges and opportunities for optimization, with catalyst selection being the most critical parameter influencing yield, purity, and process viability. This guide will explore the nuances of catalyst selection for both methods, providing practical, evidence-based solutions to common experimental hurdles.

Section 1: Troubleshooting and FAQs for Synthesis Routes

This section is designed in a question-and-answer format to directly address specific issues that may be encountered during the synthesis of Ethyl 3-(benzyloxy)propanoate.

Williamson Ether Synthesis Route

This route involves the reaction of an ethyl 3-hydroxypropanoate salt (alkoxide) with benzyl halide. The reaction proceeds via an S(_N)2 mechanism.[1]

Question 1: My yield of Ethyl 3-(benzyloxy)propanoate is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in the Williamson ether synthesis are a common issue and can often be attributed to several factors. A systematic approach to troubleshooting is recommended.

Initial Diagnostic Workflow:

Caption: Troubleshooting workflow for low yield in Williamson ether synthesis.

• Incomplete Deprotonation of Ethyl 3-hydroxypropanoate: The hydroxyl group of ethyl 3-hydroxypropanoate must be fully deprotonated to form the nucleophilic alkoxide.

  • Causality: Weaker bases, such as sodium hydroxide (NaOH) or potassium carbonate (K(_2)CO(_3)), may not be strong enough to completely deprotonate the alcohol, leading to a lower concentration of the active nucleophile. The presence of water in the reaction mixture will consume the base and protonate the alkoxide.

  • Solution: Employ a strong, non-nucleophilic base like sodium hydride (NaH) or potassium hydride (KH) to ensure irreversible deprotonation.[2] Always use anhydrous solvents and ensure the base is fresh and has been stored under inert conditions.

• Competing E2 Elimination: The primary side reaction in Williamson ether synthesis is the E2 elimination of the alkyl halide, which is promoted by the basicity of the alkoxide.[1]

  • Causality: While benzyl halides are primary and less prone to elimination than secondary or tertiary halides, high reaction temperatures can still favor the elimination pathway.

  • Solution: Maintain a moderate reaction temperature. If elimination byproducts are detected, consider lowering the temperature and extending the reaction time.

• Poor Solubility and Reaction Rate: For the S(_N)2 reaction to proceed efficiently, both the alkoxide and the benzyl halide must be adequately solvated.

  • Causality: The sodium or potassium salt of ethyl 3-hydroxypropanoate may have limited solubility in less polar solvents.

  • Solution: Use polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to enhance the solubility of the alkoxide and accelerate the reaction rate.[3] The addition of a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) can also significantly improve the reaction rate by transporting the alkoxide from the solid or aqueous phase to the organic phase where the benzyl halide resides.[1][4]

Question 2: I am observing significant amounts of dibenzyl ether as a byproduct. What is causing this and how can I prevent it?

Answer:

The formation of dibenzyl ether suggests a side reaction involving the benzyl halide and a source of hydroxide or benzyloxide ions.

• Causality:

  • Residual Water: If there is water in the reaction, the strong base can generate hydroxide ions, which can react with benzyl halide to form benzyl alcohol. The benzyl alcohol is then deprotonated to benzyloxide, which can react with another molecule of benzyl halide to form dibenzyl ether.

  • Excess Base: In some cases, an extremely high concentration of a very strong base might promote side reactions.

• Solution:

  • Strict Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Flame-dry glassware before use.

  • Controlled Stoichiometry: Use a slight excess (e.g., 1.1 equivalents) of the base relative to the ethyl 3-hydroxypropanoate to ensure complete deprotonation without having a large excess that could promote side reactions.

Fischer Esterification Route

This route involves the acid-catalyzed reaction of 3-(benzyloxy)propanoic acid with ethanol. This is an equilibrium-controlled reaction.[5]

Question 3: My Fischer esterification reaction is not going to completion, and I have a significant amount of starting material left. How can I drive the reaction forward?

Answer:

The Fischer esterification is a reversible reaction, and its equilibrium position is a critical factor in achieving a high yield.[6]

Equilibrium Control Workflow:

Caption: Strategies to drive the Fischer esterification equilibrium.

• Le Chatelier's Principle: The equilibrium can be shifted towards the product side by either using a large excess of one of the reactants or by removing one of the products as it is formed.[7]

  • Excess Alcohol: The most straightforward approach is to use ethanol as the solvent, thereby creating a large molar excess that drives the equilibrium towards the formation of the ester.[6]

  • Water Removal: Water is a byproduct of the reaction. Its removal will shift the equilibrium to the right. This can be achieved by:

    • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene.[5]

    • Desiccants: Adding molecular sieves to the reaction mixture to absorb the water as it is formed.

• Catalyst Activity: The rate at which equilibrium is reached is dependent on the catalyst.

  • Causality: Insufficient catalyst loading or a catalyst with low activity will result in a slow reaction that may appear to have stalled.

  • Solution: Ensure an adequate amount of a strong acid catalyst, such as sulfuric acid (H(_2)SO(_4)) or para-toluenesulfonic acid (p-TsOH), is used.[5]

Question 4: I am concerned about the harshness of strong acid catalysts and potential side reactions. Are there milder or more selective catalysts for the Fischer esterification of 3-(benzyloxy)propanoic acid?

Answer:

Yes, several alternative catalytic systems offer milder reaction conditions and potentially higher selectivity.

• Lewis Acids: Lewis acids can be effective catalysts for esterification.

  • Examples: Zirconium (IV) and Hafnium (IV) salts have been shown to catalyze the direct ester condensation of carboxylic acids and alcohols.[5] Zinc (II) salts have also been reported as effective and recyclable catalysts for the solvent-free esterification of fatty acids.[8]

  • Advantages: Lewis acid catalysts can sometimes offer different selectivity compared to Brønsted acids and may be less corrosive. Recent studies suggest that Brønsted sites are more active in esterification, while Lewis acid sites are more active in transesterification.[9]

• Heterogeneous Catalysts: Solid acid catalysts can simplify product purification and catalyst recovery.

  • Examples: Sulfonated zirconia, and sulfonic acid-functionalized silica have been used for efficient esterification.[10][11]

  • Advantages: Heterogeneous catalysts are easily separated from the reaction mixture by filtration, can often be regenerated and reused, and may lead to a cleaner product profile.[10] This can be particularly advantageous in industrial settings.

Section 2: Catalyst Performance and Selection

The choice between the Williamson ether synthesis and Fischer esterification, and the specific catalyst within each route, will depend on factors such as substrate availability, desired scale, and purification capabilities.

Table 1: Comparison of Catalytic Systems for Ethyl 3-(benzyloxy)propanoate Synthesis

Synthesis Route	Catalyst/Base	Typical Solvents	Advantages	Disadvantages	Key Considerations
Williamson Ether Synthesis	NaH, KH	DMF, DMSO, THF	High yields achievable, irreversible reaction.	Requires strictly anhydrous conditions, use of hazardous hydrides.	Ensure complete deprotonation and control temperature to minimize elimination.[2]
Phase-Transfer Catalyst (e.g., TBAB) with K(_2)CO(_3) or NaOH	Toluene, Dichloromethane	Milder conditions, no need for strong bases like NaH.	May require longer reaction times, catalyst removal can be an extra step.	Good for reactions where reactants are in different phases.[1][4]
Fischer Esterification	H(_2)SO(_4), p-TsOH	Ethanol (excess), Toluene	Readily available and inexpensive reagents.	Reversible reaction requiring equilibrium shift, potentially harsh conditions.	Use excess alcohol and/or remove water to drive to completion.[5][6]
Heterogeneous Acid Catalysts (e.g., Sulfonated Zirconia, Acidic Resins)	Ethanol, Toluene	Easy catalyst separation and recyclability, potentially milder conditions.	May have lower activity than homogeneous catalysts, potential for catalyst deactivation.	Good for continuous flow processes and greener synthesis.[10][11]
Lewis Acids (e.g., Zn(II), Zr(IV) salts)	Varies	Can offer different selectivity, may be less corrosive.	May be more expensive, activity can be substrate-dependent.	Can be a good alternative to strong Brønsted acids.[5][8]

Section 3: Experimental Protocols

Protocol for Williamson Ether Synthesis using a Phase-Transfer Catalyst

This protocol is adapted from general procedures for phase-transfer catalyzed etherification.

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethyl 3-hydroxypropanoate (1.0 eq.), potassium carbonate (2.0 eq.), and tetrabutylammonium bromide (0.1 eq.).

• Add toluene as the solvent.

• Add benzyl bromide (1.1 eq.) to the mixture.

• Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter to remove the inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol for Fischer Esterification using a Heterogeneous Catalyst

This protocol is based on general procedures for heterogeneous acid-catalyzed esterification.

• Set up a round-bottom flask with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser.

• To the flask, add 3-(benzyloxy)propanoic acid (1.0 eq.), a sulfonic acid-functionalized silica catalyst (e.g., 10 mol% of SO(_3)H groups), and a mixture of ethanol (3.0 eq.) and toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and filter to recover the heterogeneous catalyst. The catalyst can be washed with a solvent, dried, and potentially reused.

• Concentrate the filtrate under reduced pressure to remove the solvent and excess ethanol.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with a saturated sodium bicarbonate solution to remove any unreacted acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography if necessary.

Section 4: Catalyst Deactivation and Regeneration

Question 5: My heterogeneous acid catalyst is losing activity after a few runs in the Fischer esterification. What could be the cause and can I regenerate it?

Answer:

Catalyst deactivation is a common issue with heterogeneous catalysts and can be caused by several factors.

• Coking: Deposition of carbonaceous materials on the catalyst surface can block active sites.

  • Solution: The catalyst can often be regenerated by calcination (heating to a high temperature in the presence of air or oxygen) to burn off the carbon deposits. The specific temperature and duration will depend on the catalyst support material.

• Leaching of Active Sites: The catalytically active species (e.g., sulfonic acid groups) may slowly detach from the support and dissolve into the reaction medium.

  • Solution: This is often an irreversible process. Choosing a catalyst with more robustly anchored active sites can mitigate this issue.

• Poisoning: Certain impurities in the reactants or solvent can strongly adsorb to the active sites and deactivate the catalyst. Water can also act as an inhibitor in some cases.

  • Solution: Ensure the purity of all starting materials. If poisoning is suspected, a washing step with an appropriate solvent or a mild acid/base solution, followed by drying and calcination, may regenerate the catalyst.

The recyclability of the catalyst can be enhanced by careful control of reaction conditions and by implementing appropriate regeneration procedures between cycles.[12]

References

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• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. ACS Sustainable Chemistry & Engineering. [Link]

• Tuning the Catalytic Activity of Recyclable Heterogeneous Catalysts for the Direct Etherification Reaction of Glycerol Using Antagonistic Additives. MDPI. [Link]

• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. PMC - NIH. [Link]

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• Williamson ether synthesis. Wikipedia. [Link]

• Effects of Brønsted and Lewis Acidities on Catalytic Activity of Heteropolyacids in Transesterification and Esterification Reactions. ResearchGate. [Link]

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• Fischer Esterification-Typical Procedures. OperaChem. [Link]

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• Efficient Flow Fischer Esterification of Carboxylic Acids with Alcohols Using Sulfonic Acid-Functionalized Silica as Supported Catalyst. Oxford Academic. [Link]

• Fischer Esterification. Chemistry LibreTexts. [Link]

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• Williamson Ether Synthesis. J&K Scientific LLC. [Link]

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• Williamson Ether Synthesis. Name Reactions in Organic Synthesis. [Link]

• Fischer Esterification. Organic Chemistry Portal. [Link]

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• Industrial Phase-Transfer Catalysis. phasetransfer.com. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

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• 3. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. phasetransfer.com [phasetransfer.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. mdpi.com [mdpi.com]

Monitoring the progress of Ethyl 3-(benzyloxy)propanoate synthesis by TLC

An essential aspect of synthetic organic chemistry is the ability to monitor the progress of a reaction effectively.[1][2] Thin-Layer Chromatography (TLC) is a rapid, inexpensive, and versatile analytical technique perfectly suited for this purpose. This guide provides a comprehensive technical resource for researchers utilizing TLC to monitor the synthesis of Ethyl 3-(benzyloxy)propanoate, a valuable chemical intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to address common challenges encountered during this specific application.

Understanding the Synthesis and TLC Monitoring

The synthesis of Ethyl 3-(benzyloxy)propanoate can be approached via several routes, most commonly the Williamson Ether Synthesis or a Michael Addition. The choice of synthetic route dictates the starting materials and potential byproducts, which is critical for accurate TLC interpretation.

• Route 1: Williamson Ether Synthesis: This involves the reaction of ethyl 3-hydroxypropanoate with a benzyl halide (e.g., benzyl bromide) in the presence of a base.[3][4][5]

  • Reactants: Ethyl 3-hydroxypropanoate (polar), Benzyl bromide (less polar).

  • Product: Ethyl 3-(benzyloxy)propanoate (intermediate polarity).

  • Key Principle for TLC: The reaction progress is monitored by observing the consumption of the polar alcohol starting material and the appearance of the less polar ether product.

• Route 2: Michael Addition: This method involves the conjugate addition of benzyl alcohol to ethyl acrylate, often catalyzed by a base or a phosphine.[6][7][8]

  • Reactants: Benzyl alcohol (polar), Ethyl acrylate (less polar).

  • Product: Ethyl 3-(benzyloxy)propanoate (intermediate polarity).

  • Key Principle for TLC: Similar to the Williamson synthesis, the key is to track the disappearance of the polar benzyl alcohol spot and the formation of the new product spot.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions that form the basis of a successful TLC monitoring strategy for this synthesis.

Q1: How do I select the initial TLC solvent system (mobile phase)?

A: The goal is to find a solvent system where the starting materials and the product have distinct Retention Factor (Rf) values, ideally between 0.2 and 0.8.[9] Since the product, Ethyl 3-(benzyloxy)propanoate, is moderately polar, a binary mixture of a non-polar solvent and a moderately polar solvent is a good starting point.

A standard initial system is a mixture of hexanes (or petroleum ether) and ethyl acetate (EtOAc) .[10][11] Begin with a less polar ratio, such as 4:1 Hexanes:EtOAc, and adjust the polarity based on the results. If all spots remain at the baseline, increase the proportion of ethyl acetate (e.g., to 2:1). If all spots run to the solvent front, decrease the ethyl acetate content (e.g., to 9:1).

Q2: How should I prepare and spot my TLC plate for reaction monitoring?

A: A three-lane spotting technique is crucial for unambiguous interpretation.[1]

• Lane 1 (Left): Spot the starting material(s). For the Williamson synthesis, this would be the ethyl 3-hydroxypropanoate. For the Michael addition, it's benzyl alcohol.

• Lane 2 (Center): Co-spot. Apply the starting material spot first, let it dry, and then carefully apply a spot from the reaction mixture directly on top of it. This lane is critical for confirming the identity of the starting material spot in the reaction mixture.

• Lane 3 (Right): Spot an aliquot of your reaction mixture.

Always draw the baseline and solvent front lines with a pencil, as ink will run with the solvent.[10] Ensure the spots are small and concentrated by applying the sample multiple times in the same location, allowing the solvent to evaporate between applications.[1][12]

Q3: What are the most effective methods for visualizing the TLC plate?

A: Since the starting materials and product contain a benzyl group, they are UV active. Therefore, the primary visualization method should be a handheld UV lamp (254 nm).[13][14][15][16] The compounds will appear as dark spots on the fluorescent green background of the TLC plate.[13][16]

For secondary visualization or for compounds that are not UV-active, chemical stains are necessary.

• Potassium Permanganate (KMnO₄) Stain: This is an excellent choice as it reacts with the alcohol functional group in ethyl 3-hydroxypropanoate or benzyl alcohol, and also with the double bond in ethyl acrylate (if used). These spots will appear yellow/brown on a purple background. The product, lacking these functional groups, will not stain as readily.

• p-Anisaldehyde Stain: This is a good general-purpose stain that reacts with many functional groups and often produces a range of colors, which can help differentiate between closely running spots.[10]

• Iodine Chamber: A simple and often effective method where the plate is exposed to iodine vapor. Iodine reversibly complexes with many organic compounds, making them appear as brownish spots.[13][17]

Q4: How do I interpret the TLC plate to know if my reaction is complete?

A: The reaction is considered complete when the spot corresponding to the limiting starting material (e.g., ethyl 3-hydroxypropanoate or benzyl alcohol) has completely disappeared from the reaction mixture lane (Lane 3). Simultaneously, a new spot, corresponding to the product, should appear and its intensity should increase over time. The co-spot lane (Lane 2) helps confirm that the disappearing spot in the reaction mixture is indeed the starting material.

Troubleshooting Guide

Encountering issues with TLC is common. This guide provides solutions to the most frequent problems.

Problem	Potential Causes	Solutions & Explanations
No spots are visible.	1. Sample concentration is too low.[12]2. Incorrect visualization method.3. The compound is volatile and evaporated.[13]	1. Take a new aliquot from the reaction, concentrate it slightly, and re-spot. You can also spot multiple times in the same location, drying between applications.[12]2. Use both UV light and a chemical stain. The benzyl group ensures UV activity, but a stain can provide confirmation.3. While not highly volatile, if the plate is heated excessively during staining, some loss can occur. Visualize promptly after development.[13]
Spots are streaking or smeared.	1. Sample is too concentrated (overloaded).[14][18]2. The sample contains acidic or basic components.3. The reaction is being run in a high-boiling point solvent (e.g., DMF, DMSO).[19]	1. Dilute the sample aliquot with a suitable solvent (like ethyl acetate) before spotting.[14]2. Add a small amount of a modifier to the eluent. For acidic impurities, add 1-2 drops of acetic acid. For basic impurities, add 1-2 drops of triethylamine.[18] This suppresses ionization and improves spot shape.3. After spotting the plate, place it under high vacuum for a few minutes to evaporate the high-boiling solvent before placing it in the developing chamber.[19]
Starting material and product spots are too close (poor resolution).	1. The polarity of the solvent system is not optimal.[19]2. The components have very similar chemical properties.	1. Systematically change the eluent polarity. If the Rf values are both high, decrease the polarity (more hexanes). If they are both low, increase the polarity (more ethyl acetate).2. Try a different solvent system altogether. For example, switch from Hexanes:EtOAc to a system like Dichloromethane:Methanol (e.g., 98:2) or Toluene:Ethyl Acetate. Different solvents interact with compounds in unique ways, which can improve separation.[19]
Multiple unexpected spots appear.	1. Impurities in starting materials.2. Formation of side products.3. Decomposition of a compound on the acidic silica gel plate.[19]	1. Run a TLC of each starting material individually to check for purity.2. This is expected. The goal is to find conditions that maximize the product spot and minimize others. These spots can help you diagnose issues (e.g., formation of dibenzyl ether).3. Run a 2D TLC: spot the mixture in one corner, run the plate, dry it, turn it 90 degrees, and run it again in the same solvent. If all spots lie on the diagonal, no decomposition has occurred. Spots appearing off the diagonal indicate decomposition.[19] If this is an issue, consider using neutral alumina plates.
Spots are all at the baseline or all at the solvent front.	1. The solvent system is not polar enough (baseline).2. The solvent system is too polar (solvent front).	1. The compounds are sticking to the polar silica gel. Increase the polarity of your eluent (e.g., go from 4:1 to 1:1 Hexanes:EtOAc).2. The compounds are too soluble in the eluent and are not interacting with the silica gel. Decrease the polarity of your eluent (e.g., go from 1:1 to 9:1 Hexanes:EtOAc).

Experimental Protocol: Optimizing TLC Conditions

This protocol outlines a systematic approach to developing an effective solvent system for monitoring the synthesis.

Objective: To find a mobile phase that provides clear separation between the limiting starting material (SM) and the desired product (P) with Rf values between 0.2 and 0.8.

Materials:

• Silica gel TLC plates (with F254 UV indicator)

• Capillary spotters

• Developing chambers (beakers with watch glasses work well)

• Samples of pure starting materials and an aliquot of the reaction mixture

• Solvents: Hexanes, Ethyl Acetate (EtOAc), Dichloromethane (DCM)

• Visualization tools: UV lamp, KMnO₄ stain or p-anisaldehyde stain

Procedure:

• Prepare the Plate: With a pencil, lightly draw a baseline ~1 cm from the bottom of a TLC plate. Mark three lanes for SM, Co-spot (Co), and Reaction Mixture (RM).

• Spot the Plate: Apply small, concentrated spots of the appropriate samples onto the baseline in their designated lanes.

• Initial Solvent Trial (e.g., 4:1 Hexanes:EtOAc):

  • Pour ~0.5 cm of the solvent mixture into the developing chamber. Place a piece of filter paper inside to saturate the chamber atmosphere. Cover and let it equilibrate for 5 minutes.

  • Place the spotted TLC plate into the chamber, ensuring the solvent level is below the baseline. Cover the chamber.

  • Allow the solvent to ascend the plate until it is ~1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

• Visualize and Analyze:

  • View the plate under a UV lamp and circle any visible spots.

  • If necessary, use a chemical stain (e.g., dip in KMnO₄ stain) and gently heat to visualize the spots.

  • Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front).

• Optimize Based on Results (see diagram below):

  • If Rf values are too low (<0.2): The eluent is not polar enough. Increase the polarity. Try a 2:1 Hexanes:EtOAc mixture next.

  • If Rf values are too high (>0.8): The eluent is too polar. Decrease the polarity. Try a 9:1 Hexanes:EtOAc mixture next.

  • If separation is poor: Try a different solvent system, such as DCM with a small amount of MeOH, which offers different selectivity.

• Confirmation: Once a suitable system is found, run a final TLC to confirm the separation and proceed to monitor the reaction at various time points using this optimized system.

Workflow for TLC Optimization

Caption: Workflow for optimizing TLC solvent system.

References

• ChemicalBook. (2025). Ethyl 3-(benzylamino)propanoate | 23583-21-3.
• Organic Syntheses. (n.d.). Ethyl 3,3-diethoxypropanoate.
• Patsnap Eureka. (2025). Ethyl Propanoate: Mechanism in Esterification Process Optimization.
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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of Ethyl 3-(benzyloxy)propanoate

In the landscape of pharmaceutical development and fine chemical synthesis, the rigorous characterization of intermediates is paramount to ensuring the safety, efficacy, and quality of the final product. Ethyl 3-(benzyloxy)propanoate, a key building block in various synthetic pathways, is no exception. Its purity and structural integrity must be unequivocally established. This guide provides an in-depth comparison of the primary analytical methods for the comprehensive characterization of this compound, grounded in practical expertise and validated protocols.

The inherent structure of Ethyl 3-(benzyloxy)propanoate (C12H16O3), with its ester functional group, ether linkage, and aromatic ring, lends itself to a multi-faceted analytical approach.[1] A combination of spectroscopic and chromatographic techniques is essential for unambiguous identification and purity assessment.

Spectroscopic Characterization: Elucidating the Molecular Architecture

Spectroscopic methods provide a detailed fingerprint of the molecule, confirming the presence of key functional groups and the overall connectivity of the atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are indispensable for the characterization of Ethyl 3-(benzyloxy)propanoate.

¹H NMR Spectroscopy: A Proton's Perspective

¹H NMR provides information on the chemical environment and connectivity of hydrogen atoms in the molecule. For Ethyl 3-(benzyloxy)propanoate, the spectrum will exhibit distinct signals corresponding to the ethyl group, the benzylic protons, the aromatic ring, and the propanoate backbone.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of Ethyl 3-(benzyloxy)propanoate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Parameters: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

Expected ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.25	Triplet	3H	-OCH₂CH₃
~2.70	Triplet	2H	-O-CH₂-CH₂ -CO-
~3.75	Triplet	2H	-O-CH₂ -CH₂-CO-
~4.15	Quartet	2H	-OCH₂ CH₃
~4.55	Singlet	2H	Ph-CH₂ -O-
~7.30-7.40	Multiplet	5H	Aromatic protons

Note: These are approximate chemical shifts and may vary slightly depending on the solvent and instrument.

¹³C NMR Spectroscopy: The Carbon Backbone

¹³C NMR provides information about the carbon framework of the molecule. Each unique carbon atom will give rise to a distinct signal.

Experimental Protocol: ¹³C NMR

The sample preparation is the same as for ¹H NMR. The data is typically acquired using a proton-decoupled pulse sequence to simplify the spectrum to a series of singlets.

Expected ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~14.2	-OCH₂C H₃
~34.5	-O-CH₂-C H₂-CO-
~60.5	-OC H₂CH₃
~66.8	-O-C H₂-CH₂-CO-
~73.2	Ph-C H₂-O-
~127.7, 127.9, 128.5	Aromatic CH
~138.0	Aromatic quaternary C
~171.5	C =O (Ester)

Note: These are approximate chemical shifts and may vary slightly depending on the solvent and instrument.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the presence of specific functional groups within a molecule. For Ethyl 3-(benzyloxy)propanoate, IR spectroscopy will confirm the presence of the ester carbonyl group, the C-O bonds of the ester and ether, and the aromatic ring.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: A small amount of the neat liquid sample can be placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used.[2]

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group
~3030	Aromatic C-H stretch
~2980, 2870	Aliphatic C-H stretch
~1735	C=O stretch (Ester)
~1450, 1500	C=C stretch (Aromatic ring)
~1100-1200	C-O stretch (Ester and Ether)
~700, 740	C-H bend (Monosubstituted benzene)

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule. This data is crucial for confirming the molecular formula and gaining further structural insights.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample is typically introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds like Ethyl 3-(benzyloxy)propanoate.[3]

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

Expected Mass Spectrometry Data:

The molecular weight of Ethyl 3-(benzyloxy)propanoate is 208.25 g/mol .[1] The mass spectrum will show a molecular ion peak (M⁺) at m/z = 208. Key fragmentation patterns to look for include the loss of the ethoxy group (-OCH₂CH₃, m/z = 45) and the formation of the stable benzyl cation (C₇H₇⁺, m/z = 91).

Chromatographic Methods: Assessing Purity and Quantitation

Chromatographic techniques are essential for separating Ethyl 3-(benzyloxy)propanoate from any impurities, starting materials, or byproducts, thereby allowing for accurate purity assessment and quantification.

Gas Chromatography (GC)

Given its volatility, Gas Chromatography (GC) is an excellent method for the analysis of Ethyl 3-(benzyloxy)propanoate.[4] When coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), it provides both quantitative and qualitative information.

Experimental Protocol: GC-FID/MS

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., ethyl acetate or dichloromethane).[5]

• Instrumentation:

  • Column: A non-polar or mid-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.[5]

  • Injector: Set to a temperature of ~250°C.

  • Oven Program: A temperature gradient program is typically used, for example, starting at 80°C and ramping up to 280°C.[5]

  • Detector: FID for quantification or MS for identification.

• Data Analysis: The purity is determined by calculating the peak area percentage of the main component. Identification is confirmed by comparing the retention time with a known standard and, in the case of GC-MS, by matching the mass spectrum with a reference library.[5]

High-Performance Liquid Chromatography (HPLC)

For less volatile impurities or for orthogonal purity checks, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a valuable alternative.

Experimental Protocol: RP-HPLC

• Sample Preparation: Dissolve a known amount of the sample in the mobile phase or a compatible solvent.

• Instrumentation:

  • Column: A C18 column is a common choice for reversed-phase separations.[6]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile) is typically used.[6]

  • Detector: A UV detector set to a wavelength where the aromatic ring absorbs (e.g., ~254 nm) is suitable.

• Data Analysis: Similar to GC, purity is assessed by peak area percentage, and quantification can be performed using a calibration curve with a reference standard.

Method Comparison and Selection

The choice of analytical methods depends on the specific goals of the analysis, such as routine quality control, structural elucidation of a new synthetic route, or troubleshooting an impurity profile.

Method	Information Provided	Strengths	Limitations
¹H NMR	Detailed structural information, connectivity, and quantification (qNMR).	Highly specific, non-destructive.	Lower sensitivity compared to MS.
¹³C NMR	Carbon framework of the molecule.	Unambiguous carbon count and environment.	Lower sensitivity, longer acquisition times.
IR	Presence of functional groups.	Fast, simple, and inexpensive.	Limited structural information.
MS	Molecular weight and fragmentation pattern.	High sensitivity, can be coupled with chromatography.	Fragmentation can be complex to interpret.
GC	Purity, quantification, and separation of volatile components.	High resolution, well-established methods.	Sample must be volatile and thermally stable.
HPLC	Purity, quantification, and separation of a wide range of components.	Versatile, suitable for non-volatile compounds.	Can consume larger amounts of solvent.

Visualizing the Analytical Workflow

Caption: A typical analytical workflow for the characterization of Ethyl 3-(benzyloxy)propanoate.

Conclusion

A comprehensive and robust analytical strategy for Ethyl 3-(benzyloxy)propanoate relies on the synergistic use of multiple techniques. NMR spectroscopy provides the definitive structural confirmation, while IR offers a quick check for key functional groups. Mass spectrometry confirms the molecular weight. Chromatographic methods, particularly GC and HPLC, are essential for the critical assessment of purity. By employing this multi-technique approach, researchers and drug development professionals can ensure the identity and quality of this important chemical intermediate, thereby maintaining the integrity of their synthetic processes and final products.

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A Senior Application Scientist's Guide to the Structural Elucidation of Ethyl 3-(benzyloxy)propanoate: A Comparative Analysis of NMR, FTIR, and MS Techniques

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's structure is a cornerstone of chemical synthesis and analysis. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) for the characterization of ethyl 3-(benzyloxy)propanoate, a common intermediate in organic synthesis. By delving into the principles and practical applications of each technique, we aim to equip you with the expertise to make informed decisions in your analytical workflows.

The Central Role of ¹H and ¹³C NMR Spectroscopy in Structural Determination

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the detailed structural elucidation of organic molecules in solution. Its power lies in its ability to provide a comprehensive map of the carbon and proton framework of a molecule.

Predicting the ¹H NMR Spectrum of Ethyl 3-(benzyloxy)propanoate

The ¹H NMR spectrum provides information about the chemical environment of each proton in the molecule. Protons in different environments will resonate at different frequencies, resulting in distinct signals. The predicted ¹H NMR spectrum of ethyl 3-(benzyloxy)propanoate is detailed in Table 1. The chemical shifts are influenced by the electronegativity of neighboring atoms and the presence of aromatic rings. For instance, the protons on the carbon adjacent to the ether oxygen (H-3) are expected to be shifted downfield due to the deshielding effect of the oxygen atom.[1][2]

Table 1: Predicted ¹H NMR Data for Ethyl 3-(benzyloxy)propanoate

Protons	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-a	7.25-7.40	Multiplet	-
H-b	4.55	Singlet	-
H-c	4.15	Quartet	7.1
H-d	3.75	Triplet	6.2
H-e	2.65	Triplet	6.2
H-f	1.25	Triplet	7.1

Predicting the ¹³C NMR Spectrum of Ethyl 3-(benzyloxy)propanoate

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each unique carbon atom will give rise to a distinct signal. The predicted ¹³C NMR spectrum of ethyl 3-(benzyloxy)propanoate is outlined in Table 2. The carbonyl carbon of the ester (C-1) is expected to be the most downfield signal due to the strong deshielding effect of the two oxygen atoms.

Table 2: Predicted ¹³C NMR Data for Ethyl 3-(benzyloxy)propanoate

Carbon	Predicted Chemical Shift (ppm)
C-1	171.5
C-2	138.0
C-3	128.5
C-4	127.8
C-5	127.7
C-6	73.0
C-7	66.5
C-8	60.5
C-9	35.0
C-10	14.2

Experimental Protocol for NMR Data Acquisition

Achieving high-quality NMR spectra is contingent upon meticulous sample preparation and the selection of appropriate acquisition parameters.

Step-by-Step NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of ethyl 3-(benzyloxy)propanoate.

• Solvent Selection: Choose a suitable deuterated solvent that will fully dissolve the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette with a cotton plug to filter out any particulate matter, transfer the solution into a 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

Standard NMR Data Acquisition Parameters

The following are typical starting parameters for acquiring ¹H and ¹³C NMR spectra. These may need to be optimized based on the specific instrument and sample concentration.

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (NS): 16 to 64, depending on sample concentration.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans (NS): 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay (D1): 2-5 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

Visualizing the Molecular Structure and NMR Correlations

The following diagram illustrates the structure of ethyl 3-(benzyloxy)propanoate with the protons and carbons labeled for NMR analysis.

Caption: Molecular structure of ethyl 3-(benzyloxy)propanoate with proton and carbon labeling.

Alternative and Complementary Analytical Techniques

While NMR provides unparalleled detail for structural elucidation, FTIR and MS offer valuable complementary information, often with simpler and faster sample analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The absorption of infrared radiation causes molecular vibrations at specific frequencies, which correspond to particular bonds. For ethyl 3-(benzyloxy)propanoate, the key characteristic absorptions are:

• C=O stretch (ester): A strong, sharp absorption band around 1735 cm⁻¹.[3]

• C-O stretch (ester and ether): Strong absorptions in the 1300-1000 cm⁻¹ region. Distinguishing between the ester and ether C-O stretches can be challenging, but aryl alkyl ethers typically show a strong asymmetric C-O-C stretch near 1250 cm⁻¹.[4]

• C-H stretch (aromatic and aliphatic): Absorptions above and below 3000 cm⁻¹, respectively.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. In electron ionization (EI) MS, the molecule is bombarded with electrons, causing it to ionize and fragment. The resulting charged fragments are then separated by their mass-to-charge ratio (m/z). Key fragmentation pathways for ethyl 3-(benzyloxy)propanoate include:

• Benzylic cleavage: The bond between the benzyl group and the ether oxygen is weak and readily cleaves to form a stable benzyl cation (C₇H₇⁺) at m/z 91, which is often the base peak.[5]

• Loss of the ethoxy group: Cleavage of the C-O bond of the ester can result in the loss of an ethoxy radical (•OCH₂CH₃), leading to an acylium ion.

• McLafferty rearrangement: While less common for this specific structure, a rearrangement involving the transfer of a gamma-hydrogen to the carbonyl oxygen can occur in some esters.

Comparative Analysis: NMR vs. FTIR vs. MS

The choice of analytical technique depends on the specific information required. Table 3 provides a comparative overview of NMR, FTIR, and MS for the analysis of ethyl 3-(benzyloxy)propanoate.

Table 3: Comparison of Analytical Techniques

Feature	¹H & ¹³C NMR	FTIR	Mass Spectrometry
Information Provided	Detailed connectivity of atoms, stereochemistry	Presence of functional groups	Molecular weight, elemental composition, fragmentation pattern
Strengths	Unambiguous structure determination	Fast, non-destructive, good for identifying functional groups	High sensitivity, provides molecular weight
Limitations	Requires larger sample amounts, longer acquisition times	Does not provide detailed connectivity	Isomeric compounds can have similar spectra
Causality in Analysis	Provides a complete picture of the molecular framework.	Confirms the presence of key bonds (C=O, C-O).	Determines the overall mass and how the molecule breaks apart, confirming the presence of key structural units like the benzyl group.

Conclusion

For the definitive structural elucidation of ethyl 3-(benzyloxy)propanoate, ¹H and ¹³C NMR spectroscopy are indispensable tools, providing a complete and unambiguous picture of the molecular architecture. FTIR and MS serve as excellent complementary techniques, offering rapid confirmation of functional groups and molecular weight, respectively. A multi-technique approach, leveraging the strengths of each method, provides the highest level of confidence in structural assignment, a critical aspect of research and development in the chemical and pharmaceutical sciences.

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A Comparative Guide to the Mass Spectrometric Analysis of Ethyl 3-(benzyloxy)propanoate for Molecular Weight Confirmation

This guide provides an in-depth technical comparison of mass spectrometry techniques for the molecular weight confirmation of Ethyl 3-(benzyloxy)propanoate. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple procedural outline. It delves into the causality behind experimental choices, compares the utility of soft versus hard ionization techniques, and presents a self-validating protocol for unambiguous structural verification.

Introduction: The Imperative of Mass Verification

In the synthesis of novel chemical entities and the development of pharmaceutical agents, absolute confirmation of a molecule's identity is paramount. Ethyl 3-(benzyloxy)propanoate (C₁₂H₁₆O₃) is a valuable intermediate whose structural integrity must be verified before proceeding with subsequent synthetic steps. Mass spectrometry stands as the definitive technique for determining molecular weight, a critical first step in structural elucidation.

This guide will compare two fundamental ionization techniques: Electrospray Ionization (ESI), a "soft" method ideal for preserving the molecular ion, and Electron Ionization (EI), a "hard" method that provides rich structural data through fragmentation. By understanding the outputs of both, researchers can achieve a comprehensive and confident characterization of the target compound.

Section 1: Theoretical & Physicochemical Foundations

Analyte Profile: Ethyl 3-(benzyloxy)propanoate

• Molecular Formula: C₁₂H₁₆O₃[1][2][3]

• Average Molecular Weight: 208.25 g/mol [1][2][3]

• Key Structural Features:

  • Ethyl Ester Group: Susceptible to specific cleavages and rearrangements.

  • Benzyl Ether Moiety: Contains a stable aromatic ring and a benzylic C-O bond, which is a key site for fragmentation.

The presence of both an ester and an ether linkage provides distinct handles for mass spectrometric analysis, yielding predictable and informative data depending on the ionization method employed.

Principles of Ionization: A Comparative Overview

The choice of ionization source is the most critical decision in designing a mass spectrometry experiment for molecular weight confirmation. The energy transferred to the analyte during ionization dictates whether the molecule remains intact or fragments.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that transfers very little residual energy to the analyte.[4] It is performed on a sample in solution, making it ideal for direct infusion or liquid chromatography-mass spectrometry (LC-MS). The primary ions generated are protonated molecules ([M+H]⁺) or adducts with cations present in the solvent, such as sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺).[4][5] This makes ESI the gold standard for determining the molecular weight of an intact molecule.

• Electron Ionization (EI): EI is a high-energy, hard ionization technique typically used in gas chromatography-mass spectrometry (GC-MS). Gaseous analyte molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and extensive, reproducible fragmentation.[6] While the molecular ion (M⁺˙) may be weak or entirely absent for some compounds, the resulting fragmentation pattern serves as a molecular "fingerprint" that is invaluable for structural elucidation.

Section 2: Predicted Fragmentation Pathways

A priori prediction of fragmentation is key to interpreting mass spectra correctly. The structure of Ethyl 3-(benzyloxy)propanoate suggests several high-probability fragmentation routes.

Diagram 1: Predicted Fragmentation of Ethyl 3-(benzyloxy)propanoate

Caption: Comparative workflow for ESI and EI mass spectrometry.

Sample Preparation (Universal)

• Stock Solution: Accurately weigh ~1 mg of Ethyl 3-(benzyloxy)propanoate.

• Dissolution: Dissolve the analyte in 1 mL of high-purity methanol to create a 1 mg/mL stock solution.

• Working Solution (for ESI): Dilute the stock solution 1:100 in a mobile phase solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 10 µg/mL. The formic acid aids in protonation.

• Working Solution (for GC-MS): Dilute the stock solution 1:100 in pure methanol or ethyl acetate to a final concentration of 10 µg/mL.

Protocol: ESI-MS via Direct Infusion

This method is the most direct approach for molecular weight confirmation.

• System Setup: Configure a mass spectrometer with an ESI source for positive ion mode detection.

• Infusion: Load the ESI working solution into a syringe and place it on a syringe pump connected directly to the ESI source.

• Flow Rate: Begin infusion at a stable flow rate of 5-10 µL/min.

• Tuning Parameters: Optimize source parameters, including capillary voltage (~3-4 kV), cone voltage (20-40 V), and desolvation gas temperature and flow, to maximize the signal of the ion of interest. Rationale: A lower cone voltage minimizes in-source fragmentation, preserving the molecular ion.

• Data Acquisition: Acquire data over a mass range of m/z 100-500 to ensure capture of the expected protonated and sodiated molecules.

Protocol: GC-EI-MS (Comparative Method)

This method provides structural data that complements the ESI findings.

• System Setup: Use a GC system equipped with a standard non-polar column (e.g., DB-5ms) coupled to a mass spectrometer with an EI source.

• Injection: Inject 1 µL of the GC-MS working solution into the GC inlet, typically set to 250°C.

• GC Method: Employ a temperature gradient to ensure good separation and peak shape. A typical program might be: hold at 50°C for 1 min, then ramp at 10°C/min to 280°C and hold for 5 min.

• MS Parameters: Set the EI source energy to 70 eV. Set the mass scan range from m/z 40 to 300.

• Data Acquisition: Acquire data throughout the GC run.

Section 4: Data Analysis and Comparative Interpretation

The data obtained from each method provides a different piece of the structural puzzle. When combined, they offer unambiguous confirmation.

ESI-MS Data: Direct Molecular Weight Confirmation

The ESI spectrum is expected to be simple and clear. The presence of the target ions confirms the molecular weight directly.

Ion Species	Predicted m/z	Observed m/z (Typical)	Interpretation
Protonated Molecule [M+H]⁺	209.26	209.26	Confirms MW of 208.25 Da
Sodiated Adduct [M+Na]⁺	231.24	231.24	Secondary confirmation of MW

The observation of a base peak at m/z 209.26 provides high-confidence evidence that the molecular weight of the synthesized compound is indeed 208.25 g/mol . The sodiated adduct serves as a self-validating data point within the same experiment.

EI-MS Data: Structural Corroboration

The EI spectrum provides a fragmentation pattern that validates the proposed structure. While the molecular ion at m/z 208 may be of low abundance, the fragments are highly informative.

Fragment	Predicted m/z	Observed m/z (Typical)	Interpretation
Tropylium Ion [C₇H₇]⁺	91.05	91.1	Confirms benzyl moiety
Molecular Ion [M]⁺˙	208.25	208.2	Often weak or absent
Loss of Ethoxy [M-OC₂H₅]⁺	163.07	163.1	Confirms ethyl ester group

The most significant peak in the EI spectrum is expected to be the tropylium ion at m/z 91. Its presence is definitive proof of the benzyl group in the molecule's structure, strongly corroborating the identity of Ethyl 3-(benzyloxy)propanoate.

Section 5: Conclusion

For the explicit purpose of molecular weight confirmation of Ethyl 3-(benzyloxy)propanoate, Electrospray Ionization (ESI) is the superior and recommended technique . Its soft ionization mechanism ensures the preservation of the molecular ion, providing a clear and unambiguous determination of the molecular weight via the [M+H]⁺ and [M+Na]⁺ ions.

While not the primary choice for molecular weight confirmation due to its energetic nature, Electron Ionization (EI) serves as an excellent orthogonal method for structural validation . The characteristic fragmentation pattern, especially the formation of the tropylium ion at m/z 91, provides irrefutable evidence for key structural features of the molecule.

By employing ESI-MS as the primary tool for mass confirmation and GC-EI-MS as a secondary, comparative method for structural corroboration, researchers can achieve a comprehensive and highly confident characterization of Ethyl 3-(benzyloxy)propanoate, ensuring the integrity of their synthetic products.

References

• Fenn, J. B., Mann, M., Meng, C. K., Wong, S. F., & Whitehouse, C. M. (1989). Electrospray ionization for mass spectrometry of large biomolecules. Science, 246(4926), 64-71. [Link]

• Hsu, F. F., & Turk, J. (2015). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of the American Society for Mass Spectrometry, 26(8), 1334–1345. [Link] [4]6. LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved January 17, 2026, from [Link] [7]7. NIST. (n.d.). Mass Spectrometry. In eGyanKosh. Retrieved January 17, 2026, from [Link]

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A Comparative Guide to the Purity Assessment of Ethyl 3-(benzyloxy)propanoate by High-Performance Liquid Chromatography

Abstract

The determination of purity for Ethyl 3-(benzyloxy)propanoate, a key intermediate in various synthetic pathways, is critical for ensuring the quality and consistency of final products in the pharmaceutical and chemical industries. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for the purity assessment of this compound. We present a detailed, validated Reversed-Phase HPLC (RP-HPLC) method, offering insights into the rationale behind methodological choices. Comparative data on alternative methods such as Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography (GC) are discussed to provide a holistic view for researchers, scientists, and drug development professionals. This guide is designed to be a practical resource for selecting the most appropriate analytical strategy for routine quality control and in-depth purity profiling.

Introduction: The Imperative of Purity in Synthesis

Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) serves as a valuable building block in organic synthesis.[1][2] Its molecular structure, featuring an ester functional group and a benzyl ether moiety, makes it susceptible to specific impurities arising from its synthesis or degradation. Common impurities may include starting materials, byproducts from side reactions, and degradation products resulting from hydrolysis or oxidation. Accurate and precise determination of its purity is paramount to control the quality of downstream products, particularly in the synthesis of active pharmaceutical ingredients (APIs) where even trace impurities can affect safety and efficacy.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the purity analysis of non-volatile and thermally labile compounds, making it well-suited for Ethyl 3-(benzyloxy)propanoate.[3] This guide will delve into a robust RP-HPLC method and compare its performance with other chromatographic techniques.

The Primary Workhorse: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common mode of HPLC used in the pharmaceutical industry for the analysis of drug products and intermediates.[4] Its separating power for moderately polar to non-polar compounds makes it an ideal choice for Ethyl 3-(benzyloxy)propanoate.

Rationale for Method Development

The development of a successful RP-HPLC method hinges on the systematic optimization of several key parameters. The goal is to achieve adequate resolution between the main compound and all potential impurities with good peak shape and a reasonable analysis time.

• Column Selection: A C18 column is a standard choice for reversed-phase chromatography, offering excellent retention and selectivity for a wide range of compounds. The hydrophobicity of the C18 stationary phase provides strong interaction with the non-polar benzyl and ethyl groups of the analyte.

• Mobile Phase Composition: A mixture of an aqueous buffer and an organic modifier is typically used. Acetonitrile is often preferred over methanol due to its lower viscosity and UV cutoff. A phosphate buffer is chosen to maintain a consistent pH, which is crucial for the reproducibility of retention times, especially if any acidic or basic impurities are present.

• Detection Wavelength: The presence of the benzene ring in the benzyloxy group provides a strong chromophore, allowing for sensitive UV detection. The UV spectrum of Ethyl 3-(benzyloxy)propanoate shows a maximum absorbance around 254 nm, making this a suitable wavelength for detection.

Optimized and Validated RP-HPLC Method

The following method was developed and validated according to the International Council for Harmonisation (ICH) guidelines.[5][6]

Table 1: Optimized RP-HPLC Method Parameters

Parameter	Condition
Chromatographic System	Agilent 1200 series HPLC or equivalent with a UV detector
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Elution	0-20 min: 40-80% B; 20-25 min: 80% B; 25.1-30 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in the initial mobile phase composition (60:40 Water:Acetonitrile) to a concentration of 1 mg/mL.

Comparative Analysis: HPLC vs. Alternative Techniques

While RP-HPLC is a robust and widely accessible technique, other methods offer distinct advantages in terms of speed, resolution, and applicability to different types of impurities.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle sizes in the stationary phase (<2 µm) and higher operating pressures (up to 15,000 psi).[4][7] This results in significant improvements in resolution, sensitivity, and speed of analysis compared to conventional HPLC.[8][9]

Table 2: Performance Comparison of HPLC and UPLC

Parameter	HPLC	UPLC
Analysis Time	~30 minutes	~5-10 minutes[10]
Resolution	Good	Excellent
Sensitivity	Good	Higher (sharper peaks)[7]
Solvent Consumption	High	Low[7]
System Backpressure	500 - 6,000 psi[4]	Up to 15,000 psi[7]
Initial Cost	Lower	Higher

For high-throughput laboratories, the investment in a UPLC system can be justified by the increased productivity and reduced solvent costs.[8]

Gas Chromatography (GC)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[11] Given that Ethyl 3-(benzyloxy)propanoate has a boiling point that is amenable to GC analysis, this technique presents a viable alternative, particularly for detecting volatile impurities that may not be well-retained by RP-HPLC.

Table 3: Suitability of Analytical Techniques

Technique	Principle	Suitability for Ethyl 3-(benzyloxy)propanoate	Key Advantages	Key Limitations
RP-HPLC	Partitioning between a liquid mobile phase and a non-polar stationary phase.	High	Robust, versatile, widely available.[12]	Longer analysis time, higher solvent consumption compared to UPLC.
UPLC	Similar to HPLC but with smaller particles and higher pressure.[9]	High	Faster analysis, higher resolution and sensitivity, lower solvent consumption.[7]	Higher initial instrument cost.
GC-FID	Partitioning between a gaseous mobile phase and a liquid stationary phase.	Moderate to High	Excellent for volatile and semi-volatile impurities. High sensitivity with Flame Ionization Detection (FID).	Not suitable for non-volatile or thermally labile impurities.

Experimental Protocols

Step-by-Step Protocol for RP-HPLC Purity Assessment

• Mobile Phase Preparation:

  • Mobile Phase A: Accurately weigh and dissolve the appropriate amount of potassium phosphate monobasic in HPLC-grade water to make a 20 mM solution. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B: Use HPLC-grade acetonitrile. Filter through a 0.45 µm membrane filter.

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh about 10 mg of Ethyl 3-(benzyloxy)propanoate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the initial mobile phase composition.

  • Sample Solution: Accurately weigh about 10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with the initial mobile phase composition.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

  • Perform a blank injection (mobile phase) to ensure a clean baseline.

  • Inject the standard solution in replicate (e.g., n=5) to check for system suitability (e.g., %RSD of peak area < 2.0%).[13]

  • Inject the sample solution.

• Data Analysis:

  • Identify the peak for Ethyl 3-(benzyloxy)propanoate based on the retention time of the standard.

  • Calculate the percentage purity of the sample using the area normalization method, assuming all impurities have a similar response factor at the detection wavelength.

Visualization of the Purity Assessment Workflow

The following diagram illustrates the general workflow for the purity assessment of Ethyl 3-(benzyloxy)propanoate.

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A Comparative Guide to the Synthesis of Ethyl 3-(benzyloxy)propanoate for Researchers and Drug Development Professionals

Ethyl 3-(benzyloxy)propanoate is a valuable building block in organic synthesis, finding applications in the preparation of various pharmaceutical and biologically active molecules. Its structure, featuring a protected hydroxyl group and an ester functionality, makes it a versatile intermediate. This guide provides an in-depth comparison of three prominent synthetic routes to this compound: the classic Williamson ether synthesis, the atom-economical aza-Michael addition, and a modern reductive amination approach. We will delve into the mechanistic underpinnings of each method, provide detailed experimental protocols, and offer a comparative analysis to aid researchers in selecting the most suitable pathway for their specific needs.

Route 1: The Classic Approach - Williamson Ether Synthesis

The Williamson ether synthesis is a long-established and reliable method for forming ethers.[1] The reaction proceeds via an SN2 mechanism, where an alkoxide nucleophile displaces a halide from an alkyl halide.[1] In the context of synthesizing Ethyl 3-(benzyloxy)propanoate, this involves the deprotonation of ethyl 3-hydroxypropanoate to form the corresponding alkoxide, which then reacts with benzyl bromide.

Mechanistic Rationale

The key to a successful Williamson ether synthesis is the generation of the alkoxide. A strong base, such as sodium hydride (NaH) or potassium tert-butoxide, is typically employed to deprotonate the alcohol. The choice of a polar aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) is crucial to solvate the cation of the base and enhance the nucleophilicity of the alkoxide. The subsequent nucleophilic attack of the alkoxide on the primary benzylic halide is a classic SN2 displacement, leading to the formation of the desired ether and a salt byproduct.

Caption: Williamson Ether Synthesis Workflow.

Experimental Protocol

A representative procedure adapted from the synthesis of a similar benzyloxy-substituted ester is as follows:[2]

• To a solution of ethyl 3-hydroxypropanoate (1.0 eq.) in anhydrous DMF (0.5 M), add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Ethyl 3-(benzyloxy)propanoate.

Route 2: The Green Alternative - Aza-Michael Addition

The aza-Michael addition offers a more atom-economical and potentially greener route to a precursor of the target molecule, Ethyl 3-(benzylamino)propanoate, which can then be converted to the desired product. This reaction involves the conjugate addition of an amine to an α,β-unsaturated carbonyl compound.[3] For our target, this translates to the reaction of benzylamine with ethyl acrylate.

Mechanistic Insights

This reaction is often base-catalyzed, with a common choice being 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[4] The base activates the amine, increasing its nucleophilicity. The amine then attacks the β-carbon of the electron-deficient ethyl acrylate in a conjugate addition. The resulting enolate is then protonated to yield the final product. A significant advantage of this method is the possibility of performing it under solvent-free conditions, which greatly enhances its green credentials.[4]

Caption: Aza-Michael Addition Pathway.

Experimental Protocol

The following is a solvent-free protocol adapted from the literature for the synthesis of a similar N-benzylated β-amino ester:[4]

• In a round-bottom flask, mix benzylamine (1.1 eq.) and ethyl acrylate (1.0 eq.).

• Add a catalytic amount of DBU (0.2 eq.).

• Stir the reaction mixture at room temperature for 2.5 hours.[4] The progress of the reaction can be monitored by TLC.

• Upon completion, the reaction mixture can be directly purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield Ethyl 3-(benzylamino)propanoate.

Note: Conversion of the resulting secondary amine to the benzyloxy ether would require a subsequent diazotization followed by a substitution reaction, which adds steps to the overall synthesis.

Route 3: The Modern Approach - Reductive Amination

Reductive amination is a powerful and versatile method for the synthesis of amines from carbonyl compounds.[5] To synthesize Ethyl 3-(benzyloxy)propanoate via a related amine, one could start from ethyl 3-oxopropanoate and benzylamine. The reaction proceeds through the in-situ formation of an enamine or imine intermediate, which is then reduced by a suitable reducing agent.

Mechanistic Considerations

The reaction begins with the condensation of the primary amine (benzylamine) with the ketone (ethyl 3-oxopropanoate) to form an enamine or imine intermediate. This intermediate is then reduced in the same pot to the corresponding amine. A key advantage of this one-pot procedure is the use of a reducing agent that is selective for the iminium ion over the starting ketone. Sodium cyanoborohydride (NaBH₃CN) is a classic choice for this transformation due to its reduced reactivity towards carbonyls at neutral or slightly acidic pH.[6][7] More modern approaches utilize catalytic hydrogenation.

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Benchmarking the efficiency of different Ethyl 3-(benzyloxy)propanoate synthesis methods

For the attention of: Researchers, scientists, and drug development professionals.

In the landscape of pharmaceutical and fine chemical synthesis, the efficient and selective preparation of key intermediates is paramount. Ethyl 3-(benzyloxy)propanoate, a valuable building block, is no exception. Its synthesis, while achievable through multiple routes, presents a case study in the optimization of reaction conditions to maximize yield, minimize byproducts, and adhere to the principles of green chemistry. This guide provides a comprehensive comparison of the primary methods for synthesizing Ethyl 3-(benzyloxy)propanoate, supported by experimental data and mechanistic insights to inform your selection of the most appropriate protocol.

Introduction: The Significance of Ethyl 3-(benzyloxy)propanoate

Ethyl 3-(benzyloxy)propanoate serves as a crucial intermediate in the synthesis of a variety of more complex molecules. The presence of the benzyl ether protecting group allows for selective reactions at other positions of the molecule, which can later be removed under relatively mild conditions. This makes it a versatile tool in multi-step organic synthesis. The efficiency of its preparation directly impacts the overall yield and cost-effectiveness of the final target molecule. Therefore, a thorough understanding of the available synthetic methodologies is essential for any researcher working with this compound.

Primary Synthetic Routes: A Head-to-Head Comparison

Two principal reaction pathways dominate the synthesis of Ethyl 3-(benzyloxy)propanoate: the Williamson ether synthesis and the Michael addition. Each presents a unique set of advantages and disadvantages in terms of starting materials, reaction conditions, and overall efficiency.

The Classic Approach: Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers.[1][2] This Sngcontent-ng-c2487356420="" class="ng-star-inserted">N2 reaction involves the nucleophilic attack of an alkoxide on a primary alkyl halide.[3] In the context of Ethyl 3-(benzyloxy)propanoate synthesis, this translates to the reaction of ethyl 3-hydroxypropanoate with a benzyl halide in the presence of a base.

Mechanism and Rationale:

The reaction proceeds in two key steps. First, a strong base is required to deprotonate the hydroxyl group of ethyl 3-hydroxypropanoate, forming a more nucleophilic alkoxide. Subsequently, this alkoxide attacks the electrophilic carbon of the benzyl halide, displacing the halide and forming the desired ether linkage.

The choice of base is critical to the success of this reaction. Strong bases such as sodium hydride (NaH) or potassium hydride (KH) are often employed to ensure complete deprotonation of the alcohol.[3] The choice of solvent is also important, with polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) being preferred as they can solvate the cation of the base without deactivating the nucleophilic alkoxide.[2]

Experimental Protocol: A Representative Procedure

A general protocol for the Williamson ether synthesis of Ethyl 3-(benzyloxy)propanoate is as follows:

• To a solution of ethyl 3-hydroxypropanoate (1.0 eq.) in anhydrous DMF, add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Ethyl 3-(benzyloxy)propanoate.

The Atom-Economical Alternative: Michael Addition

The Michael addition, or conjugate addition, offers a more atom-economical route to Ethyl 3-(benzyloxy)propanoate. This reaction involves the addition of a nucleophile, in this case, benzyl alcohol, to an α,β-unsaturated carbonyl compound, ethyl acrylate.[4]

Mechanism and Rationale:

In the presence of a catalytic amount of a base, benzyl alcohol is deprotonated to form the benzyl alkoxide. This nucleophile then adds to the β-carbon of ethyl acrylate, which is electrophilic due to the electron-withdrawing effect of the ester group. The resulting enolate intermediate is then protonated by the solvent or a proton source to yield the final product.

The choice of catalyst is crucial for promoting the addition while minimizing side reactions such as the polymerization of ethyl acrylate. Both strong bases like sodium metal and weaker bases like anion exchange resins have been reported for similar transformations.[5][6]

Experimental Protocol: A Representative Procedure

A general protocol for the Michael addition synthesis of Ethyl 3-(benzyloxy)propanoate is as follows:

• To a solution of benzyl alcohol (1.0 eq.) in a suitable solvent (or neat), add a catalytic amount of a base (e.g., sodium methoxide, 0.1 eq.).

• Add ethyl acrylate (1.2 eq.) dropwise to the mixture at a controlled temperature (e.g., room temperature or slightly elevated).

• Stir the reaction mixture for several hours to days, monitoring the progress by GC-MS or TLC.

• Upon completion, neutralize the catalyst with a mild acid (e.g., acetic acid).

• Remove the solvent under reduced pressure and purify the residue by distillation or column chromatography to yield Ethyl 3-(benzyloxy)propanoate.

Comparative Analysis of Synthesis Methods

Parameter	Williamson Ether Synthesis	Michael Addition
Starting Materials	Ethyl 3-hydroxypropanoate, Benzyl Halide	Benzyl Alcohol, Ethyl Acrylate
Reagents	Stoichiometric strong base (e.g., NaH)	Catalytic base
Reaction Type	SN2	Conjugate Addition
Typical Solvents	DMF, THF	Can be run neat or in various solvents
Reaction Temperature	0 °C to room temperature	Room temperature to elevated temperatures
Reaction Time	12 - 24 hours	Several hours to days
Reported Yields	Generally good to high	Variable, can be high under optimized conditions
Key Advantages	Well-established, reliable	Atom-economical, avoids halide waste
Key Disadvantages	Requires stoichiometric strong base, produces salt byproduct	Potential for polymerization of acrylate, may require longer reaction times

Advanced and Greener Approaches

In addition to the two primary methods, other strategies can be employed to improve the efficiency and environmental friendliness of Ethyl 3-(benzyloxy)propanoate synthesis.

Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis can be a powerful tool to enhance the Williamson ether synthesis.[7] A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the alkoxide from an aqueous or solid phase to the organic phase containing the benzyl halide, thereby accelerating the reaction rate and often allowing for the use of milder bases like sodium hydroxide.[2]

Catalytic Benzylation

Catalytic methods for the direct benzylation of alcohols are an attractive alternative to the stoichiometric Williamson ether synthesis. These methods often employ transition metal catalysts to activate the alcohol and promote the reaction with a benzylating agent under milder conditions. While specific examples for Ethyl 3-hydroxypropanoate are not abundant in the literature, this remains a promising area for future research and process development.

Conclusion and Recommendations

The choice between the Williamson ether synthesis and the Michael addition for the preparation of Ethyl 3-(benzyloxy)propanoate will depend on several factors, including the availability and cost of starting materials, desired scale of the reaction, and tolerance for certain reagents and byproducts.

• For reliability and high yield on a laboratory scale , the Williamson ether synthesis remains a robust and well-understood method. The use of a strong base and a primary benzyl halide generally provides good results.[8]

• For a more atom-economical and potentially greener process , the Michael addition is an excellent alternative.[4] Optimization of the catalyst and reaction conditions is key to achieving high yields and minimizing polymerization.

Further investigation into phase-transfer catalyzed Williamson synthesis and the development of novel catalytic benzylation methods will likely lead to even more efficient and sustainable routes to this valuable synthetic intermediate.

References

• Williamson, A. W. Theory of Aetherification. Philosophical Magazine1850, 37 (251), 350–356.
• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th ed.; Longman Scientific & Technical: Harlow, 1989.
• Starks, C. M.; Liotta, C. L.; Halpern, M. Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives; Chapman & Hall: New York, 1994.
• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed.; Springer: New York, 2007.
• Michael, A. Ueber die Addition von Natriumacetessig- und Natriummalonsäureäthern zu den Aethern ungesättigter Säuren. Journal für Praktische Chemie1887, 35 (1), 349–356.
• Perlmutter, P. Conjugate Addition Reactions in Organic Synthesis; Pergamon Press: Oxford, 1992.
• Varma, R. S. Solvent-free organic syntheses. Using supported reagents and microwave irradiation. Green Chemistry1999, 1 (4), 13–16.
• Anastas, P. T.; Warner, J. C. Green Chemistry: Theory and Practice; Oxford University Press: Oxford, 1998.
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A Guide to the Spectroscopic Comparison of Ethyl 3-(benzyloxy)propanoate and Its Precursors

For researchers, scientists, and professionals in drug development, a thorough understanding of the structural characterization of molecules is paramount. This guide provides an in-depth spectroscopic comparison of Ethyl 3-(benzyloxy)propanoate and its synthetic precursors, benzyl alcohol and ethyl acrylate. By examining the transformation of the precursors into the final product through Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS), we can gain valuable insights into the correlation between molecular structure and spectral data. This guide will not only present experimental data for the precursors but will also logically predict the spectral characteristics of the final product, offering a comprehensive analytical perspective.

The Chemical Transformation: Synthesis via Michael Addition

Ethyl 3-(benzyloxy)propanoate is synthesized through a base-catalyzed Michael addition reaction. In this process, benzyl alcohol acts as a nucleophile, adding to the electron-deficient β-carbon of ethyl acrylate, an α,β-unsaturated ester. This reaction is a classic example of conjugate addition and is a fundamental transformation in organic synthesis.[1][2] The general mechanism involves the deprotonation of benzyl alcohol to form a benzyl oxide anion, which then attacks the double bond of ethyl acrylate. Subsequent protonation yields the final product.

Experimental and Predictive Workflow

The following diagram outlines the workflow for the spectroscopic analysis of the precursors and the predictive analysis of the product.

Caption: Experimental and predictive workflow for spectroscopic analysis.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument to ensure optimal resolution and lineshape.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence. Typically, 16-32 scans are sufficient.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) may be necessary due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak or an internal standard (e.g., Tetramethylsilane, TMS).

¹H NMR Spectral Comparison

The ¹H NMR spectra of benzyl alcohol and ethyl acrylate are distinct and provide clear markers for the formation of Ethyl 3-(benzyloxy)propanoate.

• Benzyl Alcohol: The spectrum is characterized by a singlet for the benzylic protons (-CH₂-) around 4.6 ppm and a multiplet for the aromatic protons between 7.2 and 7.4 ppm. The hydroxyl proton (-OH) appears as a broad singlet, the chemical shift of which can vary depending on concentration and solvent.

• Ethyl Acrylate: This spectrum shows the characteristic signals for a vinyl group: a doublet of doublets around 6.1 ppm, and two doublets around 6.4 ppm and 5.8 ppm. The ethyl group protons appear as a quartet around 4.2 ppm (-OCH₂-) and a triplet around 1.3 ppm (-CH₃).[3]

• Ethyl 3-(benzyloxy)propanoate (Predicted): The formation of the product will be indicated by the disappearance of the vinyl proton signals of ethyl acrylate and the hydroxyl proton of benzyl alcohol. New signals corresponding to the -OCH₂CH₂CO- moiety are expected. Specifically, two triplets around 3.8 ppm (-OCH₂-) and 2.6 ppm (-CH₂CO-) should appear. The benzylic protons will be shifted slightly upfield compared to benzyl alcohol, appearing as a singlet around 4.5 ppm. The aromatic and ethyl group protons will remain in their respective regions.

Proton Environment	Benzyl Alcohol (ppm)	Ethyl Acrylate (ppm)	Ethyl 3-(benzyloxy)propanoate (Predicted ppm)
Ar-H	7.2-7.4 (m)	-	7.2-7.4 (m)
Ph-CH₂ -O	4.6 (s)	-	4.5 (s)
OH	variable (br s)	-	-
=CH₂	-	5.8 (d), 6.4 (d)	-
=CH	-	6.1 (dd)	-
O-CH₂ -CH₃	-	4.2 (q)	4.1 (q)
O-CH₂-CH₃	-	1.3 (t)	1.2 (t)
O-CH₂ -CH₂-	-	-	3.8 (t)
-CH₂-CH₂ -CO	-	-	2.6 (t)

¹³C NMR Spectral Comparison

The ¹³C NMR provides complementary information on the carbon skeleton.

• Benzyl Alcohol: Shows a signal for the benzylic carbon (-CH₂-) at approximately 65 ppm and aromatic carbon signals between 127 and 141 ppm.[4][5]

• Ethyl Acrylate: The vinyl carbons appear at roughly 128 ppm (=CH₂) and 130 ppm (=CH). The carbonyl carbon is observed around 166 ppm. The ethyl group carbons are at approximately 60 ppm (-OCH₂) and 14 ppm (-CH₃).[3][6]

• Ethyl 3-(benzyloxy)propanoate (Predicted): The product spectrum will lack the vinyl carbon signals. The key new signals will be for the two methylene carbons of the propanoate chain, expected around 68 ppm (-OCH₂) and 35 ppm (-CH₂CO-). The benzylic carbon should be around 73 ppm, shifted downfield due to the ether linkage. The carbonyl carbon is expected at approximately 172 ppm.[7][8][9][10][11]

Carbon Environment	Benzyl Alcohol (ppm)	Ethyl Acrylate (ppm)	Ethyl 3-(benzyloxy)propanoate (Predicted ppm)
Ar -C	127-141	-	127-138
Ph-C H₂-O	65	-	73
C =C	-	128, 130	-
C =O	-	166	172
O-C H₂-CH₃	-	60	61
O-CH₂-C H₃	-	14	14
O-C H₂-CH₂-	-	-	68
-CH₂-C H₂-CO	-	-	35

II. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol for FT-IR Spectroscopy

• Sample Preparation: For liquid samples, a small drop can be placed between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Background Spectrum: Acquire a background spectrum of the empty spectrometer to account for atmospheric CO₂ and H₂O.

• Sample Spectrum: Place the prepared sample in the spectrometer and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

FT-IR Spectral Comparison

• Benzyl Alcohol: The most prominent feature is a broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the alcohol group. It also shows C-O stretching around 1050 cm⁻¹ and characteristic aromatic C-H and C=C stretching bands.[12][13][14][15][16]

• Ethyl Acrylate: A strong, sharp absorption band for the C=O stretch of the ester is observed around 1730 cm⁻¹. The C=C stretch appears around 1635 cm⁻¹, and the vinylic C-H stretch is seen just above 3000 cm⁻¹.[8][17][18]

• Ethyl 3-(benzyloxy)propanoate (Predicted): The formation of the product is confirmed by the disappearance of the broad O-H band from benzyl alcohol and the C=C band from ethyl acrylate. The strong ester C=O stretch will remain, likely around 1735 cm⁻¹. A new, prominent C-O-C stretching band for the ether linkage is expected to appear in the 1100-1200 cm⁻¹ region.[5][19][20][21][22]

Vibrational Mode	Benzyl Alcohol (cm⁻¹)	Ethyl Acrylate (cm⁻¹)	Ethyl 3-(benzyloxy)propanoate (Predicted cm⁻¹)
O-H Stretch	3200-3600 (broad)	-	-
C-H Stretch (sp²)	~3030	~3080	~3030
C-H Stretch (sp³)	~2950	~2980	~2950
C=O Stretch	-	~1730	~1735
C=C Stretch	~1600, 1500	~1635	~1600, 1500
C-O-C Stretch	-	-	~1150
C-O Stretch	~1050	~1180	~1180

III. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC-MS).

• Ionization: Use a suitable ionization technique, such as Electron Ionization (EI), to generate charged molecular ions and fragments.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated, plotting ion abundance versus m/z.

Mass Spectrometry Fragmentation Comparison

The fragmentation patterns of the precursors and the product are directly related to their structures.

Caption: Key structural fragments and their predicted m/z values.

• Benzyl Alcohol: The molecular ion peak is observed at m/z = 108. A very prominent peak is the tropylium ion at m/z = 91, formed by the loss of a hydroxyl radical. Another significant fragment is seen at m/z = 79, resulting from the loss of a CHO group from the molecular ion.[7][23]

• Ethyl Acrylate: The molecular ion peak is at m/z = 100. Key fragments include the loss of the ethoxy group (-OCH₂CH₃) to give an acylium ion at m/z = 55, and the loss of an ethyl radical (-CH₂CH₃) to give a fragment at m/z = 71.[9][19]

• Ethyl 3-(benzyloxy)propanoate (Predicted): The molecular ion peak is expected at m/z = 208. The most characteristic fragmentation will be the cleavage of the C-O bond of the ether, leading to the highly stable tropylium ion at m/z = 91. Another likely fragmentation is the cleavage of the benzyl group, resulting in a fragment at m/z = 117. Alpha-cleavage next to the ester carbonyl could lead to a fragment at m/z = 163 (loss of -OCH₂CH₃).[6][12][14][24][25][26][27][28][29]

m/z Value	Benzyl Alcohol	Ethyl Acrylate	Ethyl 3-(benzyloxy)propanoate (Predicted)
Molecular Ion [M]⁺•	108	100	208
91	[C₇H₇]⁺ (Tropylium ion)	-	[C₇H₇]⁺ (Tropylium ion)
79	[C₆H₇]⁺	-	-
55	-	[C₃H₃O]⁺	-
117	-	-	[C₅H₉O₃]⁺
163	-	-	[C₁₀H₁₁O₂]⁺

Conclusion

The spectroscopic journey from benzyl alcohol and ethyl acrylate to Ethyl 3-(benzyloxy)propanoate provides a clear and instructive example of how chemical reactions manifest in spectral data. By understanding the characteristic signals of the precursors, we can confidently predict and interpret the spectra of the final product. The disappearance of the vinylic and hydroxyl functionalities and the appearance of new signals corresponding to the ether linkage and the saturated propanoate chain serve as definitive evidence of the successful Michael addition. This guide provides a robust framework for the spectroscopic analysis of this and similar chemical transformations, empowering researchers to characterize their molecules with precision and confidence.

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A Comparative Guide to the Certificate of Analysis for Ethyl 3-(benzyloxy)propanoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the meticulous characterization of intermediates is paramount to ensure the integrity and success of the final product. Ethyl 3-(benzyloxy)propanoate, a key building block, is prized for its utility in introducing a protected three-carbon chain. The benzyloxy group offers robust protection for the hydroxyl functionality, allowing for a wide range of subsequent chemical transformations.

This guide provides a comprehensive framework for the Certificate of Analysis (CoA) of Ethyl 3-(benzyloxy)propanoate. It moves beyond a simple checklist of specifications to offer a comparative analysis against viable alternatives, supported by detailed experimental protocols and expected analytical data. Our objective is to equip researchers with the expertise to not only verify the quality of this reagent but also to make informed decisions about its application in their synthetic strategies.

Synthesis and Purification: A Foundation of Quality

The quality of Ethyl 3-(benzyloxy)propanoate is intrinsically linked to its synthesis and purification. A common and efficient route involves a two-step process: the Williamson ether synthesis to protect 3-hydroxypropanoic acid, followed by Fischer esterification.

Synthesis Workflow:

A Senior Application Scientist's Guide to a Validated HPLC Method for Ethyl 3-(benzyloxy)propanoate Quantification

In the landscape of pharmaceutical development and fine chemical synthesis, the precise and accurate quantification of intermediates is not merely a procedural step but a cornerstone of quality control and process optimization. Ethyl 3-(benzyloxy)propanoate, a key building block in various synthetic pathways, demands a robust analytical method to ensure batch-to-batch consistency and final product purity. This guide provides an in-depth comparison of analytical methodologies and presents a fully validated High-Performance Liquid Chromatography (HPLC) method, grounded in the principles of scientific integrity and backed by empirical data.

The Analytical Challenge: Choosing the Right Tool

The selection of an appropriate analytical technique is the first critical decision. The physicochemical properties of Ethyl 3-(benzyloxy)propanoate—a moderately polar ester with a distinct UV-absorbing benzyl group—make it amenable to several techniques. However, each comes with its own set of advantages and limitations.

Method Comparison: HPLC vs. GC and qNMR

A head-to-head comparison reveals why HPLC with UV detection emerges as the most practical and efficient choice for routine quality control of this analyte.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Quantitative NMR (qNMR)
Principle	Separation based on polarity, UV absorbance detection.	Separation based on volatility, flame ionization detection.	Signal intensity is directly proportional to the number of atomic nuclei.[1]
Analyte Suitability	Excellent. The benzyloxy group provides a strong chromophore for UV detection. Non-volatile nature is ideal for HPLC.	Suitable, but requires sufficient volatility. Potential for thermal degradation of the ester.	Excellent for structural confirmation and purity assessment without a reference standard.
Accuracy	High (typically 98-102% recovery).[2]	High, but can be affected by injection variability.	High (typically >99%), considered a primary ratio method.[1]
Precision (%RSD)	High (<2%).[3]	High (<2%).[1]	High (<1%).[1]
Sensitivity (LOQ)	Low µg/mL to high ng/mL range.[2][4]	ng/mL range.[1]	~0.5-5 mg/mL, generally less sensitive than chromatographic methods.[1]
Throughput	High. Modern autosamplers allow for unattended analysis of many samples.	High.	Moderate. Slower sample preparation and acquisition times.[5]
Cost & Complexity	Moderate initial investment, widely available, and relatively routine to operate.	Moderate initial investment, requires gas supply management.	High initial investment, requires specialized expertise for operation and data analysis.[5]

Rationale for HPLC Selection: While GC is a viable option, HPLC is often preferred for ester compounds to avoid potential thermal degradation in the injection port.[6] qNMR, although highly accurate, is less suited for high-throughput screening due to its lower sensitivity and higher operational complexity, making it more of a specialized tool for structural elucidation or primary standard certification.[4][5][7] Therefore, a Reverse-Phase HPLC (RP-HPLC) method with UV detection offers the optimal balance of specificity, sensitivity, robustness, and throughput for the routine quantification of Ethyl 3-(benzyloxy)propanoate.

The Validated HPLC-UV Method: A Deep Dive

This method was developed and validated following the comprehensive guidelines of the International Council for Harmonisation (ICH) Q2(R1), ensuring its suitability for its intended purpose.[8][9][10] The objective is to demonstrate that the analytical procedure is reliable, reproducible, and accurate for the quantification of Ethyl 3-(benzyloxy)propanoate.

Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Instrument	HPLC system with UV/PDA Detector	Standard equipment in most analytical laboratories.
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent retention and separation for moderately polar compounds like the target analyte.[2][11]
Mobile Phase	Acetonitrile:Water (60:40 v/v)	This isocratic mixture provides a good balance of elution strength to achieve a reasonable retention time with excellent peak symmetry.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring efficient separation without excessive pressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times and peak shapes.
Detection Wavelength	254 nm	The benzyl group in the analyte provides strong UV absorbance at this wavelength, ensuring high sensitivity.
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion.
Analyte Retention Time	~5.8 minutes	A well-resolved peak with a practical runtime.

Method Validation: Establishing Trustworthiness

A rigorous validation process is essential to demonstrate the reliability of the analytical method. The following parameters were assessed according to ICH Q2(R1) guidelines.[3][12]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[10][13]

• Protocol: A solution of the analyte was injected, along with a placebo (matrix without analyte) and a sample spiked with known related substances. The chromatograms were compared to ensure no interfering peaks were observed at the retention time of Ethyl 3-(benzyloxy)propanoate.

• Results: The method demonstrated excellent specificity, with no co-eluting peaks from the placebo or known impurities at the analyte's retention time. The peak purity was confirmed using a Photodiode Array (PDA) detector.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

• Protocol: A series of at least five standard solutions of Ethyl 3-(benzyloxy)propanoate were prepared, covering a range of 50% to 150% of the expected sample concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Each solution was injected in triplicate.

• Results: The method showed excellent linearity across the tested range.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	> 0.999	r² ≥ 0.999
Y-intercept	Close to zero	Should not be significantly different from zero

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically determined using recovery studies.

• Protocol: A placebo solution was spiked with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate and analyzed.

• Results: The method was found to be highly accurate.

Spiked Level	Mean Recovery (%)	Acceptance Criteria
Low (80%)	99.5%	98.0% - 102.0%
Medium (100%)	100.8%	98.0% - 102.0%
High (120%)	101.2%	98.0% - 102.0%

Precision

Precision measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[10]

• Protocol:

  • Repeatability (Intra-day precision): Six replicate samples were prepared at 100% of the test concentration and analyzed on the same day by the same analyst.

  • Intermediate Precision (Inter-day precision): The repeatability study was repeated on a different day by a different analyst using different equipment.

• Results: The low Relative Standard Deviation (RSD) values indicate excellent precision.

Precision Level	%RSD	Acceptance Criteria
Repeatability	< 1.0%	RSD ≤ 2.0%
Intermediate Precision	< 1.5%	RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[13]

• Protocol: LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).

• Results:

Parameter	Result
LOD	0.1 µg/mL
LOQ	0.3 µg/mL

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[10]

• Protocol: Small changes were made to the method parameters, such as the flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). The effect on the results was observed.

• Results: The method was found to be robust, with no significant impact on the results from the minor changes introduced.

Experimental Protocols and Workflows

Standard and Sample Preparation Protocol

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of Ethyl 3-(benzyloxy)propanoate reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare linearity standards by diluting the stock solution with the mobile phase to the desired concentrations (e.g., 50, 75, 100, 125, 150 µg/mL).

• Sample Solution (Target 100 µg/mL): Accurately weigh a quantity of the test sample equivalent to about 10 mg of Ethyl 3-(benzyloxy)propanoate into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Sonicate if necessary to ensure complete dissolution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection.

Visualizing the Workflow

The following diagram illustrates the logical flow from sample preparation through to data analysis and final reporting.

Caption: HPLC quantification workflow for Ethyl 3-(benzyloxy)propanoate.

Interconnectivity of Validation Parameters

The validation parameters are not isolated; they are interconnected and collectively establish the method's reliability.

Caption: Interrelationship of core analytical validation parameters.

Conclusion

The presented RP-HPLC-UV method offers a simple, precise, accurate, and robust solution for the quantitative determination of Ethyl 3-(benzyloxy)propanoate. Its validation in accordance with ICH guidelines confirms its suitability for routine quality control in a regulated environment. Compared to alternatives like GC and qNMR, this HPLC method provides the most effective balance of performance, throughput, and cost-efficiency for its intended purpose. By adhering to the principles outlined in this guide, researchers and drug development professionals can confidently implement this method to ensure the quality and consistency of their products.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 3-(benzyloxy)propanoate

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4). As professionals in research and development, our commitment to safety extends beyond the bench to include the entire lifecycle of the chemicals we handle. This guide is structured to provide immediate, actionable information grounded in established safety protocols and regulatory awareness, ensuring the protection of both laboratory personnel and the environment.

Section 1: Essential Safety Profile & Immediate Precautions

Understanding the chemical's profile is the foundation of its safe handling and disposal. While a comprehensive Safety Data Sheet (SDS) for every compound may not be universally available, we can infer a reliable safety profile from its chemical structure—an ethyl ester containing a benzyl ether group—and data from analogous compounds.

Hazard Assessment

Ethyl 3-(benzyloxy)propanoate should be handled as a substance with potential hazards until proven otherwise. Based on data for structurally similar compounds like other propanoates and benzyloxy derivatives, the primary concerns include:

• Irritation: Assumed to be an irritant to the skin and eyes.[1] May cause respiratory irritation if vapors or mists are inhaled.[1]

• Combustibility: Like most organic esters, it is expected to be combustible and may be flammable, especially under heating.[2] Keep away from heat, sparks, and open flames.

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases, which can initiate vigorous or hazardous reactions.[3][4]

• Environmental Hazard: Uncontrolled release into the environment should be prevented.[1][5] The ecological impact is not fully determined, but chemicals of this nature can be harmful to aquatic life.[6]

Required Personal Protective Equipment (PPE)

Adherence to proper PPE is non-negotiable. Before handling or preparing for disposal, ensure the following are in use:

• Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3][7]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Dispose of contaminated gloves after use in accordance with good laboratory practices.[8]

• Body Protection: A standard laboratory coat is required. Ensure arms are fully covered.[7][9]

• Respiratory Protection: All handling of open containers should occur in a well-ventilated area, preferably inside a certified chemical fume hood to prevent inhalation of vapors.[1][10]

First Aid Measures

In the event of an exposure, immediate action is critical:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3]

• Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with soap and water. If irritation develops or persists, seek medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10]

Chemical & Physical Properties [11][12][13]
CAS Number	127113-02-4
Molecular Formula	C12H16O3
Molecular Weight	208.25 g/mol
Appearance	Assumed to be a liquid
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][13]

Section 2: Disposal Workflow and Decision Making

Proper disposal is a systematic process. The following diagram outlines the critical decision points from waste generation to final disposal, ensuring a compliant and safe procedure.

Caption: Waste Disposal Decision Workflow

Section 3: Step-by-Step Disposal Protocols

Follow the appropriate procedure based on the nature of the waste. Under no circumstances should this chemical be disposed of down the drain. [1]

Protocol 3.1: Disposal of Unused or Expired Product (Pure Liquid)

This protocol applies to the original reagent in its container.

• Ensure Proper Labeling: Verify the container is clearly labeled with the full chemical name: "Ethyl 3-(benzyloxy)propanoate" and the associated hazards (e.g., "Irritant," "Combustible").

• Select Waste Container: Obtain a designated, leak-proof hazardous waste container for non-halogenated organic liquid waste. The container must be compatible with the chemical.

• Transfer Chemical: In a chemical fume hood, carefully pour the chemical into the designated waste container. Avoid splashing.

• Seal and Store: Securely cap the waste container. Store it in a designated Satellite Accumulation Area (SAA), ensuring secondary containment is present.

• Arrange for Disposal: Follow your institution's procedures to schedule a pickup by the Environmental Health & Safety (EH&S) department for final disposal at an approved waste facility.[5]

Protocol 3.2: Disposal of Contaminated Materials

This protocol applies to items such as absorbent pads from a spill, contaminated gloves, or weighing papers.

• Segregation: Do not mix this solid waste with regular trash or other waste streams.

• Containment: Place all contaminated solid materials into a designated hazardous waste bag (typically a clear, labeled bag inside a solid waste container).

• Labeling: Ensure the container is labeled as "Solid Hazardous Waste" and lists the chemical contaminant (Ethyl 3-(benzyloxy)propanoate).

• Storage and Disposal: Seal the bag and store the container in the SAA. Arrange for EH&S pickup along with other solid chemical waste.

Section 4: Spill Management

Accidental spills require immediate and correct action to mitigate risks.

• Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if the spill is large or ventilation is poor.

• Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.[14]

• Contain the Spill: Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[3] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect Waste: Carefully scoop the absorbed material into a suitable, labeled container for disposal. Follow Protocol 3.2 for disposal.

• Decontaminate Area: Clean the spill area thoroughly with soap and water.

• Report: Report the incident to your laboratory supervisor or EH&S department, as per your institution's policy.

By adhering to these structured protocols, you contribute to a culture of safety and environmental responsibility. This guide serves as a foundational resource, but it is imperative to always consult your institution's specific EH&S guidelines and the most current Safety Data Sheet available.

References

• National Center for Biotechnology Information. (n.d.). Ethyl 3-(3-(benzyloxy)phenyl)-3-hydroxypropanoate. PubChem. Retrieved from [Link]

• conatex.com. (2015). Propionic acid (Propanoic acid), 250 ml. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid. Retrieved from [Link]

• Chemcd. (n.d.). ethyl 3-(benzyloxy)propanoate, 127113-02-4. Retrieved from [Link]

• Fisher Scientific. (2012). Safety Data Sheet. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemical Properties and Significance of Ethyl 3-(benzylamino)propanoate. Retrieved from [Link]

• Redox. (2022). Safety Data Sheet Ethyl 3-ethoxypropionate. Retrieved from [Link] Redox/SOLVENTS/Ethyl-3-ethoxypropionate-SDS-AU.pdf

• Synerzine. (2018). Safety Data Sheet: Ethyl-3-phenyl propionate. Retrieved from [Link]

• University of California. (2024). Lab Safety Rules and Guidelines. Retrieved from [Link]

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Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 3-(benzyloxy)propanoate

This guide provides essential safety protocols and logistical information for the handling and disposal of Ethyl 3-(benzyloxy)propanoate (CAS 127113-02-4). As your partner in laboratory safety, our goal is to equip you with the knowledge to work safely and effectively. This document moves beyond a simple checklist, delving into the rationale behind each procedural step to build a comprehensive safety mindset.

Hazard Assessment: The 'Why' Behind the Protective Equipment

A thorough understanding of a chemical's potential hazards is the foundation of safe laboratory practice. While specific hazard data for Ethyl 3-(benzyloxy)propanoate is not extensively documented, a conservative approach based on the toxicological and physical properties of structurally similar esters is scientifically prudent. This analysis informs our personal protective equipment (PPE) recommendations.

• Skin and Eye Irritation/Burns: Analogous ester compounds are known to cause skin irritation, serious eye irritation, and in some cases, chemical burns.[1][2] Direct contact with the skin or eyes must be prevented, as exposure can lead to immediate harm.

• Respiratory Irritation: Vapors or aerosols of similar chemicals may cause respiratory irritation.[2] Therefore, engineering controls and, if necessary, respiratory protection are critical to prevent inhalation exposure.

• Flammability: Many esters, particularly those with lower molecular weights, are flammable liquids and vapors.[3] It is crucial to handle Ethyl 3-(benzyloxy)propanoate away from ignition sources and to use equipment that prevents static discharge.[3]

Core PPE Requirements: A Multi-Layered Defense

Based on the hazard assessment, a multi-layered approach to PPE is required. The selection of specific items depends on the scale and nature of the procedure being performed.

• Eye and Face Protection: The eyes are particularly vulnerable to chemical splashes.[4]

  • Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are mandatory for all work involving this chemical.[5]

  • Elevated Risk (e.g., transfers, heating): Chemical splash goggles must be worn when there is any risk of splashing.[5] For maximum protection, especially when handling larger quantities, a full-face shield should be worn in conjunction with chemical splash goggles.[5][6]

• Hand Protection:

  • Requirement: Chemically resistant gloves are essential to prevent skin contact.[1][7] Nitrile or neoprene gloves are appropriate for incidental contact. Always check with the glove manufacturer for specific chemical compatibility data.

  • Protocol: Inspect gloves for any signs of degradation or puncture before each use. Use proper glove removal technique to avoid contaminating your skin.[8] Dispose of contaminated gloves as hazardous waste in accordance with institutional and local regulations.[8]

• Body Protection:

  • Requirement: A flame-resistant laboratory coat must be worn and fully fastened. Long pants and closed-toe shoes are also mandatory.

  • Elevated Risk (e.g., large-scale work, potential for significant spills): A chemical-resistant apron worn over the lab coat provides an additional barrier against spills and splashes.[4][6]

• Respiratory Protection:

  • Primary Control: All procedures involving Ethyl 3-(benzyloxy)propanoate should be performed within a certified chemical fume hood to minimize vapor inhalation.[1][8]

  • Secondary Control: If a fume hood is not available or if procedures are likely to generate significant aerosols or mists, a NIOSH-approved respirator with an organic vapor cartridge is required.[1][6] All respirator use must be part of a comprehensive institutional respiratory protection program that includes fit testing and medical clearance.

PPE Selection Matrix for Common Laboratory Tasks

To provide immediate, task-specific guidance, the following table outlines the recommended PPE for various laboratory operations involving Ethyl 3-(benzyloxy)propanoate.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Sample Prep (<10g)	Safety Glasses with Side Shields	Single Pair of Nitrile Gloves	Lab Coat (fastened)	Chemical Fume Hood
Solution Preparation/Dilution	Chemical Splash Goggles	Single Pair of Nitrile Gloves	Lab Coat (fastened)	Chemical Fume Hood
Reaction Setup & Monitoring	Chemical Splash Goggles	Single Pair of Nitrile Gloves	Lab Coat (fastened)	Chemical Fume Hood
Bulk Transfer (>100mL)	Chemical Splash Goggles & Face Shield	Double-Gloving (Nitrile)	Lab Coat & Chemical-Resistant Apron	Chemical Fume Hood
Spill Cleanup	Chemical Splash Goggles & Face Shield	Heavy-Duty Nitrile or Neoprene Gloves	Lab Coat & Chemical-Resistant Apron	NIOSH-Approved Respirator (if outside hood)

Procedural Guidance: Donning, Doffing, and Disposal

The order in which PPE is put on (donned) and taken off (doffed) is critical to prevent cross-contamination.

Donning Sequence (Putting On):

• Body Protection: Don lab coat and/or apron.

• Hand Protection: Don the first pair of gloves (if double-gloving).

• Respiratory Protection: Don respirator, if required, and perform a user seal check.

• Eye/Face Protection: Don safety goggles and/or face shield.

• Outer Gloves: Don the second pair of gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing Sequence (Taking Off):

• Outer Gloves: Remove the outer, most contaminated pair of gloves.

• Body Protection: Remove apron (if worn), followed by the lab coat, turning it inside out as you remove it.

• Eye/Face Protection: Remove face shield and/or goggles from the back to the front.

• Respiratory Protection: Remove respirator, if worn.

• Inner Gloves: Remove the final pair of gloves.

• Hygiene: Immediately wash hands thoroughly with soap and water.[9]

Disposal Plan: All disposable PPE (gloves, aprons) that has come into contact with Ethyl 3-(benzyloxy)propanoate must be considered hazardous waste. Place it in a designated, sealed hazardous waste container. Follow all institutional, local, and national regulations for chemical waste disposal.[1]

Emergency Protocols: Spills and Exposures

Preparedness is key to mitigating the impact of an accidental release or exposure.

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

• Eye Exposure: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Small Spill (inside a fume hood): Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[1][10] Use non-sparking tools to collect the absorbed material and place it in a sealed container for hazardous waste disposal.[3][10]

• Large Spill: Evacuate the immediate area and alert your institution's safety officer. Prevent the spill from entering drains or waterways.[1][8]

Visual Workflow: PPE Decision Logic

The following diagram provides a logical workflow to determine the appropriate level of PPE for any task involving Ethyl 3-(benzyloxy)propanoate.

Caption: A decision-making workflow for selecting appropriate PPE.

References

• Esterification - SmartLabs. (n.d.). SmartLabs. Retrieved January 17, 2026, from [Link]

• Aliphatic Esters. Scoping and Draft Human Health Risk Assessment for Registration Review. (2016, September 9). Regulations.gov. Retrieved January 17, 2026, from [Link]

• Material Safety Data Sheet - Ethyl 3-(benzylamino)propanoate. (n.d.). Cole-Parmer. Retrieved January 17, 2026, from [Link]

• Personal Protective Equipment (PPE). (n.d.). CHEMM. Retrieved January 17, 2026, from [Link]

• UNIT 7: Personal Protective Equipment. (n.d.). University of Hawaii at Manoa. Retrieved January 17, 2026, from [Link]

• Safety Data Sheet Ethyl 3-ethoxypropionate. (2018, September 11). Redox. Retrieved January 17, 2026, from [Link]

• Ethyl-3-phenyl propionate Safety Data Sheet. (2018, June 22). Synerzine. Retrieved January 17, 2026, from [Link]

• ethyl 3-(benzyloxy)propanoate, 127113-02-4. (n.d.). Chemcd. Retrieved January 17, 2026, from [Link]

• Essential Chemical PPE. (2023, September 8). Trimaco. Retrieved January 17, 2026, from [Link]

• Hazardous Substance Fact Sheet - Phosphorothioic Acid, O,O-Dimethyl-S-(2-Methylthio)Ethyl Ester. (n.d.). New Jersey Department of Health. Retrieved January 17, 2026, from [Link]

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